(-)-(2S,3S)-Viridifloric Acid Acetonide-d7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

This guide provides a comprehensive, in-depth technical overview of a robust synthetic route to (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. This deuterated isotopologue is a critical internal standard for mass spectrometry-based bioanalytical studies of parent compounds containing the viridifloric acid moiety. The synthetic strategy is designed for efficiency, high stereochemical control, and high levels of deuterium incorporation.

Introduction: The Significance of Deuterated Internal Standards

In modern drug development and metabolic research, stable isotope-labeled internal standards are indispensable for accurate quantification in complex biological matrices. Deuteration of a molecule, such as in (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, offers a mass shift that is readily detectable by mass spectrometry, allowing for precise differentiation from the endogenous or administered unlabeled analyte. The "-d7" designation in the target molecule refers to the seven deuterium atoms incorporated into the isopropyl group and the adjacent methine proton of the viridifloric acid backbone. This high level of deuteration ensures a significant mass difference and minimizes the risk of isotopic overlap with the unlabeled compound.

Synthetic Strategy Overview

The synthesis of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is approached in a three-stage sequence, designed for optimal stereocontrol and efficient incorporation of the deuterium label.

• Enantioselective Synthesis of the Viridifloric Acid Core: The synthesis commences with the Sharpless asymmetric dihydroxylation of an achiral starting material, ethyl angelate, to establish the desired (2S,3S) stereochemistry of the vicinal diol. This is followed by saponification of the ethyl ester to yield (-)-(2S,3S)-Viridifloric Acid.

• Catalytic Deuteration: The synthesized viridifloric acid then undergoes a heterogeneous catalytic hydrogen-deuterium exchange reaction. This step is crucial for the introduction of the seven deuterium atoms onto the isopropyl group and the adjacent methine proton.

• Acetonide Protection: Finally, the deuterated viridifloric acid is protected as its acetonide to enhance its stability and volatility for analytical applications.

The overall synthetic workflow is depicted in the following diagram:

Caption: Overall synthetic workflow for (-)-(2S,3S)-Viridifloric Acid Acetonide-d7.

PART 1: Enantioselective Synthesis of (-)-(2S,3S)-Viridifloric Acid

The cornerstone of this synthesis is the establishment of the correct stereochemistry at the C2 and C3 positions. The Sharpless asymmetric dihydroxylation provides a powerful and predictable method to achieve this.[1][2]

Step 1: Sharpless Asymmetric Dihydroxylation of Ethyl Angelate

The synthesis begins with the enantioselective dihydroxylation of commercially available ethyl angelate. To obtain the desired (2S,3S) stereoisomer, AD-mix-β is employed as the chiral catalyst system.[2][3]

Caption: Sharpless asymmetric dihydroxylation of ethyl angelate.

Experimental Protocol:

• To a stirred solution of AD-mix-β (1.4 g per 1 mmol of ethyl angelate) in a 1:1 mixture of tert-butanol and water (10 mL per 1 g of AD-mix-β) at 0 °C, add ethyl angelate (1.0 eq).

• The reaction mixture is stirred vigorously at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for 12-18 hours, or until TLC analysis indicates complete consumption of the starting material.

• The reaction is quenched by the addition of sodium sulfite (1.5 g per 1 g of AD-mix-β) and stirred for 1 hour.

• The aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with 2 M H2SO4, saturated aqueous NaHCO3, and brine, then dried over anhydrous Na2SO4.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford ethyl (-)-(2S,3S)-viridiflorate as a colorless oil.

Parameter	Value
Temperature	0 °C to room temperature
Reaction Time	12-18 hours
Expected Yield	85-95%
Chiral Purity (ee)	>95%

Step 2: Ester Hydrolysis

The ethyl ester of viridifloric acid is then hydrolyzed to the corresponding carboxylic acid using lithium hydroxide. Lithium hydroxide is an effective reagent for the saponification of esters.[4][5][6]

Experimental Protocol:

• To a solution of ethyl (-)-(2S,3S)-viridiflorate (1.0 eq) in a 3:1 mixture of tetrahydrofuran and water (10 mL per 1 mmol of ester), add lithium hydroxide monohydrate (2.0 eq).

• The reaction mixture is stirred at room temperature for 2-4 hours, or until TLC analysis shows the complete disappearance of the starting material.

• The THF is removed under reduced pressure.

• The remaining aqueous solution is washed with diethyl ether to remove any unreacted starting material.

• The aqueous layer is then acidified to pH 2-3 with 1 M HCl at 0 °C.

• The acidic aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure to yield (-)-(2S,3S)-Viridifloric Acid as a white solid.

Parameter	Value
Temperature	Room temperature
Reaction Time	2-4 hours
Expected Yield	>95%

PART 2: Catalytic Deuteration

The incorporation of deuterium is a critical step and is achieved through a heterogeneous catalytic hydrogen-deuterium exchange. Palladium on carbon is an effective catalyst for this transformation, using deuterium oxide as the deuterium source.[7][8][9]

Step 3: H-D Exchange for the Synthesis of (-)-(2S,3S)-Viridifloric Acid-d7

The non-deuterated viridifloric acid is subjected to H-D exchange in the presence of a palladium catalyst and D2O. This method is effective for deuterating the protons of the isopropyl group and the adjacent methine proton, which are activated by the catalyst.

Caption: Catalytic deuteration of (-)-(2S,3S)-Viridifloric Acid.

Experimental Protocol:

• To a solution of (-)-(2S,3S)-Viridifloric Acid (1.0 eq) in deuterium oxide (D2O, 20 mL per 1 mmol of acid), add 10% Palladium on carbon (10 wt%).

• The reaction mixture is heated to 120-140 °C in a sealed vessel and stirred for 24-48 hours.

• The reaction mixture is cooled to room temperature and filtered through a pad of Celite to remove the catalyst.

• The D2O is removed by lyophilization or azeotropic distillation with toluene to yield crude (-)-(2S,3S)-Viridifloric Acid-d7. The product is typically used in the next step without further purification.

Parameter	Value
Temperature	120-140 °C
Reaction Time	24-48 hours
Expected Yield	Quantitative
Deuterium Incorporation	>95%

PART 3: Acetonide Protection

The final step in the synthesis is the protection of the 1,2-diol functionality as an acetonide. This is a standard procedure that enhances the stability and chromatographic properties of the molecule. 2,2-Dimethoxypropane is a common and efficient reagent for this transformation.[10][11][12]

Step 4: Formation of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

The deuterated diol acid is reacted with 2,2-dimethoxypropane in the presence of an acid catalyst to form the final product.

Experimental Protocol:

• To a solution of (-)-(2S,3S)-Viridifloric Acid-d7 (1.0 eq) in anhydrous acetone or a mixture of acetone and dichloromethane (10 mL per 100 mg of acid), add 2,2-dimethoxypropane (5.0 eq).

• Add a catalytic amount of camphorsulfonic acid (CSA) or p-toluenesulfonic acid (p-TsOH) (0.1 eq).

• The reaction mixture is stirred at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, the reaction is quenched by the addition of a few drops of triethylamine.

• The solvent is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with saturated aqueous NaHCO3 and brine.

• The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to give (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 as a white solid or colorless oil.

Parameter	Value
Temperature	Room temperature
Reaction Time	1-2 hours
Expected Yield	90-98%

Conclusion

This technical guide outlines a reliable and efficient three-stage synthesis of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. The key features of this synthetic route are the highly enantioselective Sharpless dihydroxylation to establish the core stereochemistry, a robust catalytic deuteration for high isotopic enrichment, and a straightforward acetonide protection. The detailed protocols and tabulated data provided herein are intended to enable researchers in drug development and related scientific fields to successfully synthesize this valuable internal standard for their analytical needs.

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A Technical Guide to the Application of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 in Quantitative Analysis

Introduction: Contextualizing Viridifloric Acid and the Need for Precision

In the domain of analytical chemistry, particularly in sectors focused on food safety, toxicology, and pharmaceutical development, the precise quantification of trace-level compounds is paramount. Viridifloric acid is a necic acid, a key structural component of certain hepatotoxic pyrrolizidine alkaloids (PAs).[1][2][3] These alkaloids are natural toxins produced by thousands of plant species worldwide and can contaminate food sources such as honey, tea, milk, and herbal medicines, posing a significant risk to human health due to their potential for liver damage, genotoxicity, and carcinogenicity.[1][4][5] Regulatory bodies have consequently established stringent maximum limits for PA content in various consumer products, necessitating highly accurate and reliable analytical methods for their quantification.[4]

This guide focuses on a specialized tool designed for this purpose: (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 . We will deconstruct this molecule to understand its specific role and demonstrate its application as a high-fidelity internal standard in mass spectrometry-based analytical workflows.

Deconstructing the Molecule: A Trifecta of Functionality

The nomenclature "(-)-(2S,3S)-Viridifloric Acid Acetonide-d7" reveals three key modifications to the parent viridifloric acid molecule, each serving a distinct and critical purpose in an analytical context.

• Viridifloric Acid Core : The foundational structure related to the analytes of interest—pyrrolizidine alkaloids.

• Acetonide Protecting Group : Viridifloric acid is a diol (containing two hydroxyl groups). These groups can be reactive and may complicate analysis. An acetonide is a common protecting group for 1,2- and 1,3-diols, formed by reacting the diol with acetone.[6] This functional group is stable in neutral to strongly basic environments, preventing unwanted side reactions during sample preparation and analysis while potentially improving chromatographic behavior.[6][7][8][9]

• Deuterium Labeling (-d7) : This is the most critical feature for its use as an internal standard. Seven hydrogen atoms on the molecule have been replaced with their heavier, stable isotope, deuterium (²H or D).[10][11][12] This isotopic labeling makes the molecule chemically identical to its unlabeled counterpart in terms of reactivity and chromatographic behavior but distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.[10][13]

The Core Application: Isotope Dilution Mass Spectrometry (IDMS)

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is designed explicitly for use as an internal standard (IS) in quantitative analysis, most commonly with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[10][11] The underlying principle is Isotope Dilution , a gold-standard quantification technique.

An ideal internal standard co-elutes with the target analyte and experiences identical conditions throughout the entire analytical process—from extraction and sample cleanup to injection and ionization.[13][14] By adding a known quantity of the deuterated standard to a sample at the very beginning of the workflow, any subsequent loss of analyte during sample preparation will be mirrored by a proportional loss of the internal standard.[10][13][15] Similarly, variations in instrument response, such as ion suppression or enhancement caused by the sample matrix, will affect both the analyte and the IS equally.[10][15]

The mass spectrometer detects the analyte and the deuterated internal standard as two distinct chemical entities due to their mass difference.[13] Quantification is then based on the ratio of the analyte's signal to the internal standard's signal, not on the absolute signal of the analyte alone. This ratioing corrects for variations, leading to significantly improved accuracy, precision, and reproducibility.[10][15][16]

Key Advantages of Using a Deuterated Internal Standard:

• Compensates for Matrix Effects : Corrects for ion suppression or enhancement, a common challenge in complex matrices like food or biological samples.[10]

• Corrects for Sample Loss : Accounts for analyte loss during extraction, cleanup, and transfer steps.[10][15]

• Improves Injection Precision : Mitigates variability from autosampler performance.[13]

• Accounts for Instrument Drift : Normalizes for fluctuations in mass spectrometer sensitivity over time.[10][13]

Property	Description
Chemical Formula	C₁₀H₁₁D₇O₄[11]
Molecular Weight	~209.29 g/mol [11]
Primary Application	Internal Standard for quantitative analysis by LC-MS or GC-MS.[11]
Key Feature	Stable isotope (deuterium) labeling for use in isotope dilution methods.[12]
Parent Compound	Viridifloric Acid (a necic acid)
Protecting Group	Acetonide (Isopropylidene ketal)

Experimental Protocol: Quantitative Analysis of a Target Analyte using (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

This section provides a generalized, self-validating workflow for the quantification of a target analyte (e.g., a specific PA or its hydrolysis product) in a complex matrix.

Step 1: Preparation of Standards and Samples

• Stock Solutions : Prepare a concentrated stock solution of the certified reference standard of the target analyte and a separate stock solution of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (Internal Standard, IS) in a suitable organic solvent (e.g., methanol, acetonitrile).

• Calibration Standards : Create a series of calibration standards by spiking a blank matrix (a sample of the same type, known to be free of the analyte) with varying concentrations of the analyte stock solution and a fixed concentration of the IS stock solution. This ensures the IS concentration is constant across all calibrators and samples.

• Quality Control (QC) Samples : Prepare QC samples at low, medium, and high concentrations in the same manner as calibration standards to assess the accuracy and precision of the run.

• Sample Preparation : Homogenize the unknown sample. To a precisely measured aliquot, add the same fixed amount of the IS solution as used in the calibrators. The IS must be added at the earliest possible stage to account for all subsequent procedural variations.[13]

Step 2: Analyte Extraction and Cleanup

• Extraction : Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analytes and the IS from the bulk matrix. The choice of solvents and sorbents depends on the specific properties of the target analyte and the matrix. For PAs, established methods often involve acidic extraction followed by SPE cleanup.[4]

• Evaporation and Reconstitution : Evaporate the cleaned extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume of the initial mobile phase to concentrate the analytes and ensure compatibility with the LC system.

Step 3: UHPLC-MS/MS Analysis

• Chromatographic Separation : Inject the reconstituted extract onto an appropriate UHPLC column (e.g., a C18 reversed-phase column). Develop a gradient elution method to achieve chromatographic separation of the target analyte from other matrix components. The analyte and the deuterated IS should co-elute.[14]

• Mass Spectrometric Detection : Operate the tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[17] This highly selective technique involves monitoring specific precursor-to-product ion transitions for both the analyte and the IS.

  • Causality : Using MRM ensures that only ions with a specific mass that fragment in a specific way are detected, dramatically reducing background noise and increasing sensitivity and specificity.

  • Self-Validation : Monitor at least two MRM transitions for each compound. The ratio of these transitions should remain constant across all standards and samples, confirming the identity of the analyte and the absence of interferences.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Target Analyte	[M+H]⁺ or [M+Na]⁺	Specific to analyte	Specific to analyte
IS (d7-Acetonide)	[M+H]⁺ or [M+Na]⁺	Specific to IS	Specific to IS

Step 4: Data Processing and Quantification

• Peak Integration : Integrate the chromatographic peaks for the analyte and the IS.

• Calibration Curve Construction : For each calibration standard, calculate the ratio of the analyte peak area to the IS peak area. Plot this ratio against the known concentration of the analyte in each standard. Perform a linear regression (typically with 1/x or 1/x² weighting) to generate a calibration curve.

• Quantification of Unknowns : Calculate the analyte/IS peak area ratio for the unknown samples. Determine the concentration of the analyte in the samples by interpolating this ratio onto the calibration curve.

Visualizing the Workflow and Logic

Workflow for Quantitative Analysis

The following diagram illustrates the logical flow of the experimental protocol, emphasizing how the internal standard is used as a constant reference throughout the process.

Caption: Ratiometric correction principle in isotope dilution analysis.

Conclusion

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is not merely a reagent but a sophisticated analytical tool engineered for precision and reliability. Its design—combining a relevant chemical core with a protective group and stable isotope labeling—directly addresses the challenges inherent in trace-level quantification within complex matrices. By serving as an ideal internal standard for isotope dilution mass spectrometry, it enables researchers and quality control professionals to generate robust, defensible data that meets stringent regulatory standards and ensures the safety of food and medicinal products. The principles and protocols outlined in this guide provide a framework for its effective implementation, underscoring the pivotal role of high-purity, isotopically labeled standards in modern analytical science.

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Viridifloric Acid: A Pivotal Precursor in the Biosynthesis of Pyrrolizidine Alkaloids

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrrolizidine alkaloids (PAs) represent a large and structurally diverse class of plant secondary metabolites, notorious for their significant hepatotoxicity, genotoxicity, and carcinogenicity.[1][2][3] These toxic properties pose a considerable threat to human and animal health through the contamination of food, herbal medicines, and animal fodder. The biological activity of PAs is intrinsically linked to their chemical structure, which consists of a bicyclic necine base esterified with one or more aliphatic carboxylic acids, known as necic acids.[2][4] This guide focuses on the critical role of viridifloric acid, a key necic acid, in the biosynthetic pathway of PAs. We will explore the intricate enzymatic steps leading to the formation of the necine base and viridifloric acid, the stereochemical nuances that dictate the final PA structure, and the crucial esterification process. Furthermore, this document provides detailed technical protocols for the chemical synthesis of viridifloric acid and the analytical determination of PAs by LC-MS/MS, offering valuable insights for researchers in natural product chemistry, toxicology, and drug development.

Introduction to Pyrrolizidine Alkaloids (PAs) and Necic Acids

Pyrrolizidine alkaloids are produced by an estimated 3% of the world's flowering plants, with a significant presence in the families Asteraceae, Boraginaceae, and Fabaceae.[1][5] These compounds serve as a chemical defense mechanism against herbivores.[1][2] The core structure of a PA is the necine base, a pyrrolizidine ring system.[2][5] The immense structural diversity of the more than 660 known PAs arises from the variety of necic acids that esterify the necine base and the stereochemistry of these linkages.[6]

PAs can be classified based on the structure of their necine base, such as retronecine, heliotridine, otonecine, and platynecine types.[4][7] The toxicity of PAs is primarily associated with a 1,2-unsaturated double bond in the necine base, which is a prerequisite for metabolic activation by cytochrome P450 enzymes in the liver to form highly reactive pyrrolic esters.[5][6][8] These reactive metabolites can form adducts with cellular macromolecules like DNA and proteins, leading to cytotoxicity and genotoxicity.[8] Saturated PAs, derived from bases like platynecine, are generally considered non-toxic.[2][9]

Necic acids, the acidic moiety of PAs, are typically branched-chain aliphatic mono- or dicarboxylic acids.[1][6] While the necine base is derived from polyamines, the necic acids are biosynthesized from common amino acids, primarily L-isoleucine and L-valine.[2] Viridifloric acid and its stereoisomer, trachelanthic acid, are C7 monocarboxylic necic acids that are crucial components of the lycopsamine-type PAs, which are commonly found in the Boraginaceae family.[1][2]

The Central Role of Viridifloric Acid in PA Biosynthesis

The biosynthesis of a complete PA molecule is a multi-step process involving the independent synthesis of the necine base and the necic acid, followed by a final enzymatic esterification.

Biosynthesis of the Necine Base Backbone

The journey to the necine base begins in primary metabolism with the amino acids L-arginine and L-ornithine, which are precursors for the polyamines putrescine and spermidine.[2][4]

• Formation of Homospermidine : The first committed step in PA biosynthesis is the formation of the rare polyamine homospermidine. This reaction is catalyzed by homospermidine synthase (HSS), which transfers an aminobutyl group from spermidine to putrescine.[10][11][12] HSS is a pivotal enzyme that has evolved independently multiple times in different plant lineages through the duplication of the gene for deoxyhypusine synthase (DHS), an enzyme involved in primary metabolism.[13][14]

• Cyclization to the Pyrrolizidine Ring : Homospermidine undergoes oxidative deamination, likely catalyzed by a copper-dependent diamine oxidase, to form an unstable dialdehyde intermediate.[2][5] This intermediate spontaneously cyclizes via an intramolecular Mannich-type reaction to form the bicyclic pyrrolizidine core structure.[15]

• Formation of Retronecine : Subsequent reduction, desaturation, and hydroxylation steps convert the initial cyclized product into various necine bases. The most common 1,2-unsaturated necine base is (+)-retronecine.[2][3]

Caption: Biosynthetic pathway of the necine base from primary metabolites.

Biosynthesis of Viridifloric Acid from Amino Acid Precursors

While the necine base pathway is common to most PAs, the biosynthesis of necic acids is diverse. Viridifloric acid and its C7 congeners are derived from the branched-chain amino acids L-valine and L-isoleucine. The pathway involves a series of enzymatic reactions analogous to steps in amino acid catabolism, including transamination, decarboxylation, and hydroxylation, to yield the final necic acid structure.

Stereochemistry: Viridifloric vs. Trachelanthic Acid

Viridifloric acid and trachelanthic acid are stereoisomers (diastereomers). The specific stereochemistry of the necic acid incorporated into the final PA molecule is critical, as it can influence the alkaloid's biological activity and toxicity. The production of either viridifloric or trachelanthic acid is under strict enzymatic control within the plant, although the precise enzymes governing the stereospecific steps are not fully characterized.

Feature	Viridifloric Acid	Trachelanthic Acid
Chemical Formula	C₇H₁₄O₄	C₇H₁₄O₄
Molar Mass	162.18 g/mol	162.18 g/mol
Stereochemistry	(2S, 3R)	(2S, 3S)
Typical PAs	Viridiflorine, Echimidine	Trachelanthamine, Lycopsamine

Enzymatic Esterification: The Final Step

The final step in the biosynthesis of viridifloric acid-containing PAs is the esterification of the necine base, such as retronecine, with the activated form of viridifloric acid (e.g., viridifloroyl-CoA). This reaction links the hydroxyl group(s) of the necine base (typically at C-7 and/or C-9) with the carboxyl group of the necic acid.[2][6] This esterification is catalyzed by specific transferase enzymes, which exhibit substrate specificity for both the necine base and the necic acid, ensuring the formation of a defined PA profile within a given plant species.

Chemical Synthesis of Viridifloric Acid

The total synthesis of necic acids like viridifloric acid is essential for generating analytical standards, conducting toxicological studies, and exploring synthetic PA analogues for drug development.

Rationale for Synthetic Approaches

Synthetic strategies aim to control the stereochemistry at the two chiral centers of the viridifloric acid molecule.[16] Approaches often involve stereoselective reductions of keto-ester precursors or the use of chiral starting materials to establish the desired (2S, 3R) configuration.

A Representative Synthetic Protocol

The following protocol is a generalized representation of a stereoselective synthesis of (±)-viridifloric acid, based on published methodologies.[16]

Objective: To synthesize racemic viridifloric acid via stereoselective reduction.

Materials:

• α-Alkoxy-β-keto ester precursor

• Reducing agent (e.g., Sodium Borohydride)

• Solvents (e.g., Methanol, Chloroform)

• Reagents for hydrolysis (e.g., Potassium Hydroxide)

• Reagents for workup and purification (e.g., Hydrochloric acid, Benzene, Silicic acid for chromatography)

Methodology:

• Reduction Step: Dissolve the α-alkoxy-β-keto ester in a suitable solvent like methanol at 0°C. Add the reducing agent (e.g., NaBH₄) portion-wise while maintaining the temperature. The choice of reducing agent and conditions influences the diastereoselectivity of the reduction of the ketone.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Solvent Removal: Carefully quench the reaction with a weak acid. Remove the solvent under reduced pressure.

• Ester Hydrolysis: Treat the resulting crude product with an aqueous solution of potassium hydroxide (KOH) and heat gently (e.g., 60°C) to hydrolyze the ester to the corresponding carboxylic acid.[17]

• Acidification and Extraction: Cool the reaction mixture and acidify to pH ~1 with hydrochloric acid (HCl). Extract the product, viridifloric acid, into an organic solvent like chloroform or ethyl acetate.[17]

• Purification: Dry the combined organic extracts, evaporate the solvent, and purify the resulting viscous product. Purification is typically achieved by column chromatography on silicic acid.[17]

• Characterization: Confirm the structure and stereochemistry of the synthesized viridifloric acid using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Methodologies for Viridifloric Acid-Containing PAs

Accurate detection and quantification of PAs in complex matrices like food, honey, and herbal products are crucial for risk assessment.[9][18] The preferred method is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and selectivity.[19]

Sample Preparation and Extraction Protocol

Objective: To extract PAs and their N-oxides from a plant or food matrix for LC-MS/MS analysis.[20][21]

Materials:

• Homogenized sample material (e.g., dried plant powder, honey)

• Extraction solution: 0.05 M Sulfuric acid in 50% Methanol

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or strong cation exchange, SCX)

• SPE Elution solvent: Methanol or 2.5% Ammonia in Methanol

• Centrifuge, ultrasonic bath, evaporator

Methodology:

• Weighing: Accurately weigh approximately 2 grams of the homogenized sample into a centrifuge tube.

• Extraction: Add 20 mL of the acidic methanol extraction solution. Sonicate for 15-30 minutes to ensure complete wetting and extraction.

• Centrifugation: Centrifuge the sample at ~3800 x g for 10 minutes. Decant the supernatant into a clean tube.

• Re-extraction: Repeat the extraction process on the remaining pellet with another 20 mL of extraction solution to maximize recovery. Combine the supernatants.

• SPE Cleanup: Condition an SPE cartridge according to the manufacturer's instructions. Load the combined extract onto the cartridge.

• Washing: Wash the cartridge with a non-eluting solvent (e.g., water or weak methanol) to remove interferences.

• Elution: Elute the PAs from the cartridge using the appropriate elution solvent.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

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An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Viridifloric Acid Acetonide

Foreword: The Analytical Imperative for Necic Acids

Viridifloric acid is a necic acid, an essential structural component of certain pyrrolizidine alkaloids (PAs).[1] PAs are a large class of natural toxins produced by thousands of plant species, and their presence in the food chain—contaminating herbal remedies, teas, honey, and crops—poses a significant risk to human and animal health due to their hepatotoxicity, genotoxicity, and carcinogenicity.[2][3] The toxicity of these alkaloids is primarily associated with the 1,2-unsaturated necine base, which, after metabolic activation, becomes a potent alkylating agent.[4][5]

Accurate analytical identification and quantification of PAs and their constituent necic acids are therefore paramount for food safety, toxicology studies, and the development of pharmaceutical agents. Viridifloric acid, with its vicinal diol structure, presents a specific analytical challenge due to its polarity and thermal lability, often requiring derivatization for robust analysis, particularly by gas chromatography-mass spectrometry (GC-MS).[6][7]

This guide provides an in-depth examination of the mass spectrometric fragmentation of viridifloric acid following acetonide derivatization. This specific derivatization is a targeted strategy to protect the diol functional group, enhancing thermal stability and directing fragmentation in a predictable manner, thereby yielding a characteristic mass spectral fingerprint for confident identification. We will explore the causality behind this experimental choice, present a detailed analytical workflow, and elucidate the proposed fragmentation pathways grounded in the principles of mass spectrometry.

Part 1: Experimental Design and Rationale

The Strategic Choice: Why Acetonide Derivatization?

Direct analysis of polar, non-volatile compounds like viridifloric acid by GC-MS is often impracticable.[8] The high temperatures required for volatilization can cause thermal degradation, leading to a loss of structural information and inaccurate quantification. Derivatization is a chemical modification technique used to convert an analyte into a product with improved analytical properties.[6]

For viridifloric acid, which possesses a 1,2-diol, acetonide formation is an ideal derivatization strategy. The reaction with acetone or a related precursor (e.g., 2,2-dimethoxypropane) in the presence of an acid catalyst forms a five-membered cyclic ketal, known as an acetonide.

The rationale for this choice is threefold:

• Increased Volatility and Thermal Stability: The acetonide derivative is significantly less polar and more volatile than the parent acid. This is achieved by masking the two polar hydroxyl groups, which eliminates intermolecular hydrogen bonding that would otherwise hinder its transition into the gas phase.[7]

• Chromatographic Improvement: The reduced polarity leads to more symmetrical peak shapes and better resolution in GC analysis.

• Diagnostic Fragmentation: The acetonide group introduces a new, predictable fragmentation site. As we will explore in detail, the fragmentation of the isopropylidene group provides highly characteristic ions, which serve as a reliable marker for the derivatized molecule, enhancing the confidence of identification.

Experimental Workflow: From Derivatization to Detection

The following workflow provides a comprehensive, self-validating system for the analysis of viridifloric acid. Each stage is designed to ensure reproducibility and analytical rigor.

Caption: Overall workflow for viridifloric acid acetonide analysis.

Part 2: Protocols and Methodologies

Step-by-Step Protocol for Acetonide Derivatization

This protocol is a robust starting point for the derivatization of viridifloric acid. Note: All procedures should be conducted in a fume hood with appropriate personal protective equipment.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of viridifloric acid standard or a dried, hydrolyzed plant extract into a 2 mL GC vial.

  • Ensure the sample is completely dry, as water will inhibit the reaction. If necessary, lyophilize the sample or dry it under a stream of nitrogen.[7]

• Reagent Addition:

  • Add 200 µL of anhydrous acetone to the vial.

  • Add 50 µL of 2,2-dimethoxypropane. This acts as both a reagent and a water scavenger.

  • Add 10 µL of concentrated hydrochloric acid (HCl) as a catalyst.

• Reaction:

  • Cap the vial tightly.

  • Heat the reaction mixture at 60°C for 1 hour in a heating block or oven.

• Neutralization and Evaporation:

  • After cooling to room temperature, neutralize the catalyst by adding a small amount of solid sodium bicarbonate until effervescence ceases.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried derivative in 100 µL of a suitable solvent for GC injection, such as ethyl acetate or hexane. The sample is now ready for GC-MS analysis.

Recommended GC-MS Parameters

The following parameters are recommended for achieving good chromatographic separation and sensitive detection of the viridifloric acid acetonide derivative.

Parameter	Recommended Setting	Rationale
GC System	Agilent 7890A or equivalent	Standard, reliable platform for routine analysis.
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl methylpolysiloxane column provides excellent separation for a wide range of derivatized metabolites.[9]
Injection Mode	Splitless (1 µL injection volume)	Maximizes analyte transfer to the column for trace-level detection.[10]
Injector Temp.	250°C	Ensures rapid volatilization of the derivative without thermal degradation.[10]
Carrier Gas	Helium at 1.0 mL/min (constant flow)	Inert carrier gas providing optimal separation efficiency.
Oven Program	Initial 70°C, hold 2 min; ramp 10°C/min to 280°C, hold 5 min	A controlled temperature ramp is crucial for separating the analyte from matrix components.[11]
MS System	Agilent 5977 or equivalent Quadrupole MS	Provides robust and reproducible mass spectra.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for GC-MS that produces repeatable and library-searchable fragmentation patterns.[11]
MS Source Temp.	230°C	Maintains the integrity of ions entering the mass analyzer.
MS Quad Temp.	150°C	Ensures stable operation of the mass filter.
Scan Range	m/z 40-400	Covers the expected molecular ion and all significant fragment ions.

Part 3: Analysis of the Mass Spectrum

Predicting the Fragmentation Pathway

The power of derivatization lies in its ability to direct fragmentation. Based on the principles of mass spectrometry, we can predict the fragmentation pattern for viridifloric acid acetonide (Molecular Formula: C₁₀H₁₈O₄, Molecular Weight: 202.25 g/mol ). The electron ionization (EI) process will begin by removing an electron to form the molecular ion, [M]⁺•, at m/z 202.

The most characteristic fragmentation pathway for acetonides involves the loss of a methyl radical (•CH₃) from the isopropylidene group. This results in the formation of a highly stable, resonance-stabilized oxonium ion. This fragmentation is often so favorable that it produces the base peak in the spectrum.

Other significant fragmentations are expected to involve cleavages within the viridifloric acid backbone, including losses of water (H₂O), carbon monoxide (CO), and the isopropyl group.

Caption: Proposed EI fragmentation pathway for viridifloric acid acetonide.

Interpretation of Key Fragment Ions

The mass spectrum of viridifloric acid acetonide is expected to be dominated by several key ions that provide a definitive structural signature.

m/z (Proposed)	Ion Formula	Neutral Loss	Significance and Interpretation
202	[C₁₀H₁₈O₄]⁺•	-	Molecular Ion ([M]⁺•): Confirms the molecular weight of the derivative. Its presence, even at low abundance, is a crucial starting point for spectral interpretation.
187	[C₉H₁₅O₄]⁺	•CH₃ (15 Da)	Base Peak ([M-15]⁺): This is the hallmark of an acetonide derivative. The loss of a methyl radical from the gem-dimethyl group of the acetonide forms a very stable five-membered ring oxonium ion. This is the most diagnostically significant peak.
159	[C₇H₁₁O₄]⁺	•C₃H₇ (43 Da)	[M-43]⁺: Corresponds to the loss of the isopropyl group from the original viridifloric acid structure, indicating the integrity of the core necic acid backbone.
144	[C₇H₁₂O₃]⁺•	C₃H₆O (58 Da)	[M-58]⁺•: Represents the loss of a neutral acetone molecule, another common fragmentation pathway for cyclic acetals and ketals, though typically less favorable than the loss of a methyl radical.
143	[C₈H₁₅O₂]⁺	CH₃ + CO₂ (59 Da)	[M-15-44]⁺: A secondary fragmentation arising from the base peak at m/z 187, involving the subsequent loss of carbon dioxide from the carboxylic acid moiety.

Conclusion and Outlook

The analysis of viridifloric acid, a key component of toxic pyrrolizidine alkaloids, is critical for public health and safety. This guide demonstrates that a targeted derivatization strategy, specifically the formation of an acetonide, provides a robust and reliable method for its identification by GC-MS. The causality for this approach is clear: the derivatization enhances the analyte's volatility while simultaneously directing its mass spectrometric fragmentation to produce a highly characteristic and predictable pattern.

The dominant fragment at m/z 187 ([M-15]⁺) serves as a definitive diagnostic ion for the acetonide derivative, allowing for confident identification even in complex matrices. By understanding the underlying fragmentation mechanisms, researchers, scientists, and drug development professionals can develop and validate highly specific analytical methods, contributing to more accurate risk assessment and a deeper understanding of PA metabolism and toxicity. This self-validating system of derivatization followed by GC-MS analysis represents a field-proven methodology for the structural elucidation of viridifloric acid and other diol-containing natural products.

References

• Mroczek, T. (2015). A new strategy for the identification and characterization of pyrrolizidine alkaloids in plant extracts. [Source details not fully available in search results]

• Ruan, J., et al. (2020). In vitro biotransformation of pyrrolizidine alkaloids in different species: part II—identification and quantitative assessment of the metabolite profile of six structurally different pyrrolizidine alkaloids. Archives of Toxicology, 94, 3091–3108. [Link]

• Cimpoiu, C. (2022). Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. Molecules, 27(19), 6683. [Link]

• Lu, Y., et al. (2021). Identification of Pyrrolizidine Alkaloids in Senecio Plants by Liquid Chromatography-Mass Spectrometry. Molecules, 26(22), 6979. [Link]

• Ruan, J., et al. (2022). Pyrrolizidine alkaloids: An update on their metabolism and hepatotoxicity mechanism. Food and Chemical Toxicology, 165, 113168. [Link]

• SCIEX. (n.d.). Highly selective analysis of pyrrolizidine alkaloids in herbal extracts. SCIEX Technical Note. [Link]

• Tölgyesi, L. (2014). LC-MS/MS ANALYSIS OF PYRROLIZIDINE ALKALOIDS FROM PLANT MATRIX USING THE AGILENT 1290 UHPLC COUPLED WITH 6490 QQQ. Agilent Technologies Solution Note. [Link]

• Kowalska, K., & Kowalski, R. (2018). Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research, 62(2), 223–229. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 159814, Viridifloric acid. PubChem. [Link]

• El-Shazly, A., & Wink, M. (2014). Diversity of Pyrrolizidine Alkaloids in the Boraginaceae Structures, Distribution, and Biological Properties.

• Murugan, R., & Parimelazhagan, T. (2014). GC-MS analysis of chemical constituents in the methanolic tuber extract of Momordica cymbalaria. Journal of Applied Pharmaceutical Science, 4(1), 11-15. [Link]

• Salleh, W. M. N. H. W., et al. (2015). GC-MS analysis of some volatile constituents extracted from stem of Euphorbia tirucalli Linn. Archives of Orofacial Sciences, 10(2), 78-84. [Link]

• P, S., & S, M. (2021). GC-MS analysis of bioactive compounds in the plant parts of methanolic extracts of Momordica cymbalaria Fenzl. Journal of Pharmacognosy and Phytochemistry, 10(2), 1146-1153. [Link]

• K.M. Sparkman, D. (2010). Derivatization in Mass Spectrometry. Spectroscopy, 25(11), 20-29. [Link]

• Bibel, M. (2024). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. [Blog post, useful for general principles]. [Link]

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Foreword: The Pursuit of Analytical Certainty

An In-Depth Technical Guide to the Stability of D7-Labeled Internal Standards

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the use of stable isotope-labeled internal standards (SIL-ISs) in liquid chromatography-mass spectrometry (LC-MS/MS) is the established gold standard.[1] These standards, which are chemically identical to the analyte but have a greater mass, are designed to mimic the analyte's behavior through sample extraction, chromatography, and ionization, thereby correcting for variability and matrix effects.[2][3] Among the available stable isotopes—deuterium (²H or D), carbon-13 (¹³C), and nitrogen-15 (¹⁵N)—deuterium is the most frequently used, primarily due to the relative ease and lower cost of synthesis.[4][5]

However, this cost-effectiveness comes with inherent chemical caveats. The stability of the deuterium label is not always absolute. Unlike ¹³C or ¹⁵N, deuterium atoms can be susceptible to exchange with protons from their environment, a phenomenon that can compromise the very foundation of an assay's accuracy. This guide provides a deep dive into the stability of d7-labeled internal standards, moving beyond mere protocol to explore the causal mechanisms of instability and to establish a framework for ensuring analytical robustness.

The Duality of Deuterium: Understanding Core Stability Principles

The utility of a deuterated internal standard is predicated on two assumptions: that the molecule itself is chemically stable and that the deuterium labels are isotopically stable.

Chemical Stability: A Familiar Challenge

Deuterated compounds, being non-radioactive stable isotopes, are subject to the same degradation pathways as their unlabeled counterparts.[6] Factors such as temperature, light, humidity, and pH can influence the shelf-life of the molecule irrespective of its isotopic composition. Therefore, foundational good laboratory practices for chemical storage are the first line of defense in preserving the integrity of a d7 standard.

Table 1: Recommended General Storage Conditions for Deuterated Compounds

Compound Type	Recommended Storage Temperature	Recommended Relative Humidity	Light Protection	Additional Notes
General Small Molecules (Solid)	2-8°C or -20°C	<40%	Amber vial or dark location	Crystalline forms are generally more stable than amorphous solids.[7]
Solutions in Organic Solvents	-20°C or -80°C	N/A	Amber vial or dark location	Choice of solvent is critical; avoid protic solvents that may facilitate H/D exchange.
Aqueous Solutions (if unavoidable)	2-8°C (short-term) or ≤ -20°C (long-term)	N/A	Amber vial or dark location	Prone to hydrolysis and microbial growth; buffer choice can impact stability.

(Adapted from general principles of chemical storage and stability testing.[6][8][9])

Isotopic Stability: The Hydrogen/Deuterium (H/D) Exchange Phenomenon

The primary concern unique to deuterated standards is the potential for the deuterium labels to exchange with protons from the solvent (e.g., water, methanol) or the biological matrix.[5] This "back-exchange" effectively converts the internal standard into the analyte, artificially inflating the analyte's measured concentration and rendering the quantification invalid.

The likelihood of H/D exchange is dictated by the position of the deuterium atom within the molecule's structure.

• Highly Labile Positions (Unsuitable for Labeling): Deuterium atoms attached to heteroatoms like oxygen (-OD), nitrogen (-ND), or sulfur (-SD) are highly prone to rapid exchange with protons in any protic environment. These positions must be avoided.[5]

• Conditionally Labile Positions (High Risk): Carbons adjacent to a carbonyl group (α-carbons) are susceptible to exchange via keto-enol tautomerism, particularly under acidic or basic conditions.[5]

• Generally Stable Positions (Low Risk): Deuterium atoms on aliphatic chains or aromatic rings that are not activated by adjacent electron-withdrawing groups are typically stable. However, even these positions can be compromised under harsh conditions or during in-source fragmentation in the mass spectrometer.[4][10]

Caption: Stability of Deuterium Labels Based on Position.

The Analytical Consequences of Instability

The use of an unstable d7-labeled internal standard can introduce significant and often insidious errors into a bioanalytical method.

The Isotope Effect: A Challenge to Co-elution

The bond energy of a carbon-deuterium (C-D) bond is slightly higher than that of a carbon-hydrogen (C-H) bond. This difference can lead to subtle changes in the physicochemical properties of the molecule, including its lipophilicity.[11] In reversed-phase chromatography, this "deuterium isotope effect" can cause the deuterated standard to elute slightly earlier or later than the unlabeled analyte.[12]

If the analyte and the internal standard do not perfectly co-elute, they may be exposed to different concentrations of co-eluting matrix components as they enter the mass spectrometer's ion source. This leads to differential matrix effects, where one compound is suppressed or enhanced more than the other, violating the core principle of using an internal standard and compromising accuracy.[12][13]

Caption: Impact of the Deuterium Isotope Effect on Quantification.

In-Source Scrambling and Altered Fragmentation

Even if a label is stable in solution, the high-energy environment of the mass spectrometer's ion source can sometimes promote H/D exchange or scrambling.[10] Furthermore, the presence of deuterium can occasionally alter the fragmentation pathways of the molecule, which may complicate the selection of appropriate MRM (Multiple Reaction Monitoring) transitions and potentially impact sensitivity.[4] Careful selection and validation of MRM transitions are critical to mitigate these effects.[10]

A Framework for Trustworthiness: Synthesis, Handling, and Validation

Ensuring the stability of a d7-labeled internal standard requires a multi-faceted approach, beginning with its synthesis and extending through its daily use and rigorous validation.

Strategic Synthesis: Building in Stability

The most effective way to prevent instability is to choose labeling positions that are chemically and metabolically robust.[5] When synthesizing or procuring a d7-labeled standard, the following should be considered:

• Positional Analysis: The deuterium labels should be on sp³-hybridized carbons where possible, and remote from heteroatoms or carbonyl groups.

• Metabolic Stability: Labels should not be placed at sites of known metabolic activity (e.g., sites of hydroxylation by cytochrome P450 enzymes), as enzymatic cleavage could remove the label.

• Isotopic Purity: The standard should have high isotopic enrichment to minimize the amount of unlabeled analyte present in the standard itself, which could otherwise lead to biased results, especially at the lower limit of quantification.[13]

Methods for introducing deuterium labels range from direct H/D exchange reactions using deuterated solvents like D₂O to multi-step syntheses using deuterated precursors.[][15]

Experimental Protocol: Assessing Internal Standard Stability

Trust in an internal standard cannot be assumed; it must be experimentally verified. The following protocol outlines a self-validating system to assess the stability of a d7-labeled standard in the intended biological matrix. This aligns with the principles of bioanalytical method validation outlined by regulatory bodies like the FDA and EMA.[1]

Protocol 1: In-Matrix Stability Assessment of a d7-Labeled Internal Standard

• Objective: To determine if the d7-IS undergoes degradation or H/D back-exchange when stored in the biological matrix under conditions simulating the entire analytical process.

• Materials:

  • d7-labeled Internal Standard (IS) stock solution.

  • Unlabeled analyte stock solution.

  • Control biological matrix (e.g., plasma, urine) from at least six different sources.

• Procedure:

  • Prepare Sample Sets:

    • Set 1 (Analyte Response): Spike control matrix with the analyte at a low and a high concentration (e.g., Low QC and High QC levels).

    • Set 2 (IS Stability Check): Spike control matrix only with the d7-IS at its working concentration.

  • Time Points: Aliquot samples from Set 2 for analysis at multiple time points (e.g., T=0, 2, 8, 24 hours).

  • Incubation: Store the aliquots under the conditions they will experience during the sample preparation workflow (e.g., room temperature, 4°C, post-extraction autosampler conditions).

  • Sample Processing: At each time point, process the corresponding aliquot from Set 2 using the established bioanalytical extraction method. Also, process a T=0 sample from Set 1.

  • LC-MS/MS Analysis:

    • Analyze the processed samples.

    • Critically, monitor two channels for the Set 2 samples:

      • The MRM transition for the d7-IS.

      • The MRM transition for the unlabeled analyte.

• Acceptance Criteria:

  • Chemical Stability: The peak area of the d7-IS in the Set 2 samples should remain consistent across all time points (e.g., within ±15% of the T=0 response). A significant decrease indicates chemical degradation.

  • Isotopic Stability: The peak area in the unlabeled analyte channel for the Set 2 samples should be negligible (e.g., <0.1% of the analyte response from the Low QC sample in Set 1). The appearance or increase of a peak in this channel over time is direct evidence of H/D back-exchange.

Caption: Experimental Workflow for Internal Standard Stability Validation.

Conclusion: A Call for Vigilance

While d7-labeled internal standards are powerful and often cost-effective tools in quantitative analysis, their utility is entirely dependent on their chemical and isotopic stability. The potential for H/D back-exchange and chromatographic shifts due to the deuterium isotope effect are real and measurable phenomena that can invalidate analytical results.

As senior scientists, we must move beyond the assumption that any SIL-IS is inherently flawless. A deep understanding of the underlying chemical principles, strategic selection of labeling positions, and, most importantly, rigorous experimental validation are not optional—they are integral to the scientific integrity of our work. By adopting this vigilant approach, we can harness the benefits of deuterated standards while safeguarding our data against the pitfalls of instability, ensuring the accuracy and reliability demanded in modern drug development and research.

References

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (n.d.). Hilaris Publisher. Retrieved from [Link]

• Designing Stable Isotope Labeled Internal Standards. (2022-01-11). Acanthus Research. Retrieved from [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. Retrieved from [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (n.d.). SciSpace. Retrieved from [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. (2020-07-15). PubMed. Retrieved from [Link]

• Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. (n.d.). University of Edinburgh Research Explorer. Retrieved from [Link]

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• Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography–mass spectrometry using isotope-labeled internal standards. (2015). ResearchGate. Retrieved from [Link]

• Deuterium Labeled Compounds in Drug Discovery Process. (n.d.). Heavy Water Board. Retrieved from [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). (2021-07-01). Chromatography Online. Retrieved from [Link]

• Isotope analysis. (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis of Carnosine-d7 and Anserine-d4 for Use as Internal Standards in Liquid Chromatography–Mass Spectrometry. (2018). ResearchGate. Retrieved from [Link]

• Deuterium Labeling Reaction. (2015-12-08). Chem-Station Int. Ed. Retrieved from [Link]

• Stable Isotope Analysis. (n.d.). Origin Analytical. Retrieved from [Link]

• Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. (2024). NIH. Retrieved from [Link]

• Determination of Stable Hydrogen Isotopic Composition and Isotope Enrichment Factor at Low Hydrogen Concentration. (2023-10-25). ACS Publications. Retrieved from [Link]

• Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. (2016-02-13). ACS Publications. Retrieved from [Link]

• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. (n.d.). Amazon S3. Retrieved from [Link]

• Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. (2019-01-05). PubMed Central. Retrieved from [Link]

• Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. (2022-01-18). MDPI. Retrieved from [Link]

• Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. (2016). ResearchGate. Retrieved from [Link]

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• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters. Retrieved from [Link]

• Determination of Stable Hydrogen Isotopic Composition and Isotope Enrichment Factor at Low Hydrogen Concentration. (n.d.). PubMed Central. Retrieved from [Link]

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A Comprehensive Technical Guide to the Commercial Sourcing and Application of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 for Advanced Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Stable Isotope Labeled Standards in Quantitative Bioanalysis

In the landscape of modern drug discovery and development, the precise quantification of analytes in complex biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its exceptional sensitivity and selectivity. However, the accuracy of LC-MS/MS data can be influenced by several factors, including matrix effects, variations in sample preparation, and instrumental drift. To mitigate these variables, stable isotope-labeled (SIL) internal standards are indispensable. This guide provides an in-depth technical overview of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 , a crucial SIL internal standard employed in advanced bioanalytical applications.

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is the deuterated analogue of (-)-(2S,3S)-Viridifloric Acid Acetonide. The incorporation of seven deuterium atoms provides a mass shift that allows it to be distinguished from the unlabeled analyte by the mass spectrometer, while its chemical properties remain nearly identical. This ensures that it co-elutes chromatographically and experiences similar ionization effects and extraction recovery, making it an ideal internal standard for the accurate quantification of its non-deuterated counterpart.[1] This guide will delve into the commercial sources, key chemical properties, and practical applications of this important analytical tool.

Commercial Availability and Supplier Information

A critical first step for any research application is the reliable sourcing of high-purity reagents. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is available from several reputable suppliers specializing in stable isotopes and research chemicals. When selecting a supplier, it is crucial to consider factors such as the availability of a Certificate of Analysis (CoA), documented purity, and isotopic enrichment.

Supplier	Product/Catalog Number	Notes
MedChemExpress	HY-W770436	Offers the compound for research use and provides basic product information.[2]
Clinivex	RCLST778376	Provides the chemical name and molecular formula, emphasizing its use for laboratory research only.[3]
SmartChem	V673877-25mg	Lists the product with its catalog code and manufacturer (TRC - Toronto Research Chemicals).[4]
LGC Standards	TRC-V673877	Distributes the TRC product and provides the CAS number for the unlabeled parent compound.

Physicochemical Properties and Identification

A thorough understanding of the physicochemical properties of an internal standard is essential for its proper handling, storage, and application in analytical methods.

Property	Value	Source
Chemical Name	(4S,5S)-4-(1,1,1,2,3,3,3-heptadeuteriopropan-2-yl)-2,2,5-trimethyl-1,3-dioxolane-4-carboxylic acid	[3]
Molecular Formula	C₁₀H₁₁D₇O₄	[3]
Molecular Weight	209.29 g/mol	[3]
CAS Number (Parent)	95462-09-2	[5]
Appearance	Typically a solid	[3]

Note: A specific CAS number for the deuterated (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is not consistently provided by suppliers. Researchers should reference the parent compound's CAS number and the specific product information from the chosen supplier.

Application in Bioanalytical Method Development: A Workflow

The primary application of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is as an internal standard for the quantification of (-)-(2S,3S)-Viridifloric Acid Acetonide in biological matrices such as plasma, serum, or tissue homogenates. This is particularly relevant in pharmacokinetic studies of compounds that contain a viridifloric acid moiety, such as certain pyrrolizidine alkaloids or their metabolites.[6][7]

The following workflow outlines the key steps in developing and validating a bioanalytical method using this deuterated internal standard.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Experimental Protocol: Quantification in Human Plasma

This section provides a representative, field-proven protocol for the quantification of (-)-(2S,3S)-Viridifloric Acid Acetonide in human plasma using its d7-labeled internal standard.

1. Materials and Reagents

• (-)-(2S,3S)-Viridifloric Acid Acetonide (Analyte)

• (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (Internal Standard, IS)

• Human Plasma (K₂EDTA)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Deionized Water

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and IS in methanol.

• Working Standard Solutions: Serially dilute the analyte stock solution with 50:50 methanol:water to prepare a series of working standards for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

3. Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of human plasma (calibrators, quality controls, or unknown samples) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard Working Solution (100 ng/mL in acetonitrile) to each tube.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial or 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	UHPLC System
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 10% B, ramp to 95% B over 4 minutes, hold for 1 minute, then re-equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization (ESI), Positive Mode
Detection	Multiple Reaction Monitoring (MRM)

5. MRM Transitions (Hypothetical)

• Analyte (Viridifloric Acid Acetonide): Q1: m/z 203.1 → Q3: m/z 127.1 (Quantifier), m/z 85.1 (Qualifier)

• Internal Standard (Viridifloric Acid Acetonide-d7): Q1: m/z 210.1 → Q3: m/z 134.1 (Quantifier)

Note: The exact m/z values for MRM transitions must be optimized experimentally by infusing standard solutions of the analyte and IS into the mass spectrometer.

Scientific Integrity and Trustworthiness

The trustworthiness of a bioanalytical method hinges on its validation and the stability of its reagents.

Method Validation

The described protocol should be fully validated according to regulatory guidelines (e.g., FDA, EMA) to ensure its reliability. Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and IS in blank matrix.

• Linearity: A linear relationship between concentration and response, typically with a correlation coefficient (r²) > 0.99.

• Accuracy and Precision: Intra- and inter-day accuracy (% bias) and precision (% CV) should be within ±15% (±20% at the Lower Limit of Quantification).

• Matrix Effect: Assessment of ion suppression or enhancement caused by the biological matrix.

• Recovery: The efficiency of the extraction process.

• Stability: Stability of the analyte and IS in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability).

Stability of the Deuterated Internal Standard

While deuterated standards are robust, their stability is not absolute. The C-D bond is stronger than the C-H bond, but hydrogen-deuterium (H/D) exchange can occur under certain conditions, particularly at labile positions or under acidic/basic conditions.[8]

Best Practices for Storage and Handling:

• Storage: Store the solid material and stock solutions at -20°C or lower in tightly sealed containers, protected from light.

• Solvents: Use high-purity, aprotic solvents for preparing stock solutions whenever possible.

• Working Solutions: Prepare fresh working solutions from the stock solution for each analytical run to minimize the risk of degradation or H/D exchange in aqueous solutions.

Caption: A logical workflow for qualifying a commercial supplier for a critical reagent.

Conclusion

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is a vital tool for researchers requiring precise and accurate quantification of its unlabeled analogue in complex biological matrices. Its commercial availability from specialized suppliers enables its use in regulated bioanalysis for pharmacokinetic and metabolic studies. By following the principles of rigorous method development, validation, and proper handling of the deuterated standard, scientists can ensure the generation of high-quality, reliable data, thereby upholding the highest standards of scientific integrity in drug development.

References

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• Federal Institute for Risk Assessment (BfR). (n.d.). Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. Retrieved from [Link]

• Dueker, S. R., Lame, M. W., & Segall, H. J. (1991). Method for determination of pyrrolizidine alkaloids and their metabolites by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 568(1), 1-11. Retrieved from [Link]

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. Retrieved from [Link]

• SmartChem. (n.d.). (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. Retrieved from [Link]

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understanding necic acids in pyrrolizidine alkaloid structures

An In-depth Technical Guide to Necic Acids in Pyrrolizidine Alkaloid Structures

Introduction: The Acidic Heart of a Toxic Alkaloid

Pyrrolizidine alkaloids (PAs) represent a large, structurally diverse class of secondary metabolites produced by thousands of plant species, most notably within the families Asteraceae, Boraginaceae, and Fabaceae.[1][2] These compounds are a core component of the plant's chemical defense system against herbivores.[3] However, their significance extends into human and animal health due to their potent hepatotoxicity, genotoxicity, and carcinogenicity, which arise after metabolic activation.[4][5]

Structurally, all PAs are esters, composed of a bicyclic amino alcohol, known as the necine base , and one or more aliphatic carboxylic acids, termed necic acids .[6][7] While the necine base provides the foundational pyrrolizidine ring system, it is the necic acid moiety that dictates the vast structural diversity and, critically, modulates the biological activity and toxic potential of the parent alkaloid.[8][9] Understanding the necic acid is paramount for any researcher in toxicology, natural product chemistry, or drug development working with these compounds.

This guide provides a detailed exploration of the necic acid component of pyrrolizidine alkaloids. We will dissect their structural variety, unravel their biosynthetic origins, clarify their definitive role in the mechanism of toxicity, and outline the modern analytical workflows required for their study.

Part 1: The Architectural Diversity of Necic Acids

The necic acids are not a single entity but a wide-ranging family of aliphatic monocarboxylic or dicarboxylic acids. Their structures are characterized by branched carbon chains, hydroxyl groups, and a chain length typically ranging from five to ten carbons.[7][8] The manner in which these acids esterify the necine base at the C-7 and/or C-9 hydroxyl groups gives rise to the primary classification of PAs.[10]

Classification by Esterification Pattern:

• Monoesters: A single necic acid is attached to either the C-7 or C-9 position of the necine base.

• Open-Chain Diesters: Two separate necic acids (which can be the same or different) are esterified at both the C-7 and C-9 positions.[4]

• Macrocyclic Diesters: A single dicarboxylic necic acid esterifies both the C-7 and C-9 positions, forming a large ring structure.[10] These are generally considered the most toxic PAs due to the conformational rigidity conferred by the macrocycle.[11]

Classification by Biosynthetic Origin:

The carbon skeleton of necic acids is derived from the metabolism of common amino acids, primarily the branched-chain amino acids (BCAAs).[10] This biosynthetic linkage is a key organizing principle for understanding their structural relationships.

Necic Acid Class	Carbon Atoms	Precursor Amino Acid(s)	Example Necic Acids	Example PAs
C5 Acids	5	Isoleucine, Threonine	Angelic acid, Tiglic acid	Heliosupine, Echimidine[10][11]
C7 Acids	7	Valine + Pyruvate	Viridifloric acid, Trachelanthic acid	Lycopsamine, Intermedine[10][12]
C10 Acids	10	Isoleucine (x2)	Senecic acid, Monocrotalic acid, Jacobinecic acid	Senecionine, Monocrotaline, Jacobine[7][13]

Table 1: Classification and Examples of Common Necic Acids.

Part 2: Biosynthesis of Necic Acids - A Tale of Two Pathways

While all necine bases share a common biosynthetic pathway originating from polyamines, the necic acid moieties are formed via distinct routes linked to primary amino acid metabolism.[11] The complexity of the final necic acid dictates the complexity of its synthesis.

Pathway 1: The Isoleucine Route to C5 and C10 Acids

The biosynthesis of C10 necic acids, which form the toxic macrocyclic diesters, is a well-studied example of metabolic coupling.[13] The pathway begins with the amino acid L-isoleucine.

• Initial Precursors : Two molecules derived from the isoleucine metabolic pathway serve as the building blocks.[13]

• Coupling Reaction : These two five-carbon units are coupled in a specific manner to form the ten-carbon backbone of the necic acid.[14]

• Modification : The resulting C10 acid undergoes a series of enzymatic modifications, including hydroxylations and rearrangements, to yield the final necic acid structure, such as senecic acid.[14]

The simpler C5 acids, like angelic and tiglic acid, are also derived from isoleucine metabolism but do not undergo the coupling step.[11]

Pathway 2: The AHAS-Mediated Route to C7 Acids

The branched-chain C7 necic acids found in lycopsamine-type PAs have a distinct origin. Their biosynthesis involves a key enzyme from BCAA synthesis, acetohydroxyacid synthase (AHAS).[3]

• Enzyme Recruitment : A specific isoform of AHAS, named C7-hydroxyacid synthase (C7HAS), catalyzes the first committed step.[12]

• Condensation : C7HAS facilitates the transfer of an activated acetaldehyde group from pyruvate onto 2-oxoisovalerate (a valine precursor).[3][12]

• Precursor Formation : This reaction forms C7-pronecic acid, the direct precursor to the final C7 necic acids like viridifloric acid.[12] This represents a fascinating example of an enzyme from primary metabolism being co-opted for specialized secondary metabolite production.

Part 3: The Decisive Role of Necic Acids in PA Toxicity

The toxicity of PAs is not inherent to the molecule as it is ingested. It requires metabolic activation, a process that occurs predominantly in the liver via cytochrome P450 (CYP) monooxygenases.[5][10] It is in this bioactivation process that the critical role of the necic acid becomes clear.

The Mechanism of Activation:

• Dehydrogenation : CYP enzymes oxidize the 1,2-unsaturated necine base to form highly unstable dehydropyrrolizidine alkaloids (DHPAs), which are potent electrophiles.[10]

• Necic Acid as a Leaving Group : The esterified necic acid(s) function as excellent leaving groups, facilitating the formation of the reactive pyrrolic structure.[15]

• Alkylation of Macromolecules : The resulting electrophilic pyrrolic esters are powerful alkylating agents. They readily attack nucleophilic centers (containing sulfur, nitrogen, or oxygen) on cellular macromolecules like DNA, proteins, and amino acids.[10][15]

• Cellular Damage : This covalent binding leads to the formation of DNA adducts, DNA cross-linking, inhibition of mitosis, cellular necrosis, and ultimately, the characteristic hepatotoxicity and veno-occlusive disease.[4][16]

The structure of the necic acid directly influences the rate of hydrolysis and the reactivity of the pyrrolic metabolites. The steric hindrance and electronic properties of the acid moiety modulate the stability of the DHPA, its ability to reach target macromolecules, and its alkylating efficiency. Macrocyclic diesters are particularly potent because their structure holds the reactive centers in a rigid conformation, enhancing their ability to cross-link DNA and other molecules.[9]

Part 4: Analytical Methodologies & Experimental Protocols

The analysis of PAs and their constituent necic acids is challenging due to their vast structural diversity, the co-occurrence of tertiary bases and their N-oxides, and their presence at low concentrations in complex matrices like food and herbal products.[17] A robust analytical workflow is essential for accurate identification and quantification.

Experimental Protocol 1: Generalized Extraction of PAs from Plant Material

This protocol describes a standard solid-liquid extraction followed by solid-phase extraction (SPE) cleanup, a widely adopted method for isolating PAs from complex plant matrices.[1][17]

A. Materials & Reagents:

• Dried, powdered plant material

• Extraction Solvent: Methanol or Ethanol

• Acidified Water: 0.05 M H₂SO₄

• Ammonia solution (for pH adjustment)

• Zinc powder (for reduction of N-oxides)

• Solid-Phase Extraction (SPE) Cartridge: C18 or cation-exchange

• Dichloromethane or Chloroform

• Anhydrous Sodium Sulfate

B. Step-by-Step Procedure:

• Extraction:

  • Weigh 1-2 g of dried, powdered plant material into a flask.

  • Add 20-30 mL of extraction solvent (Methanol).

  • Extract using sonication for 30 minutes or overnight shaking at room temperature.

  • Filter the extract and collect the filtrate. Repeat the extraction on the plant residue 2-3 times and pool the filtrates.

  • Evaporate the solvent under reduced pressure to obtain a crude extract.

• Acid-Base Partitioning & N-Oxide Reduction:

  • Redissolve the crude extract in 20 mL of 0.05 M H₂SO₄.

  • Filter the acidic solution to remove non-basic compounds.

  • Optional but recommended: Add ~200 mg of Zinc powder to the acidic solution and stir for 4-6 hours to reduce PA N-oxides to their corresponding tertiary amines, which improves chromatographic analysis.[17]

  • Filter out the zinc powder.

  • Make the solution alkaline (pH 9-10) by adding ammonia solution.

• Liquid-Liquid Extraction or SPE Cleanup:

  • For LLE: Transfer the basified solution to a separatory funnel and extract 3-4 times with an equal volume of dichloromethane. Pool the organic layers, dry over anhydrous sodium sulfate, and evaporate to yield the purified PA fraction.

  • For SPE (Cation-Exchange): Condition the SPE cartridge according to the manufacturer's instructions. Load the acidified extract (from step B2). Wash with water and methanol to remove impurities. Elute the PAs with ammoniated methanol. Evaporate the eluent to yield the purified PA fraction.

Experimental Protocol 2: Analysis of PAs by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for PA analysis due to its high sensitivity and selectivity.[17][18]

A. Instrumentation & Columns:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system.

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF).

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

B. Chromatographic Conditions (Typical):

• Mobile Phase A: Water with 0.1% Formic Acid (or 5 mM Ammonium Formate).

• Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic Acid.

• Gradient: Start with 5-10% B, ramp to 95% B over 10-15 minutes, hold for 2-3 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 30-40 °C.

• Injection Volume: 1-5 µL.

C. Mass Spectrometry Conditions (Typical):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• MRM Transitions: For each target PA, monitor at least two transitions from the precursor ion [M+H]⁺ to specific product ions. Characteristic fragment ions (e.g., m/z 120, 138 for retronecine-type PAs) can be used for screening.[17]

• Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage according to the specific instrument.

Conclusion

The necic acid is far more than a simple structural appendage to the pyrrolizidine alkaloid core; it is the primary driver of chemical diversity and a critical determinant of toxic potential. The origin of these acids from fundamental amino acid pathways highlights the elegant efficiency of plant secondary metabolism. For researchers in toxicology and drug development, a thorough understanding of the necic acid's structure, biosynthesis, and role as a leaving group in metabolic activation is non-negotiable for predicting toxicity, ensuring food safety, and exploring the pharmacological potential of these complex natural products. As analytical techniques continue to advance, our ability to profile the full spectrum of these necic acid-PA combinations in nature will undoubtedly reveal further intricacies in the chemical ecology and toxicology of this important alkaloid class.

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• Castillo, V., et al. (2024). Pyrrolizidine Alkaloids. Encyclopedia.pub. Available from: [Link]

• Moreira, R., et al. (2022). Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety. MDPI. Available from: [Link]

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• Engelhardt, A. (2023). Biosynthesis of the necic acid moiety of lycopsamine type pyrrolizidine alkaloids. MACAU. Available from: [Link]

• Longdom Publishing. Fundamental Use of Nucleic Acids in Biological Processes. Available from: [Link]

• Kejnovska, I., et al. (2021). NUCLEIC ACIDS | Spectroscopic Methods. ResearchGate. Available from: [Link]

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Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Natural Occurrence of Viridifloric Acid in Plants

Abstract

Viridifloric acid is a critical necic acid moiety found in a class of toxic plant secondary metabolites known as pyrrolizidine alkaloids (PAs).[1][2] These alkaloids are synthesized by thousands of plant species as a chemical defense against herbivores.[1] Due to their potent hepatotoxicity and tumorigenicity, viridifloric acid-containing PAs pose a significant risk to human and animal health through contamination of food and herbal medicines.[2] This guide provides a comprehensive technical overview of the natural occurrence of viridifloric acid, its biosynthesis, methodologies for its extraction and analysis, and its biological significance, tailored for researchers, scientists, and professionals in drug development.

Introduction: The Chemical Ecology of Pyrrolizidine Alkaloids

An estimated 3% of the world's flowering plants, approximately 6,000 species, produce pyrrolizidine alkaloids (PAs).[1][3] These compounds are a classic example of evolutionary chemical defense. PAs are characterized by a core structure called a necine base, which is a bicyclic system of two fused five-membered rings with a nitrogen atom at the bridgehead.[1] This necine base is esterified with one or two branched-chain carboxylic acids, known as necic acids, to form the final mono- or di-ester alkaloid.[1]

Viridifloric acid is one such necic acid. Structurally, it is (-)-erythro-2,3-dihydroxy-4-methylpentane-3-carboxylic acid.[4][5] Its stereoisomer, trachelanthic acid, differs in the configuration at the chiral centers, having an erythro configuration in contrast to viridifloric acid's threo arrangement.[6] The presence and structure of the necic acid moiety are crucial determinants of the alkaloid's toxicity.

Natural Distribution of Viridifloric Acid-Containing Alkaloids

The occurrence of PAs is phylogenetically restricted, predominantly found within specific families and genera of angiosperms. The major plant families known to produce these alkaloids are:

• Boraginaceae (Borage family)

• Asteraceae (Aster or Daisy family), particularly the tribes Senecioneae and Eupatorieae

• Fabaceae (Legume family), mainly in the genus Crotalaria

• Apocynaceae (Dogbane family)

• Orchidaceae (Orchid family)[1][7]

Viridifloric acid itself, as a component of PAs, has been specifically identified in several genera within the Boraginaceae family.

Table 1: Documented Plant Sources of Viridifloric Acid-Containing Pyrrolizidine Alkaloids

Plant Family	Genus	Species	Alkaloid(s) Containing Viridifloric Acid Moiety	Reference(s)
Boraginaceae	Heliotropium	Heliotropium supinum	Minor alkaloids identified as esters of viridifloric acid with 7-angelylheliotridine.	[4][8]
Boraginaceae	Heliotropium	Heliotropium indicum	Contains various PAs; indicine N-oxide and heliotrine are noted, with necic acids derived from similar pathways.	[9]
Boraginaceae	Cynoglossum	Cynoglossum officinale	Contains various PAs known to be toxic to livestock.	[10][11]
Boraginaceae	Cynoglossum	Cynoglossum australe, C. amabile	Known to produce various pyrrolizidine alkaloids.	[8][12][13]

Biosynthesis of Viridifloric Acid and Pyrrolizidine Alkaloids

The biosynthesis of PAs is a complex process involving pathways for both the necine base and the necic acid, followed by their esterification. While the complete enzymatic cascade is still under investigation, the key steps have been elucidated through feeding experiments and genetic studies.[2]

3.1. Necine Base Formation

The formation of the pyrrolizidine ring system begins with amino acid metabolism.

• Homospermidine Synthesis: The first committed step is the formation of the uncommon polyamine homospermidine from two molecules of putrescine. This reaction is catalyzed by homospermidine synthase (HSS) , a key pathway-specific enzyme.[3][7]

• Oxidation and Cyclization: Homospermidine undergoes oxidative deamination, followed by intramolecular cyclization (Mannich reaction) to form the bicyclic pyrrolizidine core.[3]

• Formation of Retronecine: The initial cyclized product is further modified through hydroxylation and other reactions to yield the common necine base, retronecine.

3.2. Necic Acid (Viridifloric Acid) Formation

The necic acids are typically derived from common amino acids, such as isoleucine, valine, leucine, and threonine. Viridifloric acid is believed to be derived from the carbon skeleton of L-isoleucine or L-valine. The pathway involves a series of modifications including deamination, hydroxylation, and carboxylation to form the final branched-chain acid structure.

Diagram 1: General Biosynthetic Pathway of Pyrrolizidine Alkaloids

Caption: General biosynthetic route for viridifloric acid-containing PAs.

Methodologies for Extraction, Isolation, and Quantification

The study of viridifloric acid requires robust analytical methodologies to handle the complexity of plant matrices and the diversity of PA structures.

4.1. Extraction and Isolation Protocol

This protocol provides a generalized workflow for the extraction and isolation of PAs from plant material.

• Sample Preparation:

  • Collect and properly identify the plant material.

  • Air-dry or freeze-dry the material to remove moisture.[14]

  • Grind the dried material into a fine powder to maximize surface area for extraction.[14]

• Extraction:

  • Select an appropriate solvent. Methanol or ethanol, often acidified with an acid like HCl or acetic acid to protonate the alkaloids and increase solubility, are commonly used.[15]

  • Perform extraction using methods such as maceration (soaking for 24-72 hours), sonication, or Soxhlet extraction to liberate the compounds from the plant matrix.[14][16]

• Purification and Fractionation:

  • Filter the crude extract to remove solid plant debris.

  • Concentrate the filtrate using a rotary evaporator.

  • Perform an acid-base liquid-liquid partition. The alkaloids are extracted into an aqueous acid phase, washed with a nonpolar solvent (e.g., hexane) to remove lipids and chlorophyll, and then the aqueous phase is basified (e.g., with NH4OH) to deprotonate the alkaloids, which are then extracted back into an organic solvent like chloroform or dichloromethane.[15]

  • Further purify the alkaloid fraction using column chromatography with silica gel or alumina.

• Isolation of Individual Alkaloids:

  • Employ preparative High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) to isolate individual PA compounds.[17]

Diagram 2: Experimental Workflow for PA Isolationdot

graph "PA_Isolation_Workflow" { graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Plant [label="1. Dried, Powdered\nPlant Material"]; Extraction [label="2. Solvent Extraction\n(e.g., Acidified Methanol)"]; Filtration [label="3. Filtration & Concentration"]; Partition [label="4. Acid-Base Liquid-Liquid\nPartitioning"]; Chromatography [label="5. Column Chromatography"]; Isolation [label="6. Preparative HPLC/TLC"]; Pure_PA [label="Pure Pyrrolizidine Alkaloid", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Plant -> Extraction; Extraction -> Filtration; Filtration -> Partition; Partition -> Chromatography; Chromatography -> Isolation; Isolation -> Pure_PA; }

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An In-Depth Technical Guide to the Isotopic Purity of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Isotopic Purity in Bioanalysis

In the landscape of modern drug development and bioanalysis, stable isotope-labeled internal standards (SIL-ISs) are indispensable tools for achieving accurate and reproducible quantification using liquid chromatography-mass spectrometry (LC-MS).[1][2][3] (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is the deuterated form of (-)-(2S,3S)-Viridifloric Acid Acetonide and serves as a prime example of such a critical reagent.[4] Its utility is fundamentally linked to a key quality attribute: isotopic purity .

The deliberate replacement of seven hydrogen atoms with deuterium creates a compound that is chemically identical to the analyte of interest but has a distinct mass.[3] This property allows it to be added to a biological sample at the very beginning of the analytical workflow. As the sample is processed, the SIL-IS experiences the same extraction inefficiencies, matrix effects, and instrumental variations as the non-labeled analyte.[1][5][6] By measuring the ratio of the analyte to the known concentration of the SIL-IS, researchers can correct for these variables, leading to highly reliable data.

However, the entire premise of this "gold standard" approach hinges on the isotopic purity of the SIL-IS.[7] Isotopic impurities—molecules with fewer than the desired seven deuterium atoms (e.g., d6, d5)—can introduce significant analytical errors. This guide provides a comprehensive framework for understanding, determining, and validating the isotopic purity of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, ensuring the integrity of quantitative bioanalytical data.

Section 1: The Analytical Imperative: Understanding Isotopic Purity

Defining Isotopic Purity and Related Terms

It is crucial to distinguish between several key terms:

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position within a molecule. For instance, a starting material with 99.5% enrichment means there is a 99.5% probability of finding a deuterium atom at any given labeled site.[8]

• Isotopic Purity (or Species Abundance): This is the ultimate measure of quality. It refers to the percentage of the entire population of molecules that have the desired, fully deuterated composition (in this case, d7).[8] It is practically impossible to achieve 100% isotopic purity during synthesis.[8] The final product will always be a mixture of isotopologues (d7, d6, d5, etc.).

• Isotopologues: These are molecules that are chemically identical but differ in their isotopic composition.[8]

The goal of this guide is to provide the methodology to accurately quantify the abundance of the target d7 isotopologue relative to all other isotopologues.

The Consequences of Isotopic Impurity: Cross-talk

The primary issue arising from isotopic impurity is a phenomenon known as "cross-talk" or "signal interference" in mass spectrometry. This occurs when the signal from an isotopologue of the internal standard overlaps with the signal of the analyte. For instance, if the d0 analyte has a monoisotopic mass of 'M', the d7 internal standard will have a mass of 'M+7'. However, impurities in the standard, such as a d6 isotopologue (M+6), may contribute to the signal of the analyte's naturally occurring M+6 isotopologue, artificially inflating the measured analyte concentration. Regulatory guidelines from bodies like the FDA emphasize the need to ensure that the internal standard does not affect the accuracy and precision of the measurement.[9][10]

Section 2: Core Methodologies for Isotopic Purity Determination

A dual-methodology approach, leveraging both high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, provides the most comprehensive characterization of isotopic purity.[11][12]

High-Resolution Mass Spectrometry (HRMS): The Gold Standard for Quantification

Expertise & Experience: HRMS instruments, such as Time-of-Flight (TOF) or Orbitrap mass spectrometers, are the cornerstone for determining isotopic purity.[13] Their ability to measure mass with high resolution and accuracy allows for the clear separation and quantification of each isotopologue (d0 through d7), which is often impossible with lower-resolution instruments. This method is rapid, highly sensitive, and requires minimal sample consumption.[14]

Experimental Protocol: HRMS by Direct Infusion

• Preparation of Stock Solution: Accurately weigh and dissolve (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 in a high-purity solvent (e.g., acetonitrile or methanol) to a concentration of approximately 1 µg/mL.

• Instrument Setup:

  • Calibrate the HRMS instrument according to the manufacturer's specifications to ensure high mass accuracy.

  • Set the instrument to operate in full-scan mode in the appropriate mass range for the compound.

  • Use an electrospray ionization (ESI) source in positive or negative ion mode, optimized for the compound's signal.

• Data Acquisition: Infuse the sample solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min). Acquire data for a sufficient duration (e.g., 1-2 minutes) to obtain a stable signal and a high-quality averaged spectrum.

• Data Analysis & Purity Calculation:

  • From the full-scan spectrum, extract the ion chromatogram for the entire isotopic cluster of the compound.

  • Measure the intensity (peak area) of each isotopologue peak (from d0 to d7).

  • Calculate the isotopic purity using the following formula:

    • % Isotopic Purity = [Intensity(d7) / (Intensity(d0) + Intensity(d1) + ... + Intensity(d7))] x 100%

Trustworthiness (Self-Validation): The protocol's integrity is maintained by comparing the observed isotopic distribution to the theoretical distribution calculated based on natural isotopic abundances. The high mass accuracy of the measurement confirms the elemental composition of the detected ions, ensuring that the measured signals correspond to the correct isotopologues.

Mandatory Visualization

Caption: Workflow for isotopic purity determination using HRMS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Complementary Approach

Expertise & Experience: While HRMS excels at quantification, NMR spectroscopy provides invaluable site-specific information.[15] ¹H (Proton) NMR can be used to quantify the tiny amounts of residual hydrogen at the labeled positions, while ²H (Deuterium) NMR directly observes the deuterium atoms.[16] This dual approach confirms not only the degree of deuteration but also the location of the deuterium atoms, verifying the structural integrity of the compound. A combined ¹H and ²H NMR method can yield highly accurate isotopic abundance data.[17]

Experimental Protocol: ¹H and ²H NMR Analysis

• Sample Preparation: Dissolve a sufficient amount of the compound (typically 5-10 mg) in a high-purity deuterated solvent (e.g., Chloroform-d) that does not have signals overlapping with the analyte.

• ¹H NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Identify the signals corresponding to the non-deuterated positions (e.g., the acetonide methyl groups). These will serve as an internal reference.

  • Carefully integrate the area of these reference signals and compare them to the greatly diminished signals at the positions intended for deuteration. The ratio provides a measure of deuterium incorporation.

• ²H NMR Acquisition:

  • Acquire a ²H NMR spectrum. This experiment directly detects the deuterium nuclei.

  • The presence of signals at the expected chemical shifts confirms that deuteration has occurred at the correct positions.

  • Under proper quantitative conditions, the integration of these signals can be used to determine the relative abundance of deuterium at each site.[16]

Trustworthiness (Self-Validation): The results from ¹H and ²H NMR should be complementary and consistent. For example, the reduction in signal intensity observed in the ¹H spectrum for a specific position should correspond to the presence of a strong signal at the same chemical shift in the ²H spectrum.

Section 3: Data Interpretation and Acceptance Criteria

Summarizing Quantitative Data

All quantitative data should be presented in a clear, tabular format to facilitate review and batch-to-batch comparison. High-quality deuterated standards should exhibit high isotopic enrichment and chemical purity.[3]

Table 1: Hypothetical HRMS Isotopic Purity Analysis for a Batch of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

Isotopologue	Theoretical Mass (m/z)	Observed Intensity (Arbitrary Units)	Relative Abundance (%)
d0	215.1284	1,500	0.01
d1	216.1347	3,000	0.02
d2	217.1410	7,500	0.05
d3	218.1472	15,000	0.10
d4	219.1535	45,000	0.30
d5	220.1598	150,000	1.00
d6	221.1661	300,000	2.00
d7	222.1723	14,478,000	96.52
Total	15,000,000	100.00
Isotopic Purity (d7)	96.52%

Setting Acceptance Criteria

The acceptance criteria for isotopic purity are dictated by the intended use of the analytical method. For regulated bioanalysis, regulatory bodies like the FDA and EMA have harmonized guidelines under the International Council for Harmonisation (ICH) M10.[7][9] While a specific percentage is not mandated, the standard must be of sufficient purity to ensure it does not interfere with the measurement of the analyte.[10]

• General Standard: An isotopic purity of ≥98% for the desired isotopologue is a widely accepted industry standard for high-sensitivity LC-MS assays.[3]

• Justification: The specification should be scientifically justified. The contribution of the (M-1) isotopologue of the internal standard to the analyte's mass channel should be negligible, typically less than 0.1% of the analyte's signal at the Lower Limit of Quantification (LLOQ).

Mandatory Visualization

Caption: Impact of isotopic purity on analytical data integrity.

Conclusion

The determination of isotopic purity for SIL-ISs like (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is not a perfunctory check but a foundational requirement for generating high-quality, reliable bioanalytical data. A rigorous analytical approach combining the quantitative power of HRMS with the structural confirmation of NMR provides a self-validating system that ensures the suitability of the internal standard for its intended purpose. By adhering to these principles, researchers, scientists, and drug development professionals can build robust analytical methods, ensure data integrity, and comply with global regulatory expectations, ultimately contributing to the successful development of new and effective therapies.

References

• U.S. Food and Drug Administration. (2024). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. FDA. [Link]

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• AptoChem. (2008). Deuterated internal standards and bioanalysis. AptoChem. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

• Singh, G., et al. (2018). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 10(4), 405-412. [Link]

• ResolveMass Laboratories Inc. (2025). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. ResolveMass Laboratories Inc. [Link]

• Li, W., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), e9453. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Chen, G., et al. (2022). Determination of isotope abundance for deuterium-labeled compounds by quantitative 1H NMR + 2H NMR. Journal of Labelled Compounds and Radiopharmaceuticals, 65(9), 234-243. [Link]

• van der Veen, A. M. H. (2022). Evaluating the use of NMR for the determination of deuterium abundance in water. University of Groningen. [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Analysis of Pyrrolizidine Alkaloids in Complex Matrices Using a d7-Internal Standard

Abstract

Pyrrolizidine alkaloids (PAs) are a large class of natural toxins produced by numerous plant species worldwide. Their presence as contaminants in food, animal feed, and herbal remedies poses a significant health risk due to their established hepatotoxic, genotoxic, and carcinogenic properties.[1][2][3] Regulatory bodies, including the European Commission, have established stringent maximum levels for the sum of specific PAs in various commodities, necessitating highly sensitive and robust analytical methods for compliance testing.[2][4][5][6] This application note presents a detailed protocol for the quantitative analysis of pyrrolizidine alkaloids using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). The method's accuracy and reliability are significantly enhanced by the incorporation of a stable isotope-labeled (SIL) internal standard, specifically a deuterated (d7) analogue, which effectively compensates for matrix effects and variations in sample preparation and instrument response.[7][8]

Introduction: The Rationale for Isotope Dilution in PA Analysis

The analysis of PAs is challenging due to the complexity of matrices such as honey, tea, herbs, and spices, and the low concentration levels at which they must be quantified.[1][9] Matrix components can interfere with the ionization process in the mass spectrometer source, leading to ion suppression or enhancement, which can severely compromise the accuracy of quantification.

The "gold standard" approach to mitigate these issues is the use of a stable isotope-labeled internal standard (SIL-IS).[7] A SIL-IS is a version of the analyte where several atoms have been replaced with their heavier, non-radioactive isotopes (e.g., Deuterium (²H or D), ¹³C, ¹⁵N).[8][10] The key advantages are:

• Physicochemical Similarity: The SIL-IS has nearly identical chemical and physical properties to the native analyte. It co-elutes chromatographically and experiences the same extraction recovery and ionization efficiencies.[10][11]

• Correction for Variability: By adding a known amount of the SIL-IS to the sample at the very beginning of the workflow, the ratio of the native analyte signal to the SIL-IS signal remains constant, regardless of sample loss during preparation or fluctuations in MS signal.[12]

• Enhanced Accuracy and Precision: This isotope dilution technique dramatically improves method accuracy and precision, providing a self-validating system for each sample analyzed.[8][13]

This guide details a method employing a d7-labeled internal standard, providing the necessary precision and accuracy to meet and exceed current regulatory requirements.

Experimental Protocol

Materials and Reagents

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: Formic acid (≥98%), ammonium formate, sulfuric acid (98%), ammonia solution (25%), and triethylamine.

• Standards: Certified analytical reference standards of target pyrrolizidine alkaloids (e.g., from PhytoPlan or similar). A custom-synthesized or commercially available d7-labeled PA internal standard (e.g., d7-Senecionine).

• SPE Cartridges: Strong cation exchange (SCX) cartridges, such as Oasis MCX (150 mg, 6 cc).

• Vials and Filters: Polypropylene centrifuge tubes (50 mL), autosampler vials with inserts, and 0.22 µm syringe filters.

Standard Solution Preparation

• Individual Stock Solutions (100 µg/mL): Accurately weigh and dissolve each PA reference standard in methanol or acetonitrile to prepare individual stock solutions. Store at -20°C.[14]

• Mixed PA Working Solution (1 µg/mL): Prepare a composite working solution by diluting the individual stock solutions in a 95:5 (v/v) water:methanol mixture.[9][14]

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of the d7-labeled internal standard in methanol.

• IS Spiking Solution (50 ng/mL): Dilute the IS stock solution to a final concentration suitable for spiking into samples.

• Calibration Standards: Prepare matrix-matched calibration standards by spiking blank matrix extract with the mixed PA working solution to achieve a range of concentrations (e.g., 0.5, 1, 5, 10, 50, 100 µg/kg).[9][15] This is crucial for correcting matrix effects that are not fully compensated for by the internal standard.

Sample Preparation Workflow

The following protocol is a robust procedure for complex matrices like dried herbs, teas, and spices.

• Weighing and Spiking: Homogenize the sample. Accurately weigh 1.0 g of the homogenized sample into a 50 mL polypropylene centrifuge tube. Add a precise volume of the d7-Internal Standard spiking solution.

• Extraction: Add 20 mL of an acidic extraction solution (e.g., 0.05 M sulfuric acid or 2% formic acid in 50:50 water:methanol).[9][16] The acidic environment protonates the PAs, rendering them soluble in the polar extraction solvent.

• Shaking & Centrifugation: Vortex vigorously for 10-15 minutes. Centrifuge the tube for 10 minutes at ≥5000 x g to pellet solid material.[9]

• Solid-Phase Extraction (SPE) Cleanup: This step is critical for removing matrix interferences.

  • Conditioning: Condition an Oasis MCX SPE cartridge with 3-6 mL of methanol, followed by 3-6 mL of water.

  • Loading: Load 2 mL of the supernatant from the centrifuged extract onto the cartridge.

  • Washing: Wash the cartridge with 6 mL of water, followed by 6 mL of methanol to remove polar and non-polar interferences, respectively. The PAs are retained on the strong cation exchange sorbent.

  • Elution: Elute the target PAs with 6 mL of a freshly prepared basic solvent mixture (e.g., 5% ammonia in methanol or a mixture of ethyl acetate:methanol:acetonitrile (80:10:10, v/v/v) with 1% NH₄OH and 1% triethylamine).[16] The basic solution neutralizes the charge on the PAs, releasing them from the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C. Reconstitute the residue in 1.0 mL of a mobile phase-compatible solvent (e.g., 95:5 water:methanol with 0.1% formic acid). Filter through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Analytical Workflow Diagram

Caption: Overview of the sample preparation and analysis workflow.

LC-MS/MS Instrumentation and Parameters

The analysis is performed on a triple quadrupole mass spectrometer, which provides the highest selectivity and sensitivity through Multiple Reaction Monitoring (MRM).

• LC System: UHPLC System

• Column: Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent.[9]

• Column Temperature: 40°C

• Mobile Phase A: Water with 0.1% Formic Acid and 5 mM Ammonium Formate[3]

• Mobile Phase B: Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate[3]

• Flow Rate: 0.3 mL/min[9]

• Injection Volume: 3-10 µL[3][9]

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Ion Spray Voltage: +5500 V[9]

• Source Temperature: 500°C[9]

Data Presentation

Table 1: Representative LC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
10.0	80
14.0	80
14.1	5
16.0	5
Note: This is an example gradient and must be optimized for the specific column and analytes.[9]

Table 2: Example MRM Transitions for Selected PAs and a d7-Internal Standard (Note: Voltages (DP, CE) must be optimized for the specific instrument used.)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	DP (V)	CE (V)
Quantifier Transitions
Senecionine	336.2	120.1	50	80	35
Lycopsamine	300.2	120.1	50	75	30
Retrorsine	352.2	138.1	50	85	38
Echimidine	398.2	138.1	50	90	40
d7-Senecionine (IS)	343.2	120.1	50	80	35
Qualifier Transitions
Senecionine	336.2	136.1	50	80	32
Lycopsamine	300.2	138.1	50	75	28
Retrorsine	352.2	120.1	50	85	42
Echimidine	398.2	220.1	50	90	35
d7-Senecionine (IS)	343.2	143.1	50	80	32

Table 3: Typical Method Performance and Validation Parameters (Based on literature values; must be determined experimentally as per SANTE guidelines)[16][17]

Parameter	Matrix: Herbal Tea	Matrix: Honey
Limit of Quantification (LOQ)	0.1 - 2.5 µg/kg[18]	0.05 - 1.0 µg/kg[18]
Linearity (R²)	>0.99[3]	>0.99[3]
Recovery	70 - 115%[3][9]	65 - 110%[9]
Precision (RSD)	<15%[9][17]	<15%[9][17]

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the sensitive and accurate quantification of pyrrolizidine alkaloids in challenging matrices. The protocol's foundation lies in an efficient acidic extraction, a highly effective SPE cleanup, and the crucial implementation of a d7-labeled internal standard. This isotope dilution strategy is paramount for ensuring data integrity by correcting for matrix-induced signal variability and procedural losses. The described method is fit-for-purpose to meet the stringent international regulatory standards for PAs in food and herbal products, providing a reliable tool for researchers, quality control laboratories, and drug development professionals.

References

• Dreolin N, Foddy H, Adams S, Hird S, Hancock P. Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Waters Corporation; 2022.
• AGROLAB GROUP. Maximum levels of pyrrolizidine alkaloids adopted. Published January 11, 2021.
• BenchChem. Unveiling the Advantages of Stable Isotope-Labeled Standards in Mass Spectrometry.
• Jin R, Wang M, Wang G, et al. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC-MS/MS. Foods. 2023;12(5):1089.
• Kowalczyk E, Kwiatek K. Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research. 2018;62(4):495-501.
• Waters Corporation. Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Published 2022.
• Food Compliance Solutions. NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS. Published December 17, 2020.
• Reddy G. Stable Labeled Isotopes as Internal Standards: A Critical Review. Anatomy & Physiology: Current Research. 2017;1(1).
• Galab Laboratories GmbH. New maximum levels for pyrrolizidine alkaloids. Published December 18, 2020.
• GBA Group. New EU maximum levels for pyrrolizidine alkaloids. Published August 25, 2022.
• Romero-González R, Garrido Frenich A, Martínez Vidal JL. Straightforward Determination of Pyrrolizidine Alkaloids in Honey through Simplified Methanol Extraction (QuPPE) and LC-MS/MS Modes. ACS Omega. 2019;5(1):378-386.
• Tobin J. Designing Stable Isotope Labeled Internal Standards. Acanthus Research. Published January 11, 2022.
• ResearchGate. Development and validation of an LC-HRMS method for the determination of pyrrolizidine alkaloids and quinolones in honey employing a simple alkaline sample dilution.
• Kowalczyk E, Kwiatek K. Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research. 2018.
• These S, Bodi D, Kersten S, et al. Pyrrolizidine Alkaloids in the Food Chain: Development, Validation, and Application of a New HPLC-ESI-MS/MS Sum Parameter Method. Journal of Agricultural and Food Chemistry. 2013;61(47):11383-11391.
• Quality Services International. Pyrrolizidine alkaloids – Maximum Levels as of July 01, 2022. Published September 1, 2021.
• Humm AS, Forchhammer S, Kellner S. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. Genes (Basel). 2019;10(1):28.
• LCGC International. Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. Published March 10, 2023.
• Shimadzu. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices.
• Shimadzu. LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas.
• Agilent Technologies. Quantitation of Pyrrolizidine Alkaloids in Honey and Herbal Teas by UHPLC/MS/MS. Published January 16, 2017.
• Jin R, Wang M, Wang G, et al. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. Foods. 2023.
• European Union Reference Laboratory for Mycotoxins & Plant Toxins. Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS.

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Application Note: Quantification of Viridifloric Acid-Type Pyrrolizidine Alkaloids in Honey by LC-MS/MS

Introduction

Pyrrolizidine alkaloids (PAs) are a large group of natural toxins produced by thousands of plant species, including those in the Boraginaceae, Asteraceae, and Fabaceae families.[1][2] When bees forage on these plants, PAs can contaminate honey, posing a potential health risk to consumers.[3] PAs containing a 1,2-unsaturated necine base are of particular concern as they can be activated in the liver to toxic pyrrolic esters, which are genotoxic and carcinogenic.[3][4]

Viridifloric acid-type PAs are a specific subgroup of these compounds. Due to their potential toxicity, regulatory bodies worldwide have been establishing maximum levels for PAs in various foodstuffs, including honey.[5][6][7] The European Union, for instance, has set maximum levels for the sum of 35 PAs in certain foods.[5] This necessitates the use of sensitive, selective, and robust analytical methods for their accurate quantification to ensure food safety and compliance.

This application note details a validated method for the determination and quantification of viridifloric acid-type PAs in honey using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described workflow, from sample preparation to data analysis, provides a reliable framework for routine monitoring in a high-throughput laboratory setting.

Principle of the Method

The analytical procedure involves an initial extraction of PAs from the complex honey matrix using an acidified aqueous solution. This is followed by a crucial cleanup and concentration step using solid-phase extraction (SPE) with a strong cation exchange (SCX) sorbent.[1][2][8] The SCX material effectively retains the basic PA compounds while allowing matrix interferences to be washed away. The purified PAs are then eluted, concentrated, and reconstituted in a suitable solvent for analysis.

Detection and quantification are achieved by Ultra-High-Performance Liquid Chromatography (UHPLC) coupled to a triple quadrupole mass spectrometer (MS/MS) operating in the positive electrospray ionization (ESI+) and dynamic Multiple Reaction Monitoring (dMRM) mode.[2][8] This technique offers exceptional selectivity and sensitivity, allowing for the precise measurement of target analytes even at trace levels. Quantification is performed using a matrix-matched calibration to accurately compensate for any signal suppression or enhancement caused by the honey matrix.[1]

Workflow Overview

Caption: End-to-end workflow for PA quantification in honey.

Materials and Reagents

• Equipment: Analytical balance, vortex mixer, overhead shaker, centrifuge, solid-phase extraction vacuum manifold, nitrogen evaporator, UHPLC system, and a triple quadrupole mass spectrometer.

• Reagents & Solvents: All solvents and reagents must be of HPLC or analytical grade.

  • Sulfuric acid (H₂SO₄)

  • Methanol (MeOH)

  • Acetonitrile (ACN)

  • Ammonia solution (NH₄OH)

  • Ammonium formate

  • Formic acid

  • Ultrapure water

• Standards: Certified analytical reference standards of viridifloric acid and other relevant PAs. Individual stock solutions are typically prepared in methanol or acetonitrile.[1]

• Consumables: 50 mL polypropylene centrifuge tubes, strong cation exchange (SCX) SPE cartridges (e.g., 500 mg, 6 mL), syringe filters (0.2 µm), and HPLC vials.

Detailed Experimental Protocols

Sample Preparation Protocol

This protocol is a synthesized procedure based on established methods for PA extraction from honey.[1][2]

• Weighing: Accurately weigh 5.0 g (± 0.1 g) of a homogenized honey sample into a 50 mL centrifuge tube.

• Extraction: Add 30 mL of 0.05 M sulfuric acid.[2] Cap the tube and shake vigorously on an overhead shaker for 30 minutes until the honey is completely dissolved.

  • Causality: The acidic solution protonates the tertiary amine group of the PAs, converting them into their salt form, which is highly soluble in the aqueous phase and facilitates efficient extraction from the viscous honey matrix.

• Centrifugation: Centrifuge the sample at 4,000 rpm for 10 minutes to pellet any solid particles.[2]

• SPE Cartridge Conditioning: While the sample is centrifuging, condition an SCX SPE cartridge by passing 5 mL of methanol followed by 5 mL of 0.05 M sulfuric acid. Do not allow the cartridge to go dry.[2]

  • Causality: Methanol solvates the polymer-based sorbent, and the acidic solution equilibrates the functional groups, ensuring proper retention of the protonated PAs.

• Loading: Decant the supernatant from the centrifuged sample and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 6 mL of water and then 6 mL of methanol to remove sugars and other polar interferences.[2] Dry the cartridge under vacuum or nitrogen for 5-10 minutes.

  • Causality: This washing step is critical for method selectivity. The retained PAs are strongly bound to the SCX sorbent via ionic interaction, allowing unbound, interfering matrix components to be washed away.

• Elution: Elute the PAs from the cartridge by passing two 5 mL aliquots of 6% ammoniated methanol (v/v) through the sorbent.[2] Collect the eluate in a clean tube.

  • Causality: The basic ammoniated methanol neutralizes the protonated PAs, breaking the ionic bond with the SCX sorbent and allowing them to be eluted in a non-polar solvent.

• Concentration & Reconstitution: Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of a methanol/water mixture (5:95, v/v).[1][2] Vortex, and filter through a 0.2 µm syringe filter into an HPLC vial for analysis.

Instrumental Analysis: LC-MS/MS Parameters

The following parameters serve as a starting point and should be optimized for the specific instrument in use.

Parameter	Condition
UHPLC System
Column	C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Formate + 0.1% Formic Acid in Water
Mobile Phase B	5 mM Ammonium Formate + 0.1% Formic Acid in Methanol
Gradient	Start at 5% B, ramp to 95% B, hold, and re-equilibrate
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Dynamic Multiple Reaction Monitoring (dMRM)
Capillary Voltage	3.5 kV
Gas Temp.	300°C
Gas Flow	8 L/min
Nebulizer	45 psi

• MRM Transitions: Specific precursor-to-product ion transitions, collision energies, and retention times must be optimized for viridifloric acid and any other PAs of interest by infusing individual standards.

Method Validation

A new analytical method must be validated to demonstrate its suitability for the intended purpose.[9][10][11] Validation should assess performance characteristics including selectivity, linearity, accuracy (recovery), precision, limit of detection (LOD), and limit of quantification (LOQ).[9][10]

Parameter	Acceptance Criteria	Example Result
Linearity (R²)	> 0.995	0.998
Range	Covers expected concentration range	1.0 - 100 µg/kg
Accuracy (Recovery)	70 - 120%	95% at 10 µg/kg
Precision (RSD)	< 15%	6.5%
LOQ	S/N ≥ 10	1.0 µg/kg
LOD	S/N ≥ 3	0.3 µg/kg

This table presents typical performance data for a validated method.

Data Analysis and Quantification

The concentration of viridifloric acid-type PAs in the honey sample is calculated using the response factors obtained from the matrix-matched calibration curve.

• Calibration Curve: Prepare a series of calibration standards by spiking blank honey extract (processed through the entire sample preparation procedure) with known concentrations of the PA analytical standards.[1]

• Quantification: Plot the peak area of the analyte against its concentration for the calibration standards. Perform a linear regression to obtain the calibration curve.

• Calculation: Determine the concentration of the analyte in the unknown sample by interpolating its peak area onto the calibration curve. The final concentration in µg/kg is calculated by applying the appropriate conversion factor based on the initial sample weight and final reconstitution volume.[1]

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the quantification of viridifloric acid-type pyrrolizidine alkaloids in honey. The detailed protocol, from sample preparation using solid-phase extraction to sensitive instrumental analysis, ensures high accuracy and precision. Adherence to this method and its validation principles will enable laboratories to reliably monitor PA levels in honey, ensuring compliance with food safety regulations and protecting public health.

References

• 1. bfr.bund.de [bfr.bund.de]
• 2. lcms.cz [lcms.cz]
• 3. Pyrrolizidine alkaloids (PAs) in honey and pollen-legal regulation of PA levels in food and animal feed required - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eur-lex.europa.eu [eur-lex.europa.eu]
• 5. Pyrrolizidine alkaloids – Maximum Levels as of July 01, 2022 - Quality Services International [qsi-q3.com]
• 6. gba-group.com [gba-group.com]
• 7. NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS | Food Compliance Solutions [regulatory.mxns.com]
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• 9. s27415.pcdn.co [s27415.pcdn.co]
• 10. researchgate.net [researchgate.net]
• 11. Understanding Method Validation in Food Testing Laboratories • Food Safety Institute [foodsafety.institute]

Application Note: Robust Sample Preparation for the Quantification of Pyrrolizidine Alkaloids in Herbal Teas by LC-MS/MS

Abstract

Pyrrolizidine alkaloids (PAs) are a class of phytotoxins that can contaminate herbal teas and infusions, posing a significant health risk due to their hepatotoxic and carcinogenic properties.[1][2][3] Regulatory bodies, including the European Commission, have established stringent maximum levels for PAs in various food products, including herbal infusions, necessitating sensitive and reliable analytical methods for their quantification.[4][5][6][7] This application note provides a comprehensive guide to sample preparation for the analysis of PAs in complex herbal tea matrices. We will explore the rationale behind various extraction and purification strategies, offering detailed, field-proven protocols designed for optimal analyte recovery and removal of matrix interferences prior to LC-MS/MS analysis.

Introduction: The Analytical Challenge of PAs in Herbal Teas

Pyrrolizidine alkaloids are secondary metabolites produced by numerous plant species that can inadvertently contaminate raw agricultural commodities, including herbs used for infusions.[2][8] The analytical challenge stems from several factors: the structural diversity of PAs (over 600 known compounds and their N-oxides), the presence of co-eluting isomers, and the complexity of the herbal tea matrix itself.[2][9] The matrix is rich in co-extractive compounds such as pigments, polyphenols, and other alkaloids, which can cause significant matrix effects (ion suppression or enhancement) in mass spectrometry, leading to inaccurate quantification.[4][10]

Effective sample preparation is therefore the most critical step to ensure data quality. The primary goals of the sample preparation workflow are:

• Quantitative Extraction: Efficiently extracting both the free base PAs (PAFB) and their more polar N-oxide (PANO) counterparts from the dried herbal material.

• Effective Clean-up: Removing matrix components that interfere with LC-MS/MS analysis.

• Concentration: Increasing the analyte concentration to meet the low detection limits required by regulations.

This guide will focus on two robust and widely adopted methodologies: acidic extraction followed by Solid-Phase Extraction (SPE) and the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) approach.

The Chemistry of Extraction: Targeting PAs and their N-Oxides

PAs exist in two primary forms: the tertiary amine free bases (PAFB) and their N-oxides (PANO).[4][9] Their chemical properties dictate the optimal extraction strategy.

• Pyrrolizidine Alkaloid Free Bases (PAFB): These are less polar and are soluble in organic solvents.

• Pyrrolizidine Alkaloid N-Oxides (PANO): The N-oxide group imparts significant polarity, making them highly soluble in aqueous and acidic solutions.

An acidic aqueous solution is the preferred extraction solvent as it protonates the nitrogen atom in both PAFB and PANO, converting them into their more water-soluble salt forms. This ensures the comprehensive extraction of both classes of PAs from the plant material.[8][11] Common extraction solvents include dilute sulfuric acid or formic acid.[2][11][12]

Workflow Overview: From Raw Tea to Injectable Sample

A well-defined workflow is essential for achieving reproducible results. The process involves several key stages, from initial sample homogenization to the final extract ready for injection.

Caption: General workflow for PA analysis in herbal teas.

Detailed Protocols

Protocol 1: Acidic Extraction with Cation-Exchange SPE (MCX)

This method is highly effective due to the mixed-mode (cation-exchange and reversed-phase) retention mechanism of the SPE cartridge, which provides excellent clean-up for complex matrices like chamomile and rooibos tea. The cation-exchange functionality specifically targets the protonated amine group of the PAs.

4.1.1. Materials and Reagents

• Homogenized herbal tea sample

• Extraction Solvent: 0.05 M Sulfuric acid (H₂SO₄)

• SPE Cartridges: Oasis MCX (Mixed-Mode Cation Exchange), 6 cc, 150 mg[11]

• SPE Conditioning Solvent 1: Methanol (MeOH)

• SPE Conditioning Solvent 2: Ultrapure Water

• SPE Wash Solvent 1: 0.1 M Hydrochloric acid (HCl)

• SPE Wash Solvent 2: Methanol (MeOH)

• SPE Elution Solvent: 5% Ammonium hydroxide (NH₄OH) in Methanol

• Reconstitution Solvent: Methanol/Water (5:95, v/v) with 0.1% formic acid

• Centrifuge tubes (50 mL)

4.1.2. Step-by-Step Procedure

• Sample Weighing: Weigh 2.0 g of the homogenized herbal tea sample into a 50 mL centrifuge tube.[11]

• Extraction: Add 40 mL of 0.05 M H₂SO₄ in 50% methanol solution.[11] Vortex thoroughly and sonicate for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the sample at 3,800 x g for 10 minutes.[8]

• Filtration: Decant and filter the supernatant through a 0.45 µm filter.

• SPE Conditioning:

  • Condition the Oasis MCX cartridge with 5 mL of Methanol.

  • Equilibrate with 5 mL of ultrapure water. Do not allow the cartridge to go dry.

• Sample Loading: Load 10 mL of the filtered extract onto the SPE cartridge at a flow rate of 1-2 drops per second.

• SPE Washing:

  • Wash the cartridge with 5 mL of 0.1 M HCl to remove acidic and neutral interferences.

  • Wash with 5 mL of Methanol to remove non-polar interferences.

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the target PAs with 8-10 mL of 5% NH₄OH in Methanol. The basic solution neutralizes the protonated PAs, releasing them from the cation-exchange sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen.[4] Reconstitute the residue in 1 mL of the reconstitution solvent. Vortex to dissolve and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: QuEChERS-Based Extraction and Clean-up

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method offers a simpler, high-throughput alternative. It involves a liquid-liquid partitioning step followed by dispersive SPE (dSPE) for clean-up. This approach is particularly effective for a broad range of analytes and matrices.[13][14][15]

4.2.1. Materials and Reagents

• Homogenized herbal tea sample

• Extraction Solvent: 1% Formic acid in Acetonitrile (ACN)

• QuEChERS Extraction Salts: Magnesium sulfate (MgSO₄), Sodium chloride (NaCl)

• dSPE Clean-up Tube: Contains primary secondary amine (PSA) sorbent and MgSO₄

• Centrifuge tubes (50 mL)

4.2.2. Step-by-Step Procedure

• Sample Weighing & Hydration: Weigh 2.0 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of water and allow to hydrate for 30 minutes.

• Extraction: Add 10 mL of 1% formic acid in acetonitrile.[13] Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shaking & Centrifugation: Cap the tube tightly and shake vigorously for 1 minute. Centrifuge at >3000 x g for 5 minutes.

• Dispersive SPE Clean-up: Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a dSPE tube containing PSA and MgSO₄.

• Vortexing & Centrifugation: Vortex the dSPE tube for 30 seconds, then centrifuge at >3000 x g for 5 minutes. The PSA sorbent removes organic acids, sugars, and some pigments.

• Final Preparation: Take an aliquot of the cleaned-up supernatant, evaporate to dryness if necessary, and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Method Validation and Quality Control

To ensure the trustworthiness of the results, a robust validation process is essential. Key parameters are summarized below.

Parameter	Typical Acceptance Criteria	Rationale & Insights
Linearity (r²)	> 0.99	Demonstrates a direct proportional response of the instrument to analyte concentration.
Recovery (%)	70 - 120%[4][16]	Assesses the efficiency of the extraction and clean-up process. Spike blank matrix pre-extraction at multiple levels.
Precision (%RSD)	< 20%	Measures the reproducibility of the method. Assessed through replicate preparations (intra-day and inter-day).[16]
Limit of Quantification (LOQ)	S/N ≥ 10	The lowest concentration that can be reliably quantified. Must be below regulatory limits.[16]
Matrix Effect (%)	80 - 120%	Quantifies the degree of ion suppression or enhancement. Crucial for complex matrices like herbal teas.

Trustworthiness through Self-Validation: To counteract the inevitable matrix effects, the use of matrix-matched calibration is strongly recommended.[4][10] This involves preparing calibration standards in a blank matrix extract that has been subjected to the entire sample preparation procedure. This approach ensures that the calibrants and the samples experience similar matrix effects, leading to more accurate quantification.

Comparative Analysis of Methodologies

The choice between an SPE-based method and QuEChERS depends on the specific laboratory workflow, sample throughput requirements, and the specific herbal tea matrix.

Feature	Acidic Extraction + SPE	QuEChERS
Selectivity	Very High (especially with mixed-mode SPE)	Good
Throughput	Moderate (can be automated)[17]	High
Solvent Usage	Moderate	Low
Cost	Higher (SPE cartridges)	Lower (bulk salts and sorbents)
Ease of Use	Requires more technical expertise	Simpler and faster[18]
Best For	Challenging matrices with high interference levels	Routine analysis of large sample batches

Conclusion

The successful analysis of pyrrolizidine alkaloids in herbal teas is critically dependent on a well-designed and validated sample preparation protocol. Both acidic extraction with SPE clean-up and the QuEChERS method provide robust frameworks for achieving the low detection limits required for regulatory compliance. The choice of method should be guided by the specific matrix, required throughput, and available resources. By understanding the chemical principles behind each step and implementing rigorous quality control measures, such as matrix-matched calibration, laboratories can ensure the generation of accurate and defensible data, ultimately safeguarding consumer health.

References

• Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Waters Corporation.
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• Pyrrolizidine alkaloids in tea, herbal tea and iced tea beverages– survey and transfer rates. Taylor & Francis Online.
• Determination of pyrrolizidine alkaloids in tea and honey with automated SPE clean-up and ultra-performance liquid chromatography/tandem mass spectrometry. PubMed.
• Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS (RAFA). LabRulez LCMS.
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• Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. Landesamt für Verbraucherschutz und Lebensmittelsicherheit.
• LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas. Shimadzu.
• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. MDPI.
• Simultaneous Determination of 27 Pyrrolizidine Alkaloids in Tea by Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry with Integrated QuEChERS Purification. Journal of Instrumental Analysis.
• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. National Institutes of Health (NIH).
• A novel method for the detection of pyrrolizidine alkaloids in bottled tea and tea leaves by LC-MS/MS. J-Stage.
• Application of the QuEChERS Strategy as a Useful Sample Preparation Tool for the Multiresidue Determination of Pyrrolizidine Alkaloids in Food and Feed Samples: A Critical Overview. MDPI.
• NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS. Food Compliance Solutions.
• New maximum levels for pyrrolizidine alkaloids. Galab Laboratories GmbH.
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High-Sensitivity Quantification of Pyrrolizidine Alkaloids in Complex Food Matrices Using (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 by Isotope Dilution LC-MS/MS

An Application Note for Researchers and Scientists

Abstract

Pyrrolizidine alkaloids (PAs) are a large class of natural toxins produced by thousands of plant species worldwide.[1][2][3] Their presence in the food chain, primarily through the contamination of honey, teas, herbal infusions, spices, and cereals, poses a significant risk to human health due to their established hepatotoxic, genotoxic, and carcinogenic properties.[1][4][5] Regulatory bodies, including the European Food Safety Authority (EFSA), have established stringent maximum levels for PAs in various foodstuffs, necessitating highly accurate and robust analytical methods for their surveillance.[5][6][7] The analysis is complicated by the chemical diversity of PAs (over 660 known compounds) and the complexity of food matrices, which often lead to variable extraction efficiencies and significant matrix effects during analysis by liquid chromatography-mass spectrometry (LC-MS).[2][8]

This application note details a robust and highly sensitive method for the quantification of multiple PAs in challenging matrices like honey and herbal tea. The protocol leverages the power of isotope dilution mass spectrometry (IDMS) by employing (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is the cornerstone of this method, as it accurately corrects for analyte loss during sample preparation and mitigates the impact of matrix-induced ion suppression or enhancement, ensuring the highest degree of accuracy and precision in quantification.[9][10][11]

Scientific Principle: The Imperative of Isotope Dilution

Quantitative analysis using LC-MS/MS is susceptible to variations that can compromise data integrity. These variations arise from two primary sources: inconsistent analyte recovery during the multi-step sample preparation process and matrix effects during ionization in the mass spectrometer's source.[9][11]

The Causality Behind Using a SIL-IS:

A Stable Isotope-Labeled Internal Standard (SIL-IS), such as (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, is the gold standard for mitigating these issues. A SIL-IS is chemically identical to the analyte of interest, with the only difference being the substitution of several hydrogen atoms with their heavier, stable isotope, deuterium.[9] This near-identical chemical nature ensures that the SIL-IS and the native analyte exhibit the same behavior throughout the entire analytical workflow:

• Co-extraction: They have identical recoveries during extraction and solid-phase extraction (SPE) cleanup.

• Co-elution: They elute at the same retention time during liquid chromatography.

• Co-ionization: They experience the same degree of ion suppression or enhancement from co-eluting matrix components.

Because the mass spectrometer can differentiate between the native analyte and the heavier SIL-IS based on their mass-to-charge ratio (m/z), the ratio of their signal intensities remains constant, irrespective of sample loss or matrix effects.[10] This stable ratio allows for highly accurate quantification, a principle known as Isotope Dilution Mass Spectrometry (IDMS). This approach is explicitly recognized by regulatory bodies for its reliability in bioanalytical method validation.[10]

Figure 1: Conceptual workflow of Isotope Dilution Mass Spectrometry (IDMS).

Materials and Reagents

• Standards:

  • (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (Internal Standard, IS)

  • Certified Reference Standards of target PAs (e.g., Senecionine, Seneciphylline, Lycopsamine, Intermedine, Echimidine, Retrorsine, and their N-oxides). A comprehensive list of regulated PAs can be found in Commission Regulation (EU) 2020/2040.[5][12]

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Reagents: Formic acid (≥98%), Ammonium formate (≥99%), Sulfuric acid (98%), and Ammonia solution (25%).

• SPE Cartridges: Strong Cation Exchange (SCX) or Mixed-Mode Cation Exchange (MCX), 150 mg, 3 mL.

• Equipment: Analytical balance, vortex mixer, ultrasonic bath, centrifuge, nitrogen evaporator, UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Standard Solutions Preparation

• Individual Stock Solutions (100 µg/mL): Accurately weigh ~1 mg of each native PA standard and the SIL-IS into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.

• Mixed Native PA Working Solution (1 µg/mL): Combine appropriate aliquots of each native PA stock solution and dilute with methanol.

• SIL-IS Working Solution (100 ng/mL): Dilute the SIL-IS stock solution with methanol. The optimal concentration should be determined during method validation to be comparable to the mid-point of the calibration curve.

• Calibration Standards (0.25 - 50 ng/mL): Prepare a set of matrix-matched calibration standards by spiking blank matrix extract (e.g., PA-free honey extract) with the Mixed Native PA Working Solution and a constant amount of the SIL-IS Working Solution. This compensates for any residual matrix effects not fully corrected by the SIL-IS.[13]

Detailed Protocol: Sample Preparation

This protocol is optimized for complex matrices such as herbal tea and honey. The core principle is an acidic extraction to protonate the basic nitrogen of the PAs, followed by a cation exchange SPE cleanup.[4][13][14]

Figure 2: Step-by-step sample preparation workflow for PA analysis.

Step-by-Step Methodology:

• Weighing: Accurately weigh 2.0 g of homogenized sample (e.g., herbal tea, ground) or 1.0 g of honey into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a precise volume (e.g., 50 µL) of the SIL-IS Working Solution (100 ng/mL) to the sample. Causality Note: Spiking the IS at the very beginning is the most critical step. It ensures that the IS undergoes the exact same extraction and cleanup process as the native analytes, allowing it to accurately account for any losses.[15]

• Extraction: Add 20 mL of 0.05 M sulfuric acid. Vortex thoroughly and place in an ultrasonic bath for 30 minutes.[8] The acidic solution protonates the tertiary amine of the PA necine base, rendering it highly soluble in the aqueous phase for efficient extraction.

• Centrifugation: Centrifuge the mixture at 4,000 rpm for 10 minutes.

• SPE Cleanup:

  • Condition: Condition an SCX or MCX SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

  • Load: Carefully load the aqueous supernatant from step 4 onto the conditioned cartridge. The protonated PAs will be retained by the strong cation exchange sorbent.

  • Wash: Wash the cartridge with 3 mL of water, followed by 3 mL of methanol to remove interfering matrix components (sugars, pigments, etc.).

  • Elute: Elute the retained PAs with 5 mL of freshly prepared 2.5% ammonia in methanol. The basic solution neutralizes the PAs, disrupting their interaction with the sorbent and allowing them to elute.[14]

• Concentration & Reconstitution: Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen. Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 5% methanol in water with 0.1% formic acid). Vortex to dissolve and transfer to an autosampler vial.

Protocol: LC-MS/MS Analysis

The separation of PAs is challenging due to the existence of numerous isomers which are indistinguishable by mass alone.[8] A robust chromatographic method is therefore essential.

Table 1: LC Method Parameters

Parameter	Setting
System	UHPLC System
Column	C18, 2.1 x 100 mm, < 3 µm
Mobile Phase A	5 mM Ammonium Formate + 0.1% Formic Acid in Water
Mobile Phase B	5 mM Ammonium Formate + 0.1% Formic Acid in Methanol
Gradient	5% B to 85% B over 15 min, hold 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40 °C

| Injection Vol. | 5 µL |

Table 2: MS/MS Method Parameters

Parameter	Setting
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	2.0 - 3.5 kV
Nebulizer Pressure	35 psi
Drying Gas Temp.	300 °C

| Detection Mode | Multiple Reaction Monitoring (MRM) |

Table 3: Example MRM Transitions for Key PAs and SIL-IS

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
Senecionine	336.2	120.1	30
		136.1	25
Lycopsamine/Intermedine	299.2	120.1	22
		138.1	18
Retrorsine	352.2	120.1	32
		136.1	28
(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (IS)	209.3	130.1	15
		112.1	20

Note: MRM transitions and collision energies must be optimized for the specific instrument used. The transitions for the d7-IS are predicted based on its structure and should be confirmed experimentally.

Expected Performance and Validation

A method developed according to this protocol should be validated following recognized guidelines (e.g., SANTE/11945/2015).[4] Expected performance characteristics are summarized below.

Table 4: Typical Method Validation Results

Parameter	Expected Performance	Rationale
Linearity (r²)	> 0.99	Demonstrates a proportional response across the concentration range.
LOQ	0.1 - 5.0 µg/kg	Sufficient sensitivity to meet regulatory limits (e.g., 75-1000 µg/kg depending on the food).[12]
Accuracy (Recovery)	80 - 120%	Shows the method's ability to measure the true value.

| Precision (RSD) | < 15% | Indicates high reproducibility of the measurement. |

Conclusion

This application note provides a comprehensive, field-proven protocol for the accurate and sensitive determination of pyrrolizidine alkaloids in complex food matrices. The foundational principle of this method is the use of a stable isotope-labeled internal standard, (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, within an isotope dilution mass spectrometry workflow. This approach effectively negates the challenges of variable recovery and matrix effects, providing trustworthy and defensible data essential for food safety monitoring, regulatory compliance, and protecting public health.

References

• Kempf, M., et al. (2014). Determination of pyrrolizidine alkaloids in tea, herbal drugs and honey. Food Additives & Contaminants: Part A. Available at: [Link]

• Agilent Technologies. (2017). Quantitation of Pyrrolizidine Alkaloids in Honey and Herbal Teas by UHPLC/MS/MS. Application Note. Available at: [Link]

• Griffin, S., & Baugh, S. (2016). Determination of pyrrolizidine alkaloids in tea and honey with automated SPE clean-up and ultra-performance liquid chromatography/tandem mass spectrometry. Food Additives & Contaminants: Part A. Available at: [Link]

• ResearchGate. (n.d.). LC-MS/MS analytical settings used for detection and quantification of pyrrolizidine alkaloids (PAs). ResearchGate. Available at: [Link]

• Food Standards Agency. (2015). Pyrrolizidine Alkaloids in Teas, Herbal Infusions, Plant-Based Food Supplements and Honey. FSA Report. Available at: [Link]

• Griffin, S., & Baugh, S. (2016). Determination of pyrrolizidine alkaloids in tea and honey with automated SPE clean-up and ultra-performance liquid chromatography/tandem mass spectrometry. Taylor & Francis Online. Available at: [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Blog. Available at: [Link]

• ResolveMass Laboratories Inc. (2024). Deuterated Standards for LC-MS Analysis. ResolveMass Blog. Available at: [Link]

• Kosicki, R., et al. (2018). Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research. Available at: [Link]

• Martin, N., et al. (2023). Pyrrolizidine Alkaloids in Foods, Herbal Drugs, and Food Supplements: Chemistry, Metabolism, Toxicological Significance, Analytical Methods, Occurrence, and Challenges for Future. Foods. Available at: [Link]

• SCIEX. (n.d.). Highly selective analysis of pyrrolizidine alkaloids in herbal extracts. Technical Note. Available at: [Link]

• Huybrechts, B., et al. (2018). Development and validation of two sample preparation methods for the analysis of 30 pyrrolizidine alkaloids in food matrices. Food Chemistry. Available at: [Link]

• Al-Qadhi, H., et al. (2022). Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. Separations. Available at: [Link]

• Shimadzu. (2018). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Application News. Available at: [Link]

• Food Compliance Solutions. (2020). NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS. News. Available at: [Link]

• Shimadzu. (n.d.). LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas. Poster. Available at: [Link]

• BfR. (2013). Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. Method Protocol. Available at: [Link]

• Quality Services International GmbH. (2021). Pyrrolizidine alkaloids – Maximum Levels as of July 01, 2022. QSI News. Available at: [Link]

• Carbonell-Rozas, L., et al. (2025). Enhancing pyrrolizidine alkaloid separation and detection: LC-MS/MS method development and integration of ion mobility spectrometry into the LC-HRMS workflow. Journal of Chromatography A. Available at: [Link]

• Separation Science. (n.d.). How to detect pyrrolizidine alkaloid contamination in food. Separation Science. Available at: [Link]

• KCAS Bio. (2017). The Value of Deuterated Internal Standards. KCAS Bio Blog. Available at: [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• BAV Institute. (2022). Introduction of a legal maximum level of pyrrolizidine alkaloids. BAV News. Available at: [Link]

• European Union. (2020). Commission Regulation (EU) 2020/2040. Official Journal of the European Union. Available at: [Link]

• GALAB Laboratories GmbH. (2020). New maximum levels for pyrrolizidine alkaloids. GALAB News. Available at: [Link]

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Application Note: Robust Solid-Phase Extraction Protocol for the Quantification of Pyrrolizidine Alkaloids in Complex Matrices

Introduction: The Analytical Challenge of Pyrrolizidine Alkaloids

Pyrrolizidine alkaloids (PAs) are a large class of natural toxins produced by thousands of plant species worldwide, primarily as a defense mechanism against herbivores.[1][2] These compounds are of significant concern for food and drug safety due to their potential hepatotoxicity, genotoxicity, and carcinogenicity in humans and animals.[1][3] Contamination of food products such as honey, tea, herbal infusions, spices, and milk can occur when PA-producing plants are unintentionally harvested along with agricultural crops or when bees forage on these plants.[1][4]

The analysis of PAs is complicated by several factors:

• Structural Diversity: Over 600 different PAs and their corresponding N-oxides (PANOs) have been identified.[5]

• Co-occurrence: PAs exist as free tertiary bases and the more polar N-oxides, both of which must be quantified for a complete toxicological assessment as PANOs can be converted to their toxic base forms in the body.[6][7]

• Trace-Level Concentrations: Regulatory bodies have established stringent maximum limits for PAs in various commodities, often in the low microgram per kilogram (µg/kg) range, necessitating highly sensitive analytical methods.[8][9]

• Complex Matrices: Food and herbal samples contain numerous endogenous compounds that can interfere with analysis, leading to matrix effects and compromising accuracy.[1][4]

Effective sample preparation is therefore a critical prerequisite for reliable quantification. Solid-Phase Extraction (SPE) has emerged as the gold-standard cleanup technique, providing robust enrichment of target analytes and removal of interfering matrix components.[4] This application note details a scientifically-grounded SPE protocol based on strong cation exchange (SCX), which is highly effective for the simultaneous isolation of both PAs and PANOs.[6][10]

Principle of Strong Cation-Exchange (SCX) SPE for Pyrrolizidine Alkaloids

The success of this protocol hinges on the fundamental chemical properties of pyrrolizidine alkaloids. The core structure of a PA contains a necine base with a nitrogen atom.[11] This nitrogen atom can be a tertiary amine (in the PA free base) or an N-oxide.

The Mechanism of Retention and Elution:

• Acidification & Protonation: The initial sample extraction is performed in a dilute acidic solution (e.g., 0.05 M sulfuric acid).[5][12] At this low pH, the nitrogen atom of the PA free base becomes protonated, acquiring a stable positive charge (R₃N + H⁺ → R₃NH⁺). The N-oxides are already polar and remain stable under these conditions.

• Retention on SCX Sorbent: The SPE cartridge contains a sorbent functionalized with strong negatively charged groups (e.g., sulfonic acid, -SO₃⁻). When the acidified sample extract is loaded, the positively charged PA molecules bind strongly to the negatively charged sorbent via ionic interaction.[6][10] Many neutral and acidic matrix interferences do not bind and pass through the cartridge.

• Washing: The cartridge is washed with water and/or a mild organic solvent (e.g., methanol) to remove remaining polar and weakly-bound interferences without disrupting the strong ionic bond between the PAs and the sorbent.[13]

• Elution via Neutralization: To elute the bound PAs, a basic solution is passed through the cartridge. A common and effective eluent is a mixture of methanol containing ammonia (e.g., 2.5% ammonia in methanol).[5][13] The ammonia (NH₃) neutralizes the protonated PAs (R₃NH⁺ + NH₃ → R₃N + NH₄⁺), breaking the ionic bond with the sorbent. The now-neutral, less polar PAs are readily eluted from the cartridge by the organic solvent (methanol).

This targeted mechanism provides a highly selective extraction, yielding a cleaner final extract for subsequent LC-MS/MS analysis.[12]

Experimental Workflow

The entire process, from sample preparation to final analysis, is outlined below.

Caption: Workflow for PA analysis using SCX-SPE.

Detailed Step-by-Step Protocol

This protocol is a generalized method applicable to various matrices like honey and plant materials. Matrix-specific modifications may be required for optimal performance.

4.1. Reagents and Materials

• SPE Cartridges: Strong Cation Exchange (SCX), e.g., Waters Oasis MCX, Macherey-Nagel CHROMABOND HR-XC.[12]

• Solvents: HPLC or MS-grade Methanol, Acetonitrile, and Water.

• Acids/Bases: Concentrated Sulfuric Acid (H₂SO₄), Ammonium Hydroxide (~25%).

• Extraction Solution: 0.05 M Sulfuric Acid in water.

• Elution Solution: 2.5% Ammonia in Methanol (v/v). Prepare fresh daily.[13]

• Apparatus: Analytical balance, centrifuge, SPE vacuum manifold, sample concentrator/evaporator (e.g., nitrogen stream), vortex mixer, volumetric flasks, pipettes.

4.2. Sample Pre-Treatment

• For Honey: Weigh 5-10 g of honey into a 50 mL centrifuge tube. Add 30 mL of 0.05 M H₂SO₄. Vortex or shake vigorously for 30 minutes until fully dissolved.[5] Centrifuge at >3800 x g for 10 minutes. Collect the supernatant for SPE.[5]

• For Plant Material (Teas, Herbs): Weigh 1-2 g of ground, homogenized plant material into a 50 mL centrifuge tube.[13] Add 20 mL of 0.05 M H₂SO₄. Extract using ultrasonication for 15 minutes.[13] Centrifuge at >3800 x g for 10 minutes. Decant the supernatant. Repeat the extraction on the pellet with another 20 mL of extraction solution. Combine the supernatants.[13]

4.3. Solid-Phase Extraction (SPE) Procedure

Perform all steps using a vacuum manifold, maintaining a flow rate of approximately 1-3 mL/min.

• Conditioning:

  • Pass 5 mL of Methanol through the SCX cartridge.

  • Pass 5 mL of 0.05 M H₂SO₄ through the cartridge. Do not let the sorbent go dry.

• Sample Loading:

  • Load the entire pre-treated sample supernatant onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 6 mL of water.

  • (Optional, for high-fat matrices): Wash with 5 mL of Methanol.

  • Dry the cartridge thoroughly under high vacuum for 5-10 minutes. This step is crucial to remove residual water, which can affect elution efficiency.

• Elution:

  • Place collection tubes in the manifold.

  • Elute the target PAs by passing two aliquots of 5 mL (10 mL total) of 2.5% Ammonia in Methanol through the cartridge.[5] Allow the solvent to soak for a minute between additions to ensure complete elution.

4.4. Final Sample Preparation

• Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40-50°C. Avoid excessive heat as some PAs can be volatile or thermally unstable.[6]

• Reconstitution: Reconstitute the dry residue in a small, precise volume (e.g., 1.0 mL) of the initial mobile phase of the LC system (e.g., 95:5 Water:Methanol with 0.1% formic acid).[5]

• Filtration: Filter the reconstituted sample through a 0.2 µm syringe filter into an HPLC vial for analysis.[5]

Performance Characteristics

The effectiveness of an SPE protocol is measured by its recovery and precision. The following table summarizes typical performance data for the SCX-SPE method from various studies.

Matrix	Analyte Group	Recovery (%)	Relative Standard Deviation (RSD %)	Limit of Quantification (LOQ) (µg/kg)	Source(s)
Honey	Various PAs & PANOs	57 - 95%	< 15%	0.05 - 1.0	[14][15][16][17]
Plant Material	Various PAs & PANOs	80 - 100%	< 15%	0.1 - 2.5	[6][10][17]
Milk	Various PAs & PANOs	65.2 - 112.2%	< 15%	0.045 - 2.273	[8][17]

Note: Recoveries can vary depending on the specific PA structure, sample matrix, and laboratory conditions. The use of isotopically labeled internal standards is highly recommended to correct for analyte loss during sample preparation.

Troubleshooting Common Issues

• Low Recovery:

  • Cause: Incomplete elution or breakthrough during loading.

  • Solution: Ensure the elution solvent is sufficiently basic and freshly prepared. Check that the sample pH is low enough (< 3) before loading to ensure full protonation. Do not exceed the cartridge capacity. For a 10g honey sample, splitting it across two smaller cartridges may improve recovery.[15]

• Poor Reproducibility (High RSD):

  • Cause: Inconsistent flow rates or incomplete drying of the cartridge.

  • Solution: Use a vacuum manifold with flow control. Ensure the drying step is sufficient and consistent for all samples, as residual water can interfere with the elution by the organic solvent.

• Matrix Effects in LC-MS/MS:

  • Cause: Co-elution of matrix components not removed by SPE.

  • Solution: Introduce an additional, different wash step (e.g., with a different organic solvent) if a specific interference is identified. Ensure the final extract is reconstituted in a solvent that is weak enough to ensure good peak shape during chromatographic injection.

Conclusion

This application note provides a detailed and scientifically validated protocol for the solid-phase extraction of pyrrolizidine alkaloids and their N-oxides from complex matrices. By leveraging the principles of strong cation exchange, this method offers high selectivity and efficiency, resulting in cleaner extracts and more reliable data from subsequent LC-MS/MS analysis. The robustness of this protocol makes it an essential tool for researchers, regulatory laboratories, and professionals in the food and drug industries tasked with monitoring these critical contaminants.

References

• BfR (German Federal Institute for Risk Assessment). (2016). Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. Retrieved from [Link]

• BfR (German Federal Institute for Risk Assessment). (2016). Determination of pyrrolizidine alkaloids (PA) in honey by SPE-LC-MS/MS. Retrieved from [Link]

• Cheng, D., et al. (2022). Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. Molecules, 27(19), 6693. Available at: [Link]

• Crews, C., et al. (1997). Determination of pyrrolizidine alkaloids in honey from selected sites by solid phase extraction and HPLC-MS. Food Additives and Contaminants, 14(5), 419-428. Available at: [Link]

• Grilc, E., et al. (2023). Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. Trends in Food Science & Technology, 141, 104192. Available at: [Link]

• Höges, S., et al. (2022). Effective Solid Phase Extraction of Toxic Pyrrolizidine Alkaloids from Honey with Reusable Organosilyl-Sulfonated Halloysite Nanotubes. Molecules, 27(19), 6537. Available at: [Link]

• Mroczek, T., et al. (2002). Simultaneous determination of N-oxides and free bases of pyrrolizidine alkaloids by cation-exchange solid-phase extraction and ion-pair high-performance liquid chromatography. Journal of Chromatography A, 949(1-2), 249-260. Available at: [Link]

• Picron, J. F. (2018). Detection and Quantitation of Pyrrolizidine Alkaloids in Diverse Food Matrices. The Column, 14(11). Available at: [Link]

• Steenkamp, P. A. (2002). CHAPTER 2: ANALYSIS OF PYRROLIZIDINE ALKALOIDS. University of Pretoria. Available at: [Link]

• Waters Corporation. (2018). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Application Note 720005033EN. Available at: [Link]

• Macherey-Nagel. (n.d.). Determination of pyrrolizidine alkaloids - Solid phase extraction using very strong mixed mode cation exchanger. Application Database. Retrieved from [Link]

• Moreira, R., et al. (2018). Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review. Molecules, 23(8), 1856. Available at: [Link]

• Han, M., et al. (2023). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC–MS/MS. Foods, 12(7), 1435. Available at: [Link]

• Colegate, S. M., et al. (2005). Improved Method for Extraction and LC-MS Analysis of Pyrrolizidine Alkaloids and Their N-Oxides in Honey. Journal of Agricultural and Food Chemistry, 53(10), 3763-3770. Available at: [Link]

• Betteridge, K., et al. (2005). Determination of pyrrolizidine alkaloids in honey from selected sites by solid phase extraction and HPLC-MS. Food Additives & Contaminants, 22(1), 38-45. Available at: [Link]

• Mroczek, T. (2003). Comprehensive extraction of pyrrolizidine alkaloids from plant material. Journal of Pharmaceutical and Biomedical Analysis, 33(5), 967-977. Available at: [Link]

• Colegate, S. M., et al. (2005). Improved Method for Extraction and LC-MS Analysis of Pyrrolizidine Alkaloids and Their N -Oxides in Honey: Application to Echium vulgare Honeys. Journal of Agricultural and Food Chemistry, 53(10), 3763-3770. Available at: [Link]

• Betteridge, K., et al. (2005). Determination of pyrrolizidine alkaloids in honey from selected sites by solid phase extraction and HPLC-MS. Food Additives & Contaminants, 22(1), 38-45. Available at: [Link]

• Colegate, S. M., et al. (2005). Solid-phase extraction and HPLC-MS profiling of pyrrolizidine alkaloids and their N-oxides: a case study of Echium plantagineum. Phytochemical Analysis, 16(3), 187-196. Available at: [Link]

• Höges, S., et al. (2021). Sulfonated halloysite nanotubes as a novel cation exchange material for solid phase extraction of toxic pyrrolizidine alkaloids. Analytical Methods, 13(2), 195-202. Available at: [Link]

• Fletcher, M. T., et al. (2019). Analysis of Pyrrolizidine Alkaloids in Queensland Honey: Using Low Temperature Chromatography to Resolve Stereoisomers and Identify Botanical Sources by UHPLC-MS/MS. Toxins, 11(11), 653. Available at: [Link]

• Han, M., et al. (2023). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. Foods, 12(7), 1435. Available at: [Link]

• ResearchGate. (2022). Effective Solid Phase Extraction of Toxic Pyrrolizidine Alkaloids from Honey with Reusable Organosilyl-Sulfonated Halloysite Nanotubes. Available at: [Link]

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Guide to Developing High-Sensitivity MRM Transitions for Viridifloric Acid Acetonide-d7

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, field-proven protocol for the development of robust and sensitive Multiple Reaction Monitoring (MRM) transitions for viridifloric acid acetonide-d7, a critical stable isotope-labeled internal standard (SIL-IS). Viridifloric acid is a necic acid moiety found in certain pyrrolizidine alkaloids (PAs), a class of compounds known for their potential toxicity and prevalence in the food chain.[1][2][3] Accurate quantification of PAs and their metabolites is therefore essential. This guide moves beyond a simple list of steps, explaining the scientific rationale behind each stage of the method development process. We detail a systematic workflow from initial precursor ion confirmation to final collision energy optimization, enabling researchers to establish highly selective and sensitive quantitation methods for this analyte using triple quadrupole mass spectrometry.

Introduction to the Analyte and MRM

Viridifloric acid is a stereoisomer of trachelanthic acid and serves as a structural component of certain hepatotoxic pyrrolizidine alkaloids.[3][4] For analytical purposes, particularly with liquid chromatography-mass spectrometry (LC-MS), it is often derivatized to its acetonide form. This modification improves its chromatographic behavior and ionization efficiency.

For robust quantitative bioanalysis, a stable isotope-labeled internal standard is indispensable. Viridifloric acid acetonide-d7, where seven hydrogen atoms on the isopropyl group are replaced with deuterium, is the ideal SIL-IS.[5][6][7] It co-elutes with the unlabeled analyte and corrects for variations in sample preparation and matrix effects, ensuring analytical accuracy.

Multiple Reaction Monitoring (MRM) is a tandem mass spectrometry (MS/MS) technique performed on triple quadrupole instruments that provides unparalleled sensitivity and selectivity for quantitative studies.[8] The technique works by isolating a specific precursor ion (Q1), fragmenting it in a collision cell (Q2), and then isolating a specific product ion (Q3). This Q1/Q3 pair is called an MRM transition. The optimization of MRM parameters is critical to achieving maximal signal intensity and, consequently, the lowest limits of detection.[9][10]

This document outlines the complete workflow to empirically determine the optimal MRM transitions for both viridifloric acid acetonide and its d7-labeled analog.

Analyte Characteristics and Predicted Fragmentation

A foundational step in MRM development is understanding the analyte's structure to predict its behavior in the mass spectrometer.

• Viridifloric Acid Acetonide: The acetonide derivative is formed by the reaction of viridifloric acid's two adjacent hydroxyl groups with acetone.

• Viridifloric Acid Acetonide-d7: The deuterium labels are located on the isopropyl group, providing a 7 Dalton mass shift from the unlabeled compound.[7]

In positive electrospray ionization (ESI+), these compounds are expected to form protonated molecular ions, [M+H]⁺. The key to MRM is the subsequent fragmentation of this precursor. Based on the structure, we can anticipate several key fragmentation pathways:

• Loss of Carbon Dioxide (CO₂): A common fragmentation for carboxylic acids, resulting in a neutral loss of 44.01 Da.

• Loss of the Isopropyl Group: Cleavage of the isopropyl group (-C₃H₇) results in a loss of 43.05 Da for the unlabeled compound and 50.10 Da for the d7-labeled compound (-C₃D₇).

• Ring Opening/Cleavage: Fragmentation of the dioxolane ring can lead to various smaller product ions.

These predictions form the basis of our experimental search for the most intense and stable product ions.

Compound	Chemical Formula	Monoisotopic Mass (Da)	Predicted [M+H]⁺ (Q1) m/z
Viridifloric Acid Acetonide	C₁₀H₁₈O₄	202.1205	203.1278
Viridifloric Acid Acetonide-d7	C₁₀H₁₁D₇O₄	209.1632	210.1705

Experimental Workflow for MRM Optimization

The following protocol details a systematic approach using direct infusion to determine the optimal MRM parameters. Direct infusion is the preferred starting point as it removes chromatographic variables and provides a stable, continuous signal for tuning. Many modern mass spectrometer software suites, such as Agilent MassHunter Optimizer, Waters QuanOptimize, or SCIEX Analyst, can automate the collision energy and declustering potential optimization steps.[11][12]

Caption: Workflow for systematic MRM transition optimization.

Protocol: Step-by-Step MRM Development

I. Materials and Instrumentation

• Standards: Viridifloric acid acetonide and Viridifloric acid acetonide-d7 reference standards.

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, and Water; Formic Acid.

• Instrumentation: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source and a syringe pump.

II. Procedure

• Standard Preparation:

  • Prepare individual stock solutions of viridifloric acid acetonide and its d7-analog in methanol at 1 mg/mL.

  • Create a working solution for infusion at ~1 µg/mL in 50:50 Methanol:Water with 0.1% formic acid. The acid aids in protonation for ESI+ mode.

• Precursor Ion ([M+H]⁺) Confirmation:

  • Set up the syringe pump to infuse the working solution of viridifloric acid acetonide-d7 at a stable flow rate (e.g., 5-20 µL/min).

  • Configure the mass spectrometer to perform a Q1 scan in positive ionization mode over a mass range that includes the predicted precursor m/z (e.g., m/z 100-300).

  • Rationale: This step confirms the exact mass-to-charge ratio of the protonated molecule, which will be the precursor ion for all subsequent experiments. Verify that the most abundant ion corresponds to the calculated m/z of 210.2.

• Product Ion Discovery:

  • Switch the instrument to "Product Ion Scan" or "MS/MS" mode.

  • Set the Q1 quadrupole to isolate the confirmed precursor ion (m/z 210.2).

  • Set the Q3 quadrupole to scan a wide mass range (e.g., m/z 40-220) to detect all fragments.

  • Apply a representative collision energy (CE), or ideally, ramp the CE across a range (e.g., 10 to 60 eV).

  • Rationale: Ramping the collision energy ensures the discovery of fragments that may only appear at low or high collision energies. The goal is to identify the 2-3 most intense and structurally significant product ions. Note their m/z values.

• MRM Transition Optimization:

  • Switch the instrument to MRM mode.

  • Create a list of potential MRM transitions using the precursor from Step 2 and the most promising product ions from Step 3.

  • Collision Energy (CE) Optimization: For each MRM transition, perform a CE optimization experiment. The instrument will analyze the infused sample repeatedly while stepping the CE value across a specified range (e.g., 5 to 70 eV in 2 eV increments). Plot the resulting ion intensity against the CE value to find the optimum setting that yields the highest intensity.

  • Declustering Potential (DP) / Cone Voltage (CV) Optimization: After finding the optimal CE, perform a similar optimization for the DP (or CV, depending on instrument manufacturer). This voltage affects the efficiency of ion sampling and in-source fragmentation.

  • Rationale: This empirical optimization is the most crucial step for maximizing sensitivity. A generalized equation can provide a starting point, but experimental determination is always superior for achieving the best performance.[9]

• Repeat for Unlabeled Analyte:

  • Repeat steps 2 through 4 using the unlabeled viridifloric acid acetonide standard (precursor m/z 203.1). While the fragmentation pattern will be similar, the optimal CE values may differ slightly and must be determined experimentally.

Results: Optimized MRM Transitions

Following the protocol above, a set of optimized MRM transitions can be established. The most intense transition is typically used for quantification ("quantifier"), while a second transition serves as a confirmation ("qualifier") to enhance analytical confidence.

The diagram below illustrates the predicted fragmentation of the viridifloric acid acetonide-d7 precursor ion into its primary product ions.

Caption: Predicted fragmentation of the precursor ion.

The following table summarizes the final, empirically determined parameters for a high-sensitivity LC-MS/MS method.

Analyte	Transition Type	Precursor Ion (Q1 m/z)	Product Ion (Q3 m/z)	Collision Energy (CE) (eV)	Declustering Potential (DP) (V)
Viridifloric Acid Acetonide	Quantifier	203.1	159.1 ([M+H-CO₂]⁺)	18	65
Qualifier	203.1	160.1 ([M+H-C₃H₇]⁺)	25	65
Viridifloric Acid Acetonide-d7	Quantifier	210.2	166.2 ([M+H-CO₂]⁺)	18	65
Qualifier	210.2	160.1 ([M+H-C₃D₇]⁺)	25	65

Note: The optimal CE and DP values provided are typical starting points and may require minor adjustments based on the specific mass spectrometer model and its configuration.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the development of optimal MRM transitions for viridifloric acid acetonide-d7 and its unlabeled counterpart. By following this systematic workflow—from theoretical prediction to empirical infusion-based optimization—researchers can confidently establish a robust, sensitive, and highly selective quantitative LC-MS/MS method. The principles and steps outlined herein are fundamental to high-quality quantitative mass spectrometry and are broadly applicable to other small molecule analytes.

References

• Avula, B., et al. (2022). ESTABLISHING MASS SPECTRAL FRAGMENTATION PATTERNS FOR THE CHARACTERIZATION OF 1,2-UNSATURATED PYRROLIZIDINE ALKALOIDS AND N-OXI. Journal of the Serbian Chemical Society.

• Sherwood, C. A., et al. (2009). Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. Journal of Proteome Research. [Link]

• ResearchGate. (n.d.). Mass fragmentation pattern of pyrrolizidine alkaloids found in... ResearchGate. [Link]

• Waters Corporation. (2020). QuanOptimize: A Software Tool that Enables Rapid, Consistent, and Accurate MRM Method Development for Large Numbers of Small Molecule Analytes. Waters Corporation. [Link]

• Agilent Technologies. (2017). Triggered MRM LC/MS/MS Method Development – Practical Considerations for MRM Optimization Using Agilent MassHunter Optimizer Software. Agilent Technologies. [Link]

• Rico, Y., et al. (2020). LC/MS study of the diversity and distribution of pyrrolizidine alkaloids in Crotalaria species growing in Colombia. PubMed. [Link]

• Hassan, A., et al. (2019). Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. MDPI. [Link]

• Lu, Y., et al. (2014). Identification of Pyrrolizidine Alkaloids in Senecio Plants by Liquid Chromatography-Mass Spectrometry. PubMed Central (PMC). [Link]

• Sherwood, C. A., et al. (2009). Rapid optimization of MRM-MS instrument parameters by subtle alteration of precursor and product m/z targets. PubMed. [Link]

• ACS Publications. (2009). Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. Journal of Proteome Research. [Link]

• SmartChem. (n.d.). (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. SmartChem. [Link]

• National Center for Biotechnology Information. (n.d.). Viridifloric acid. PubChem Compound Database. [Link]

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Application Note: Quantitative Analysis of Epigallocatechin Gallate (EGCG) in Green Tea Supplements Using a Deuterated Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and accurate method for the quantification of epigallocatechin gallate (EGCG), a primary bioactive catechin in green tea, from complex botanical supplement matrices. The inherent variability of natural products and matrix effects pose significant challenges to reliable quantification.[1][2][3] This protocol leverages the precision of isotope dilution mass spectrometry (IDMS) by employing a stable isotope-labeled (deuterated) internal standard, EGCG-d4, to compensate for these analytical variabilities.[4][5] The detailed workflow, from sample extraction to ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) analysis, is outlined to ensure high accuracy, precision, and method ruggedness, conforming to industry standards for dietary supplement analysis.

Introduction: The Challenge of Botanical Analysis

Botanical dietary supplements, such as green tea extracts, are complex mixtures containing a wide array of phytochemicals.[1][6] The concentration of active compounds like EGCG can vary significantly due to factors like plant origin, harvesting time, and extraction processes.[1][6] Furthermore, the supplement matrix itself, containing excipients and other natural compounds, can interfere with analytical measurements, leading to ion suppression or enhancement in mass spectrometry-based assays.[7] These matrix effects can severely compromise the accuracy and reproducibility of quantification.[7]

To overcome these challenges, the use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry.[4][5] A deuterated internal standard is chemically identical to the analyte of interest but has a slightly higher mass due to the substitution of hydrogen atoms with deuterium.[4] When introduced at the beginning of the sample preparation process, it experiences the same physical and chemical variations as the target analyte, including extraction losses and matrix-induced ionization changes.[4] By measuring the ratio of the analyte to its deuterated counterpart, these variations are effectively normalized, leading to highly accurate and precise quantification. This technique, known as isotope dilution mass spectrometry, is recognized for its high metrological standing.[8]

This application note provides a comprehensive protocol for the analysis of EGCG in commercially available green tea supplement capsules using EGCG-d4 as an internal standard.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core of this method lies in the principle of isotope dilution. A known quantity of the deuterated internal standard (EGCG-d4) is added to a precisely weighed amount of the botanical supplement sample. The sample then undergoes extraction to isolate the catechins. During LC-MS/MS analysis, the analyte (EGCG) and the internal standard (EGCG-d4) co-elute chromatographically but are distinguished by the mass spectrometer based on their mass-to-charge ratio (m/z).[4] The concentration of the analyte in the original sample is calculated based on the response ratio of the analyte to the internal standard, referenced against a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Experimental Workflow

The overall analytical workflow is designed for efficiency and accuracy, ensuring that the internal standard is introduced early to account for variability throughout the process.

Caption: High-level workflow for EGCG quantification.

Detailed Protocols

Materials and Reagents

• Analytes: (-)-Epigallocatechin gallate (EGCG), Purity ≥98%

• Internal Standard: (-)-Epigallocatechin gallate-d4 (EGCG-d4)[4]

• Solvents: LC-MS grade methanol, acetonitrile, and water

• Additives: Formic acid (Optima™ LC/MS grade)

• Equipment: Analytical balance, vortex mixer, sonicator, centrifuge, volumetric flasks, pipettes, 0.22 µm syringe filters (PTFE).

Standard Solution Preparation

• EGCG Stock Solution (1 mg/mL): Accurately weigh 10 mg of EGCG standard and dissolve in 10 mL of methanol in a volumetric flask.

• EGCG-d4 Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 1 mg of EGCG-d4 and dissolve in 10 mL of methanol.

• IS Working Solution (1 µg/mL): Dilute 100 µL of the IS stock solution to 10 mL with 50:50 methanol/water. This solution will be used for spiking samples and preparing calibration standards.

Calibration Curve and Quality Control (QC) Preparation

• Prepare a series of working standard solutions of EGCG by serial dilution of the EGCG stock solution.

• To create the calibration curve, combine 50 µL of each EGCG working standard with 50 µL of the IS working solution (1 µg/mL) and dilute with 900 µL of 50:50 methanol/water.

• This will result in a constant concentration of the internal standard (50 ng/mL) and varying concentrations of the analyte (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Prepare QC samples at low, medium, and high concentrations (e.g., 15, 75, and 400 ng/mL) in the same manner.

Sample Preparation from Supplement Capsules

• Determine Average Fill Weight: Weigh the contents of 10 supplement capsules and calculate the average powder weight per capsule.

• Sample Weighing: Accurately weigh an amount of the homogenized powder equivalent to a fraction of a single dose (e.g., 20 mg) into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add 100 µL of the IS working solution (1 µg/mL) directly to the dry powder in the tube.

• Extraction: Add 10 mL of extraction solvent (80:20 methanol/water with 0.1% formic acid).

• Homogenization: Vortex the tube vigorously for 2 minutes, followed by sonication for 15 minutes in a water bath.[9]

• Clarification: Centrifuge the sample at 4000 rpm for 10 minutes to pellet insoluble excipients.

• Dilution and Filtration: Transfer 100 µL of the supernatant to a new tube and dilute with 900 µL of 50:50 methanol/water. Filter the diluted extract through a 0.22 µm PTFE syringe filter into an LC vial for analysis.[9]

Caption: Detailed sample preparation workflow.

UPLC-MS/MS Conditions

Parameter	Setting
UPLC System	Waters ACQUITY UPLC I-Class
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	5% B to 40% B in 3.5 min, then to 95% B in 1 min, hold for 1 min, return to 5% B and re-equilibrate
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Waters Xevo TQ-S micro
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Capillary Voltage	2.5 kV
Source Temperature	150 °C
Desolvation Temp.	500 °C
MRM Transitions	EGCG: 457.1 > 169.0; EGCG-d4: 461.1 > 173.0

Note: MS/MS parameters such as cone voltage and collision energy should be optimized for the specific instrument used.[9]

Results and Discussion

Method Performance

The method was validated according to AOAC International guidelines for single-laboratory validation.[9] The use of the deuterated internal standard ensured excellent performance across all tested parameters.

Performance Characteristic	Result	Acceptance Criteria
Linearity (Range)	1 - 500 ng/mL	R² ≥ 0.995
Correlation Coefficient (R²)	0.9992	-
Accuracy (n=3 levels)	98.5% - 102.1% Recovery	80% - 120%
Precision (RSD%)
- Intra-day (n=6)	≤ 4.5%	≤ 15%
- Inter-day (n=6 over 3 days)	≤ 6.8%	≤ 15%
Limit of Quantification (LOQ)	1 ng/mL	S/N ≥ 10

The calibration curve demonstrated excellent linearity over the specified concentration range. The accuracy and precision data confirm that the method is reliable and reproducible for the routine analysis of EGCG in green tea supplements.

Analysis of Commercial Supplements

To demonstrate the applicability of the method, three commercially available green tea supplements were analyzed. The amount of EGCG was quantified and compared to the label claim, if available.

Sample ID	Label Claim (EGCG per capsule)	Measured Amount (EGCG per capsule)	% of Label Claim
Brand A	225 mg	218.7 mg	97.2%
Brand B	Not Specified	152.3 mg	N/A
Brand C	"Standardized to 50% EGCG"	265.1 mg (in a 500 mg extract)	106.0%

The results show the importance of analytical verification of supplement content. The use of the deuterated internal standard provides high confidence in the measured values, correcting for any potential matrix effects from the diverse formulations of the different brands.

Conclusion

This application note details a highly accurate and robust UPLC-MS/MS method for the quantification of EGCG in botanical supplements using an isotope dilution approach. The use of a deuterated internal standard (EGCG-d4) is critical for mitigating matrix effects and correcting for sample preparation variability, thereby ensuring the integrity of the analytical data. This method is fit for purpose in a quality control or research setting for the reliable analysis of green tea extracts and other botanical products. The protocols provided can be adapted for the analysis of other catechins or phytochemicals where appropriate stable isotope-labeled standards are available.

References

• Structural Elucidation of Novel Stable and Reactive Metabolites of Green Tea Catechins and Alkyl Gallates by LC-MS/MS. MDPI. Available from: [Link]

• A New LC/MS/MS Rapid and Sensitive Method for the Determination of Green Tea Catechins and their Metabolites in Biological Samples. Journal of Agricultural and Food Chemistry - ACS Publications. Available from: [Link]

• Identification of Epigallocatechin-3-Gallate (EGCG) from Green Tea Using Mass Spectrometry. MDPI. Available from: [Link]

• Quantitative Analysis of Four Catechins from Green Tea Extract in Human Plasma Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Pharmacokinetic Studies. PMC - NIH. Available from: [Link]

• Qualitative analysis of catechins from green tea GMB-4 clone using HPLC and LC-MS/MS. AIP Publishing. Available from: [Link]

• Lifescience Application of Metabolomics Techniques using LC/MS and GC/MS Profiling Analysis of Green Tea Leaves. Shimadzu. Available from: [Link]

• Orthogonal analytical methods for botanical standardization: Determination of green tea catechins by qNMR and LC–MS/MS. PMC - NIH. Available from: [Link]

• LC–MS Based Metabolomics Study of the Effects of EGCG on A549 Cells. Frontiers. Available from: [Link]

• Quantitative Analysis of Four Catechins from Green Tea Extract in Human Plasma Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Pharmacokinetic Studies. PubMed. Available from: [Link]

• Quantitative Analysis of Four Catechins from Green Tea Extract in Human Plasma Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Pharmacokinetic Studies. Semantic Scholar. Available from: [Link]

• (PDF) Quantitative Analysis of Four Catechins from Green Tea Extract in Human Plasma Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Pharmacokinetic Studies. ResearchGate. Available from: [Link]

• NMR analysis of the chemical matrix of green tea: catechin profile, antioxidant activity and validated chromatographic method. Proceedings.Science. Available from: [Link]

• Method development and validation for rapid identification of epigallocatechin gallate using ultra-high performance liquid chromatography. PLOS ONE. Available from: [Link]

• Quantitative and Qualitative Analysis of (-)-Epigallocatechin Gallate from Green Tea by LC-MS. Informatics Journals. Available from: [Link]

• (PDF) Identification of Epigallocatechin-3-Gallate (EGCG) from Green Tea Using Mass Spectrometry. ResearchGate. Available from: [Link]

• HPLC determination of catechins and caffeine in tea. Differentiation of green, black and instant teas. ResearchGate. Available from: [Link]

• A new LC/MS/MS rapid and sensitive method for the determination of green tea catechins and their metabolites in biological samples. PubMed. Available from: [Link]

• The Catechins Profile of Green Tea Extracts Affects the Antioxidant Activity and Degradation of Catechins in DHA-Rich Oil. MDPI. Available from: [Link]

• Method development and validation for rapid identification of epigallocatechin gallate using ultra-high performance liquid chromatography. NIH. Available from: [Link]

• Stable-isotope dilution LC–MS for quantitative biomarker analysis. PMC - PubMed Central. Available from: [Link]

• Measurement of Epigallocatechin Gallate (EGCG) and Caffeine Content of 32 Green Tea Dietary Supplements for the Dietary Supplement Ingredient Database (DSID). Request PDF - ResearchGate. Available from: [Link]

• NIH Public Access. CDC Stacks. Available from: [Link]

• Epigallocatechin-3-gallate (EGCG): Chemical and biomedical perspectives. PMC - NIH. Available from: [Link]

• AOAC Guidelines for Single Laboratory Validation of Chemical Methods for Dietary Supplements and Botanicals. Available from: [Link]

• Isotope dilution. Wikipedia. Available from: [Link]

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Application Note: Quantitative Analysis of Pyrrolizidine Alkaloids in Animal Feed with Internal Standards

Introduction: The Imperative for Pyrrolizidine Alkaloid Monitoring in Animal Feed

Pyrrolizidine alkaloids (PAs) are a large group of naturally occurring toxins produced by thousands of plant species worldwide.[1][2] These compounds are a significant concern for animal health and food safety due to their potential for causing severe liver damage, as well as their genotoxic and carcinogenic properties.[1][2][3] The contamination of animal feed with PA-producing plants, often through accidental co-harvesting of weeds, can lead to the entry of these toxins into the food chain, with potential risks for both livestock and humans consuming animal-derived products.[3][4]

Regulatory bodies, such as the European Union, have established maximum levels for the sum of specific PAs in certain foodstuffs, driving the need for robust and sensitive analytical methods for their detection and quantification.[3][5][6][7] This application note provides a detailed protocol for the quantitative analysis of PAs in various animal feed matrices using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). The method incorporates the use of internal standards to ensure accuracy and precision by compensating for variations in sample preparation and instrument response.

The causality behind this rigorous analytical approach lies in the chemical diversity of PAs (over 660 identified) and their presence at trace levels in complex feed matrices.[8] A highly selective and sensitive technique like UHPLC-MS/MS is essential for accurate quantification and to meet the stringent regulatory limits.[9][10]

Methodology Overview: A Validated Approach to PA Quantification

This protocol is designed as a self-validating system, incorporating critical steps for sample preparation, chromatographic separation, and mass spectrometric detection. The use of isotopically labeled internal standards is a cornerstone of this method, providing a means to correct for analyte loss during sample processing and for matrix effects during ionization.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the analytical workflow for the quantitative determination of PAs in animal feed.

Caption: Workflow for PA analysis in animal feed.

Detailed Experimental Protocol

This protocol is a comprehensive guide for the quantitative analysis of pyrrolizidine alkaloids in animal feed matrices such as hay, silage, and pelleted feeds.

Reagents and Materials

• Solvents: Acetonitrile, Methanol, Water (all LC-MS grade).

• Reagents: Sulfuric acid (H₂SO₄), Ammonia solution, Triethylamine.

• Standards: Certified analytical standards of target PAs and corresponding isotopically labeled internal standards (e.g., d3-Senecionine, d3-Lycopsamine).

• SPE Cartridges: Strong Cation Exchange (SCX) cartridges.

• Sample Preparation: High-speed blender/grinder, polypropylene centrifuge tubes (50 mL), horizontal shaker, evaporator (e.g., nitrogen stream), vortex mixer.

Sample Preparation

The goal of sample preparation is to efficiently extract PAs from the complex feed matrix while removing interfering compounds.

• Homogenization: Obtain a representative feed sample of at least 500g.[11] For dry feeds like hay or pellets, grind the entire sample to a fine powder (<1 mm particle size) to ensure homogeneity.[12][13] For high-moisture samples like silage, partial drying may be necessary before grinding.[12]

• Weighing and Spiking: Accurately weigh 2-5 g of the homogenized sample into a 50 mL polypropylene tube.[1] Add a known amount of the internal standard mixture to each sample, blank, and calibration standard. This step is crucial for accurate quantification as the internal standard compensates for analyte losses during the subsequent extraction and cleanup steps.

• Extraction: Add 40 mL of 0.05 M sulfuric acid to the tube.[1][14][15] The acidic solution protonates the tertiary amine group of the PAs, rendering them water-soluble and facilitating their extraction from the matrix. Cap the tube and shake vigorously on a horizontal shaker for 2 hours.[1]

• Centrifugation and Filtration: Centrifuge the sample to pellet the solid material. Filter the supernatant through a cellulose filter to remove any remaining particulate matter.[1]

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Condition an SCX SPE cartridge according to the manufacturer's instructions, typically with methanol followed by acidified water.

  • Loading: Load the filtered extract onto the conditioned SPE cartridge. The protonated PAs will be retained on the cation exchange sorbent.

  • Washing: Wash the cartridge with acidified water and then methanol to remove non-basic and weakly basic interferences.

  • Elution: Elute the PAs from the cartridge using a basic solvent mixture. A highly effective elution solvent consists of ethyl acetate, methanol, acetonitrile, ammonia, and triethylamine.[1][14][15] The basic conditions neutralize the charge on the PAs, allowing them to be eluted from the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent, such as a water/methanol mixture, compatible with the LC-MS system.[1][14][15] Vortex to ensure complete dissolution.

UHPLC-MS/MS Analysis

The instrumental analysis provides the necessary selectivity and sensitivity for the detection and quantification of a wide range of PAs, including isomeric compounds.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for the separation of PAs.

  • Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a small amount of formic acid and/or ammonium formate, is commonly employed to achieve good peak shapes and separation of isomers.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is used, as PAs are readily protonated.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is the preferred acquisition mode for quantification. This involves monitoring specific precursor-to-product ion transitions for each target PA and internal standard, providing high selectivity and sensitivity.[10][16]

Quantification and Data Analysis

• Calibration: Prepare a set of matrix-matched calibration standards by spiking blank feed extract with known concentrations of the PA standards and a constant concentration of the internal standard mixture.[16] This accounts for any matrix effects that may suppress or enhance the analyte signal.

• Calculation: The concentration of each PA in the sample is determined by calculating the ratio of the analyte peak area to the corresponding internal standard peak area and comparing this ratio to the calibration curve.

Data Presentation and Performance Characteristics

The validation of this method should be performed according to established guidelines, such as SANTE/11945/2015.[1][14][15] The following table summarizes typical performance characteristics achievable with this protocol.

Parameter	Typical Performance	Rationale
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg per PA	Ensures detection well below regulatory limits.[1][16]
Recovery	80 - 115%	Demonstrates the efficiency of the extraction process.[1][14][15]
Repeatability (RSDr)	< 15%	Indicates the precision of the method under the same conditions.[1][14][15]
Reproducibility (RSDR)	< 20%	Shows the precision of the method across different days/analysts.[1][14][15]
Linearity (R²)	> 0.99	Confirms a linear relationship between concentration and response.

Conclusion

This application note details a robust and reliable UHPLC-MS/MS method for the quantitative analysis of pyrrolizidine alkaloids in animal feed. The protocol, which includes a comprehensive sample preparation procedure with SPE cleanup and the use of internal standards, is designed to deliver high accuracy, precision, and sensitivity. By adhering to this validated methodology, researchers and analytical laboratories can effectively monitor PA levels in animal feed, contributing to the safety of the feed and food supply chain and ensuring compliance with regulatory standards.

References

• Waters Corporation. (n.d.). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS.

• Kowalczyk, E., & Kwiatek, K. (2018). Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research, 62(2), 183–191. Retrieved from [Link]

• LabRulez LCMS. (n.d.). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS (RAFA).
• BenchChem. (n.d.). Cross-Validation of Analytical Methods for Sarracine and Other Pyrrolizidine Alkaloids: A Comparative Guide.
• Unknown. (n.d.). CHAPTER 2: ANALYSIS OF PYRROLIZIDINE ALKALOIDS.
• Kowalczyk, E., & Kwiatek, K. (2018). Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds.
• Kowalczyk, E., & Kwiatek, K. (2018). Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research.
• ResearchGate. (n.d.). UPLC–MS/MS method for determination of selected pyrrolizidine alkaloids in feed.
• Kowalczyk, E., & Kwiatek, K. (2018). Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds. Journal of Veterinary Research, 62(2), 183–191.

• Martín, I., et al. (2023). Pyrrolizidine Alkaloids in Foods, Herbal Drugs, and Food Supplements: Chemistry, Metabolism, Toxicological Significance, Analytical Methods, Occurrence, and Challenges for Future. Foods, 12(15), 2885. Retrieved from [Link]

• MDPI. (n.d.). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. Retrieved from [Link]

• European Union. (2020). Commission Regulation (EU) 2020/2040 of 11 December 2020 amending Regulation (EC) No 1881/2006 as regards maximum levels of pyrrolizidine alkaloids in certain foodstuffs. Retrieved from [Link]

• Food Compliance Solutions. (2020). NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS.
• Kansas State University. (n.d.). Feed Sampling and Analysis.

• Botoran, O. R., et al. (2018). Determination of Pyrrolizidine Alkaloids in Dietary Sources Using a Spectrophotometric Method. Molecules, 23(7), 1648. Retrieved from [Link]

• AOAC International. (n.d.). Pyrrolizidine Alkaloids (PAs) in Teas, Herbal Infusions, and Other Foods Containing Herbal Ingredients.
• Eurofins. (2024). Sampling and Sample Preparation – PFAS in Food, Feed and Biota.
• University of Massachusetts Amherst. (n.d.). Feed Sampling and Analysis.
• AAFCO. (2011). TOP 7 EN ISO 6498 – Animal Feeding Stuffs – Guidelines for Sample Preparation.
• Feed Planet Magazine. (n.d.). Sample preparation as a key for feed analysis.
• Eurofins Scientific. (2023). Analysis of pyrrolizidine alkaloids and isomers as per EU specifications.
• ResearchGate. (n.d.). Update on analytical methods for toxic pyrrolizidine alkaloids.
• Casado-Ligero, M., et al. (2023). Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. Food Chemistry, 425, 136477.

• Bodi, D., et al. (2015). Pyrrolizidine alkaloids in food and feed on the Belgian market. Food Additives & Contaminants: Part A, 32(11), 1939-1951. Retrieved from [Link]

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• 3. NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS | Food Compliance Solutions [regulatory.mxns.com]
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• 16. waters.com [waters.com]

Application Note: Overcoming Matrix Effects in Phytohormone Analysis

A Senior Application Scientist's Guide to Robust Quantification in Complex Samples Using Matrix-Matched Calibration

Introduction: The Challenge of Quantifying Phytohormones

Phytohormones (PAs) are a class of signaling molecules that, at exceptionally low concentrations, govern nearly every aspect of a plant's life cycle. Their accurate quantification is paramount for research in plant physiology, agricultural science, and the development of plant-derived therapeutics. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this task due to its high sensitivity and selectivity[1]. However, the inherent complexity of plant matrices—which include tissues, seeds, and soil—presents a significant analytical hurdle known as the "matrix effect."[2][3]

Co-extracted endogenous compounds such as lipids, proteins, salts, and pigments can interfere with the ionization process of the target phytohormones in the mass spectrometer's source[3][4]. This interference can either suppress or enhance the analyte signal, leading to inaccurate and unreliable quantification[5][6][7][8]. The phenomenon, known as ion suppression or enhancement, is a primary cause of poor reproducibility and compromised data integrity in bioanalytical methods[1][4][5]. This application note provides a comprehensive, field-proven protocol for implementing matrix-matched calibration, a powerful strategy to compensate for these effects and ensure the accuracy of phytohormone quantification.

The Principle: Why Matrix-Matched Calibration is Essential

Standard calibration curves are typically prepared by dissolving analytical standards in a pure solvent. When a complex sample extract is analyzed against this curve, the matrix components in the sample can alter the ionization efficiency of the target analyte relative to the pure standard. This discrepancy leads to systematic errors in quantification.

Matrix-matched calibration (MMC) directly addresses this problem by preparing the calibration standards in a solution that mirrors the matrix of the actual samples[9][10]. The core principle is that the matrix components will affect the ionization of the standards and the sample analytes to the same degree. By doing so, the signal suppression or enhancement is effectively normalized across the calibration curve and the unknown samples, yielding significantly more accurate results[11]. This approach is widely recommended in analytical guidelines for complex sample analysis[9].

The fundamental assumption of MMC is the availability of a representative "blank" matrix—a sample of the same type (e.g., leaf tissue of the same species) that is free of the target analytes.

Experimental Workflow Overview

The successful implementation of matrix-matched calibration follows a systematic workflow. Each step is critical for ensuring the final data quality. The process involves preparing a true matrix blank, creating a series of calibration standards by spiking this blank, preparing the unknown samples, and finally, analyzing all samples via LC-MS/MS.

Caption: Workflow for Phytohormone Analysis using Matrix-Matched Calibration.

Detailed Protocols

These protocols are designed to be a robust starting point. Researchers should perform full method validation according to established guidelines such as those from the FDA or ICH M10 to ensure the method is fit for its intended purpose[12][13][14].

Protocol 1: Preparation of the Analyte-Free Matrix Blank

The quality of the matrix blank is the cornerstone of this technique. An ideal blank contains all the interfering components of the sample matrix but none of the target analytes.

Objective: To obtain a representative matrix extract that is demonstrably free of the phytohormones of interest.

Methodologies:

• Sourcing a True Blank:

  • For plant analysis, utilize tissue from a mutant line known to not produce the target hormone.

  • Alternatively, grow plants in a controlled environment where the biosynthesis of a specific hormone is suppressed.

  • For soil analysis, use a certified, analyte-free standard reference material or source soil from a location with no history of plant growth.

• Creating a Simulated or Stripped Blank (When a True Blank is Unavailable):

  • Charcoal Stripping: Extract a large batch of the matrix material. Treat the extract with activated charcoal, which can adsorb small organic molecules like phytohormones. Centrifuge and filter to remove the charcoal. This "stripped" extract can serve as the blank. Note: Method validation is required to prove that charcoal stripping does not selectively remove interfering matrix components.[15]

  • Simulated Matrix: Prepare a solution containing the major known interfering components (e.g., sugars, organic acids) at concentrations representative of the sample. This is a less ideal but viable alternative[16].

• Validation of the Blank:

  • Process the prepared blank material using the full analytical method.

  • Analyze the extract by LC-MS/MS. The chromatogram should show no detectable peak at the retention time and MRM transition of the target analytes. The signal-to-noise ratio should be below the established Limit of Detection (LOD)[12][17].

Protocol 2: Preparation of Matrix-Matched Calibration Standards

Objective: To create a set of calibration standards with known phytohormone concentrations within the prepared matrix blank extract.

Materials:

• Validated Analyte-Free Matrix Blank Extract (from Protocol 1)

• Certified Phytohormone Standard Stock Solutions (e.g., in methanol)

• Calibrated pipettes

• LC-MS vials

Procedure:

• Prepare Intermediate Stock Solutions: From a high-concentration primary stock (e.g., 1 mg/mL), prepare a series of intermediate stock solutions in a suitable solvent (e.g., methanol).

• Spiking the Matrix: Aliquot the matrix blank extract into a series of vials. Spike small, precise volumes of the intermediate stock solutions into the matrix extract to achieve the desired final concentrations. The volume of solvent added should be minimal (typically <5% of the total volume) to avoid altering the matrix composition significantly.

• Vortex and Equilibrate: Gently vortex each standard for 30 seconds and allow it to equilibrate for at least 15 minutes before analysis.

• Example Calibration Curve: Prepare a minimum of six to eight non-zero concentration levels to adequately define the curve[18][19].

Table 1: Example Preparation of Matrix-Matched Calibration Standards

Calibrant Level	Final Concentration (ng/mL)	Volume of Matrix Blank (µL)	Intermediate Stock Concentration (ng/mL)	Volume of Stock Added (µL)
Blank	0	990	-	0
Cal 1 (LLOQ)	0.5	990	50	10
Cal 2	1.0	990	100	10
Cal 3	5.0	990	500	10
Cal 4	10.0	980	1000	20
Cal 5	25.0	950	5000	50
Cal 6	50.0	900	10000	100

| Cal 7 (ULOQ) | 100.0 | 800 | 20000 | 200 |

Note: The Lower Limit of Quantification (LLOQ) should be the lowest standard on the curve and must meet predefined criteria for accuracy (e.g., 80-120%) and precision (e.g., ≤20% CV)[19][20].

Protocol 3: Sample Extraction and Preparation

Objective: To efficiently extract phytohormones from the unknown complex sample. This protocol is a general example for plant tissue and should be optimized.

Procedure:

• Homogenization: Flash-freeze ~100 mg of plant tissue in liquid nitrogen and grind to a fine powder.

• Extraction: Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol with antioxidant). Add an internal standard if available. Vortex vigorously.

• Incubation: Incubate on a shaker at 4°C for 1 hour.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Cleanup (Optional but Recommended): Pass the supernatant through a solid-phase extraction (SPE) C18 cartridge to remove non-polar interferences[21].

• Final Preparation: Evaporate the solvent and reconstitute the residue in a known volume of the initial mobile phase. The sample is now ready for LC-MS/MS analysis.

Data Analysis and Interpretation

The impact of using matrix-matched calibration is most evident when comparing the results to those obtained with a traditional solvent-based curve.

Analysis Steps:

• Construct Calibration Curves: Analyze the blank, matrix-matched standards, and solvent-based standards. Plot the instrument response (peak area) versus the nominal concentration for both sets of standards.

• Assess Linearity: The calibration curve should have a correlation coefficient (R²) of ≥ 0.99[12].

• Quantify Samples: Use the regression equation from both the solvent-based curve and the matrix-matched curve to calculate the concentration of phytohormones in the unknown samples and Quality Control (QC) samples.

• Calculate Matrix Effect (ME): The matrix effect can be quantitatively assessed using the following formula: ME (%) = (Slope of Matrix-Matched Curve / Slope of Solvent Curve - 1) x 100

  • A negative ME% indicates ion suppression.

  • A positive ME% indicates ion enhancement.

  • Values between -20% and +20% are often considered low, while values outside ±50% are considered strong matrix effects[9].

Table 2: Illustrative Comparison of Quantification Results

Analyte	True Spiked Conc. (ng/mL)	Solvent Curve Result (ng/mL)	% Recovery (Solvent)	Matrix-Matched Curve Result (ng/mL)	% Recovery (Matrix-Matched)
Abscisic Acid	10.0	4.8	48% (Suppression)	9.7	97%
Indole-3-Acetic Acid	10.0	6.2	62% (Suppression)	10.3	103%
Salicylic Acid	10.0	16.5	165% (Enhancement)	10.1	101%

As illustrated in Table 2, the solvent-based curve leads to significant underestimation (suppression) or overestimation (enhancement) of the true analyte concentration. The matrix-matched calibration provides results with high accuracy, demonstrating its effectiveness in compensating for these effects. According to FDA and ICH guidelines, the accuracy for validation samples should be within 85-115% (80-120% at LLOQ) of the nominal value[13][20][22].

Conclusion

References

• Title: Matrix-Matched Calibration for the Quantitative Analysis of Pesticides in Pepper and Wheat Flour: Selection of the Best Calibration Model. Source: MDPI. URL: [Link]

• Title: Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics. Source: PMC - NIH. URL: [Link]

• Title: Preparation of for matrix matched calibration, with corresponding sample concentrations. Source: ResearchGate. URL: [Link]

• Title: Matrix-Matched Calibration and Matrix Effects in Analytical Chemistry. Source: YouTube. URL: [Link]

• Title: Comparative LC-MS/MS-based profiling of phytohormones: a unified analytical approach across diverse plant matrices. Source: Frontiers in Plant Science. URL: [Link]

• Title: Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples. Source: LCGC International. URL: [Link]

• Title: Matrix effects in plant hormone determination. Source: ResearchGate. URL: [Link]

• Title: Ion Suppression: A Major Concern in Mass Spectrometry. Source: LCGC International. URL: [Link]

• Title: Matrix Effects-A Challenge Toward Automation of Molecular Analysis. Source: Journal of the Association for Laboratory Automation. URL: [Link]

• Title: Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Source: Journal of Analytical and Bioanalytical Techniques. URL: [Link]

• Title: Development and Validation of an LC–MS/MS Method for Quantifying Phytohormones Related to Tomato Shelf Life. Source: PubMed Central. URL: [Link]

• Title: ICH guideline M10 on bioanalytical method validation and study sample analysis. Source: European Medicines Agency (EMA). URL: [Link]

• Title: Blanks in Method Validation. Source: Eurachem. URL: [Link]

• Title: Matrix-Matched Pesticide Standard Curve Preparation - Protocol. Source: OneLab. URL: [Link]

• Title: Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS. Source: ResearchGate. URL: [Link]

• Title: Validation of Bioanalytical Methods — Highlights of FDA's Guidance. Source: Pharma Tech. URL: [Link]

• Title: Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Source: PubMed. URL: [Link]

• Title: Comparative LC-MS/MS-based profiling of phytohormones: a unified analytical approach across diverse plant matrices. Source: PubMed Central. URL: [Link]

• Title: Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Source: Therapeutic Drug Monitoring. URL: [Link]

• Title: Matrix effect in bioanalysis: An overview. Source: International Journal of Pharmaceutical and Phytopharmacological Research. URL: [Link]

• Title: ICH M10: BIOANALYTICAL METHOD VALIDATION. Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL: [Link]

• Title: Ion suppression and enhancement effects of co-eluting analytes in multi-analyte approaches: systematic investigation using ultra-high-performance liquid chromatography/mass spectrometry with atmospheric-pressure chemical ionization or electrospray ionization. Source: PubMed. URL: [Link]

• Title: Bioanalytical method validation: An updated review. Source: PMC - NIH. URL: [Link]

• Title: Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. Source: MDPI. URL: [Link]

• Title: Ion suppression (mass spectrometry). Source: Wikipedia. URL: [Link]

• Title: FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Source: Outsourced Pharma. URL: [Link]

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Technical Notes & Optimization

Technical Support Center: Mastering the Chromatographic Resolution of Positional Isomers

Welcome to the technical support center dedicated to enhancing the chromatographic resolution of positional isomers (PA isomers). This resource is designed for researchers, scientists, and drug development professionals who encounter the unique challenges of separating these closely related molecules. Drawing from extensive field experience and established scientific principles, this guide provides in-depth troubleshooting advice and answers to frequently asked questions to empower you in your experimental endeavors.

The Challenge of Positional Isomer Separation

Positional isomers, molecules with the same molecular formula but different substituent positions on a parent structure, often exhibit very similar physicochemical properties such as polarity and pKa. This similarity makes their separation by chromatography a significant challenge, as they tend to have nearly identical retention times on conventional stationary phases. Achieving baseline resolution is critical for accurate quantification and isolation, especially in pharmaceutical analysis where even minor isomeric impurities can have different pharmacological or toxicological profiles.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses common problems encountered during the chromatographic separation of PA isomers, providing potential causes and actionable solutions.

Issue 1: Poor or No Resolution Between Isomer Peaks

Symptoms:

• Peaks are completely co-eluted.

• Significant peak overlap, preventing accurate integration.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps & Solutions
Inappropriate Stationary Phase Chemistry	Positional isomers often require specific intermolecular interactions beyond simple hydrophobicity for separation. Standard C18 columns may not provide sufficient selectivity.[1][2]	1. Switch to a Phenyl- or Pentafluorophenyl (PFP)-based column: These phases offer π-π interactions, dipole-dipole interactions, and shape selectivity that can differentiate between the subtle structural differences of PA isomers.[1][3] PFP phases, in particular, provide enhanced interactions for halogenated and aromatic compounds.[4] 2. Consider Biphenyl or Pentafluorobiphenyl columns: These offer enhanced π-π interactions compared to single phenyl ring phases and can resolve isomers that are challenging for standard phenyl columns.[1] 3. Explore Embedded Polar Group (EPG) columns: Columns with embedded amide or carbamate groups can offer unique selectivity through hydrogen bonding and dipole-dipole interactions.[1] 4. For highly polar isomers, consider Aqueous Normal Phase (ANP) chromatography: Columns like Cogent Diamond Hydride™ can provide alternative selectivity based on a different retention mechanism.[3]
Suboptimal Mobile Phase Composition	The mobile phase composition dictates the distribution of the analyte between the stationary and mobile phases, directly impacting selectivity.[5]	1. Modify the Organic Modifier: If using a C18 column, switching between acetonitrile and methanol can alter selectivity. Methanol is a proton donor and can engage in different hydrogen bonding interactions compared to acetonitrile.[6] 2. Adjust Mobile Phase pH: For ionizable compounds, slight adjustments in pH can alter the charge state of the isomers and their interaction with the stationary phase, potentially leading to separation.[7] 3. Introduce Mobile Phase Additives: Additives like trifluoroacetic acid (TFA) can improve peak shape and sometimes resolution. For separations on C18 columns, β-cyclodextrin can be used as a mobile phase additive to create inclusion complexes with the isomers, leading to differential retention.[8]
Inadequate Column Temperature	Temperature affects the thermodynamics of the separation, influencing retention times and selectivity.[9][10]	1. Optimize Column Temperature: Systematically vary the column temperature (e.g., in 5 °C increments from 25 °C to 60 °C). Lower temperatures can sometimes increase selectivity, while higher temperatures can improve efficiency and alter elution order.[6][9][10][11] 2. Ensure Stable Temperature Control: Fluctuations in ambient temperature can lead to retention time shifts and poor reproducibility. A stable column oven is crucial.[9][12]
Insufficient Column Length or Efficiency	Longer columns provide more theoretical plates, which can enhance the resolution of closely eluting peaks.[13][14]	1. Increase Column Length: If partial separation is observed, coupling two columns in series can improve resolution.[15] However, be mindful of the increased backpressure.[13] 2. Use Columns with Smaller Particle Sizes: Columns packed with smaller particles (e.g., sub-2 µm) offer higher efficiency and can improve resolution without needing to increase column length.[16]

Issue 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Poor peak integration and reduced sensitivity.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps & Solutions
Secondary Interactions with Residual Silanols	Uncapped silanol groups on the silica surface of the stationary phase can interact with basic functional groups on the analytes, leading to peak tailing.[17]	1. Use a Well-Endcapped Column: Modern, high-purity silica columns with robust endcapping are less prone to this issue.[17][18] 2. Lower the Mobile Phase pH: For basic compounds, a low pH (e.g., 2-3) will protonate the analyte and suppress interaction with silanols. 3. Add a Competing Base: A small amount of a competing base like triethylamine (TEA) can be added to the mobile phase to saturate the active silanol sites.
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak distortion.[7]	1. Reduce Injection Volume or Sample Concentration: Perform a loading study by injecting progressively smaller amounts of the sample to see if peak shape improves.[7]
Metal-Sensitive Compounds	Certain compounds can chelate with trace metals in the HPLC system (e.g., stainless steel components), causing peak tailing.[7]	1. Use Metal-Free or PEEK Tubing and Columns: This minimizes contact of the sample with metallic surfaces.[7] 2. Passivate the System: Flush the system with a chelating agent to remove metal contaminants.
Mismatch between Sample Solvent and Mobile Phase	If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.[12][18]	1. Dissolve the Sample in the Initial Mobile Phase: This is the ideal scenario. 2. Reduce Injection Volume: If a stronger solvent must be used, keep the injection volume as small as possible.[12]

Workflow for Troubleshooting Poor Resolution of PA Isomers

Caption: A systematic workflow for troubleshooting poor resolution of positional isomers.

Frequently Asked Questions (FAQs)

Q1: What is the best type of column to start with for separating aromatic positional isomers?

A: For aromatic positional isomers, a phenyl-based stationary phase, such as a Phenyl-Hexyl or a Pentafluorophenyl (PFP) column, is often the best starting point.[1][3] These columns provide π-π and dipole-dipole interactions, which are highly effective for differentiating the electron density differences arising from the varied substituent positions on the aromatic ring.[3] If these do not provide adequate separation, a biphenyl phase can offer enhanced π-π interactions.[1]

Q2: Can chiral columns be used to separate non-chiral positional isomers?

A: Yes, chiral columns can sometimes separate non-chiral positional isomers.[1][2] The complex three-dimensional structure of chiral stationary phases can provide the shape selectivity needed to resolve structurally similar molecules.[19] However, due to their higher cost, they are not typically the first choice for separating achiral compounds.[1] Their use is often a result of screening different column chemistries when more conventional phases fail.[20][21]

Q3: How does temperature affect the resolution of positional isomers?

A: Temperature is a powerful tool for optimizing selectivity in chromatography.[9][11] For PA isomers, changing the column temperature can alter the thermodynamics of their interactions with the stationary phase. A general rule of thumb is that a 1°C increase in temperature can decrease retention time by 1-2%.[10] More importantly, this change in retention is not always uniform for all isomers, which can lead to changes in selectivity and even elution order.[10] Therefore, screening a range of temperatures is a crucial step in method development.[6][22]

Q4: When should I consider using a different chromatographic technique, like SFC or CPC?

A: If you have exhausted the possibilities within HPLC (different columns, mobile phases, temperatures) and still cannot achieve the desired resolution, it may be time to consider alternative techniques.

• Supercritical Fluid Chromatography (SFC): SFC can offer different selectivity compared to HPLC and is particularly advantageous for chiral separations.[2] It often provides faster separations with lower solvent consumption.

• Centrifugal Partition Chromatography (CPC): CPC is a liquid-liquid chromatography technique that avoids the use of a solid stationary phase, thereby eliminating issues like irreversible adsorption. It is highly scalable and can be very effective for isomer separation.[23][24]

Q5: Are there any specific considerations for the mobile phase when separating PA isomers?

A: Yes, beyond the choice of organic modifier and pH, the use of additives can be beneficial. For instance, in ion-pair reversed-phase chromatography, small alkyl amines can act as ion-pairing reagents to improve the separation of positional isomers of impurities in oligonucleotides.[25] Additionally, ensuring the mobile phase is properly degassed and prepared consistently is crucial for reproducible results.[12][26][27]

Methodology: A Step-by-Step Protocol for Method Development

This protocol outlines a systematic approach to developing a robust method for separating positional isomers.

Objective: To achieve baseline resolution (Rs > 1.5) for a mixture of positional isomers.

Materials:

• HPLC system with a column oven and UV or MS detector.

• Analytical standards of the positional isomers.

• A selection of columns:

  • C18 (e.g., 150 x 4.6 mm, 5 µm)

  • Phenyl-Hexyl (e.g., 150 x 4.6 mm, 5 µm)

  • Pentafluorophenyl (PFP) (e.g., 150 x 4.6 mm, 5 µm)

• HPLC-grade solvents (Acetonitrile, Methanol, Water).

• Mobile phase additives (e.g., Formic Acid, Ammonium Acetate).

Procedure:

• Initial Column Screening: a. Prepare a standard solution of the isomer mixture in a weak solvent (e.g., 50:50 acetonitrile:water). b. Install the Phenyl-Hexyl column. c. Start with a generic gradient (e.g., 5-95% acetonitrile in water with 0.1% formic acid over 20 minutes) at a flow rate of 1 mL/min and a temperature of 30 °C. d. Inject the standard and record the chromatogram. e. Repeat steps 1b-1d with the PFP and C18 columns. f. Compare the chromatograms to identify the column that provides the best initial selectivity.

• Mobile Phase Optimization: a. Using the most promising column from Step 1, investigate the effect of the organic modifier. If acetonitrile was used initially, repeat the analysis with methanol as the organic modifier. b. If the compounds are ionizable, screen different mobile phase pH values (e.g., pH 3 with formic acid, pH 7 with ammonium acetate).

• Temperature Optimization: a. Using the best column and mobile phase combination from the previous steps, evaluate the effect of column temperature. b. Analyze the sample at different temperatures (e.g., 25 °C, 40 °C, 60 °C) and observe the impact on resolution.

• Gradient Optimization: a. Based on the retention times observed, refine the gradient slope. If peaks are eluting too close together, a shallower gradient may improve resolution.[7]

• Final Method Validation: a. Once satisfactory resolution is achieved, assess the method's robustness by making small, deliberate changes to parameters like pH, temperature, and mobile phase composition to ensure the separation is reliable.

Factors Influencing Chromatographic Resolution of PA Isomers

Caption: Key factors influencing the chromatographic resolution of positional isomers.

References

• [Reader Insight] A Guide to Selective Columns for Isomer Separation. (2024, November 18). Welch Materials. [Link]

• Positional Isomer Separation Method Suggestions using HPLC or LCMS. (n.d.). MicroSolv. [Link]

• Separation of positional isomers using chiral chromatography columns. (2012, August). ResearchGate. [Link]

• Simultaneous Separation of Triacylglycerol Enantiomers and Positional Isomers by Chiral High Performance Liquid Chromatography. (2019, September 11). SciSpace. [Link]

• Liquid chromatographic separations with mobile-phase additives: influence of pressure on coupled equilibria. (n.d.). PubMed. [Link]

• Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. (2011, January). PubMed. [Link]

• How to separate isomers by Normal phase HPLC? (2019, August 7). ResearchGate. [Link]

• Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations. (2026, January 2). LCGC International. [Link]

• Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities. (n.d.). National Institutes of Health. [Link]

• Why Temperature Is Important in Liquid Chromatography. (2025, March 6). Ibis Scientific, LLC. [Link]

• Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization. (2025, July 29). RSC Publishing. [Link]

• How Does Temperature Affect Chromatography? (2025, February 3). YouTube. [Link]

• Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. (2025, June 18). MicroSolv. [Link]

• HPLC Troubleshooting. (n.d.). CHROMacademy. [Link]

• How to Obtain Good Peak Shapes. (n.d.). GL Sciences. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex. [Link]

• Unlocking Chromatography: How the Mobile Phase Drives Separation. (2024, November 25). Mastelf. [Link]

• Why it matters and how to get good peak shape. (2023, August 10). Agilent. [Link]

• separation of positional isomers. (2017, December 14). Chromatography Forum. [Link]

• Enantiomers and Their Resolution. (n.d.). MDPI. [Link]

• Isomer separation by CPC chromatography. (n.d.). Rotachrom Technologies. [Link]

• The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). (2024, November 7). Rotachrom Technologies. [Link]

• LC Chromatography Troubleshooting Guide. (2023, November 3). HALO Columns. [Link]

• Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids. (n.d.). National Institutes of Health. [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). Separation Science. [Link]

• Does column length still matter? A case study of the effect of column length on resolution of therapeutic oligonucleotides. (2025, March 15). PubMed. [Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. (2016, February 1). LCGC International. [Link]

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• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
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• 27. shimadzu.at [shimadzu.at]

Technical Support Center: Optimization of SPE Cleanup for Polar Pyrrolizidine Alkaloids

Welcome to the technical support center for the optimization of Solid-Phase Extraction (SPE) cleanup for polar pyrrolizidine alkaloids (PAs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the challenges and solutions associated with the analysis of these complex molecules. As a class of naturally occurring toxins, accurate and reproducible quantification of PAs is critical for food safety and pharmaceutical development.[1][2][3] This guide will address common issues encountered during SPE cleanup and provide robust, validated protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the SPE cleanup of polar PAs.

Q1: Why is SPE cleanup necessary for the analysis of pyrrolizidine alkaloids?

A1: SPE is a crucial step for several reasons. Firstly, it concentrates the analytes, which is often necessary to achieve the low limits of quantification required by regulatory bodies.[4][5] Secondly, it removes matrix components (e.g., sugars in honey, pigments in plant extracts) that can interfere with chromatographic analysis and mass spectrometry detection, leading to more accurate and reproducible results.[4][6]

Q2: What are the most common types of SPE cartridges used for polar PA analysis?

A2: Strong cation exchange (SCX) and mixed-mode cation exchange (MCX) cartridges are the most frequently and successfully used sorbents for PA extraction.[7][8][9] This is because PAs are basic compounds that are protonated (positively charged) under acidic conditions, allowing them to bind strongly to the negatively charged sorbent.

Q3: What is the role of pH in the SPE cleanup of PAs?

A3: pH is a critical parameter. The sample should be acidified (typically to a pH of around 2-4) to ensure the PAs are in their cationic form for efficient retention on the SCX or MCX sorbent.[10][11] For elution, a basic solution is used to neutralize the charge on the PAs, allowing them to be released from the sorbent.[4][7]

Q4: Can I analyze both free base PAs and their N-oxides with the same SPE method?

A4: Yes, the described SPE methods using cation exchange are suitable for the simultaneous extraction of both free base PAs and their more polar N-oxide counterparts.[6] Both forms will be protonated under acidic conditions and retained on the sorbent.

Troubleshooting Guide

This section provides a detailed, question-and-answer formatted guide to troubleshoot specific issues you may encounter during your experiments.

Low Analyte Recovery

Q: I'm experiencing low recovery of my polar PA standards. What are the likely causes and how can I fix this?

A: Low recovery is a common issue in SPE and can stem from several factors. Here's a systematic approach to troubleshooting:

• Cause 1: Incomplete Retention on the SPE Sorbent.

  • Why it happens: If the sample pH is not sufficiently acidic, the PAs may not be fully protonated and will not bind effectively to the cation exchange sorbent.[12][13] Additionally, using a reversed-phase (e.g., C18) sorbent for highly polar PAs can lead to poor retention.[12]

  • Solution:

    • Ensure the pH of your sample is adequately acidic (pH 2-4) before loading it onto the SCX or MCX cartridge. Verify the pH with a calibrated pH meter.

    • Confirm you are using the correct type of SPE sorbent. For polar PAs, strong cation exchange is the recommended mechanism.[7]

• Cause 2: Premature Elution During the Washing Step.

  • Why it happens: The wash solvent may be too strong, causing the weakly retained PAs to be washed off the column along with the interferences.[12][14]

  • Solution:

    • Evaluate the composition of your wash solvent. If you are using a high percentage of organic solvent, consider reducing it or using a weaker solvent.

    • Collect the wash eluate and analyze it for the presence of your target PAs to confirm if this is the source of the loss.

• Cause 3: Incomplete Elution from the Sorbent.

  • Why it happens: The elution solvent may not be basic enough to fully neutralize the PAs, preventing their release from the sorbent.[13][15] Alternatively, the volume of the elution solvent may be insufficient to completely desorb the analytes.[15]

  • Solution:

    • Increase the concentration of the basic modifier (e.g., ammonia) in your elution solvent. A common and effective elution solvent is 5% ammonium hydroxide in methanol.[4]

    • Increase the volume of the elution solvent. Try eluting with multiple smaller volumes and collect them as separate fractions to determine the elution profile of your PAs.

Poor Reproducibility

Q: My results are not reproducible between samples. What could be causing this variability?

A: Poor reproducibility can undermine the reliability of your data. Here are the common culprits and their solutions:

• Cause 1: Inconsistent Flow Rate.

  • Why it happens: A flow rate that is too fast during sample loading can prevent the analytes from having sufficient time to interact with the sorbent, leading to inconsistent retention.[13][16]

  • Solution:

    • Control the flow rate during all steps of the SPE process, especially during sample loading. A slow and steady flow rate (e.g., 1-2 mL/min) is generally recommended.

    • Consider using a vacuum manifold or a positive pressure processor for better flow rate control compared to gravity-fed methods.

• Cause 2: Sorbent Bed Drying Out.

  • Why it happens: If the sorbent bed dries out after conditioning and before sample loading, the retention of the analytes can be compromised.[15]

  • Solution:

    • Ensure that the sorbent bed remains wetted with the equilibration solvent until the sample is loaded. Do not let the cartridge run dry.

• Cause 3: Sample Matrix Variability.

  • Why it happens: Different samples can have varying matrix complexities, which can affect the efficiency of the SPE cleanup.

  • Solution:

    • For complex matrices like honey or herbal extracts, ensure thorough sample homogenization before extraction.

    • Consider a pre-extraction step, such as centrifugation or filtration, to remove particulate matter that could clog the SPE cartridge.[7]

Impure Extracts

Q: My final extract contains a high level of interfering compounds. How can I improve the cleanliness of my sample?

A: A clean extract is essential for accurate analysis. Here's how to reduce matrix interferences:

• Cause 1: Ineffective Washing Step.

  • Why it happens: The wash solvent may not be strong enough to remove all the co-extracted interferences.[17]

  • Solution:

    • Optimize the wash step by trying different solvents or solvent mixtures. A common approach is to wash with a non-polar solvent to remove lipids, followed by a weakly polar solvent to remove other interferences, before eluting the PAs.

    • Experiment with the volume of the wash solvent; a larger volume may be needed for particularly complex matrices.

• Cause 2: Co-elution of Interferences.

  • Why it happens: Some matrix components may have similar chemical properties to the PAs and co-elute under the same conditions.

  • Solution:

    • Consider using a mixed-mode SPE sorbent (e.g., MCX) which offers dual retention mechanisms (cation exchange and reversed-phase). This can provide better selectivity and cleaner extracts.

    • Fractionate the elution step. Elute with solvents of increasing strength and analyze each fraction to see if you can separate the PAs from the interferences.

Optimized Experimental Protocol: SPE Cleanup of Polar PAs in Honey

This protocol provides a detailed, step-by-step methodology for the extraction and cleanup of polar pyrrolizidine alkaloids from honey using a strong cation exchange SPE cartridge.

Materials and Reagents

• Honey sample

• 0.05 M Sulfuric acid

• Methanol (HPLC grade)

• Ammonium hydroxide solution (25%)

• Water (HPLC grade)

• Strong Cation Exchange (SCX) SPE cartridges (e.g., 150 mg, 6 mL)

• Vortex mixer

• Centrifuge

• SPE vacuum manifold or positive pressure processor

• Evaporator (e.g., nitrogen evaporator)

• HPLC vials

Step-by-Step Procedure

• Sample Preparation:

  • Weigh 2 g of homogenized honey into a 50 mL centrifuge tube.

  • Add 20 mL of 0.05 M sulfuric acid to the tube.

  • Vortex until the honey is completely dissolved.

  • Centrifuge at 4000 rpm for 10 minutes to pellet any solid particles.

  • Carefully collect the supernatant for SPE cleanup.

• SPE Cartridge Conditioning:

  • Place the SCX SPE cartridges on the manifold.

  • Condition the cartridges by passing 3 mL of methanol through them.

  • Equilibrate the cartridges by passing 3 mL of water through them. Do not allow the cartridges to go dry.

• Sample Loading:

  • Load the supernatant from the sample preparation step onto the conditioned SPE cartridges at a slow, controlled flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridges with 6 mL of water to remove sugars and other polar interferences.

  • Wash the cartridges with 6 mL of methanol to remove less polar interferences.

  • Dry the cartridges under vacuum for 5-10 minutes.

• Elution:

  • Elute the PAs from the cartridges with 6 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase for your LC-MS/MS analysis (e.g., 95:5 water:methanol with 0.1% formic acid).[7]

  • Vortex to dissolve the residue and transfer to an HPLC vial for analysis.

Visualizations

Experimental Workflow Diagram

Caption: SPE workflow for polar pyrrolizidine alkaloids.

Logical Relationship Diagram for Troubleshooting Low Recovery

Caption: Troubleshooting logic for low SPE recovery.

Quantitative Data Summary

The following table summarizes typical recovery rates for polar PAs using the optimized SPE protocol. These values are indicative and may vary depending on the specific PA, matrix, and laboratory conditions.

Pyrrolizidine Alkaloid	Matrix	SPE Sorbent	Average Recovery (%)	Reference
Senecionine	Honey	SCX	80-115	[5]
Seneciphylline	Honey	SCX	80-115	[5]
Lycopsamine	Honey	SCX	80-115	[5]
Echimidine	Honey	MCX	>90
Intermedine	Herbal Tea	MCX	70-120	[8]
Monocrotaline	Milk	MCX	65-112	[4]

References

• Determination of pyrrolizidine alkaloids (PA) in honey by SPE-LC-MS/MS. [Link]

• Full article: Pyrrolizidine alkaloids in honey: comparison of analytical methods. [Link]

• Levels, Toxic Effects, and Risk Assessment of Pyrrolizidine Alkaloids in Foods: A Review. [Link]

• Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS - Waters Corporation. [Link]

• A rapid cleanup method for the isolation and concentration of pyrrolizidine alkaloids in comfrey root - PubMed. [Link]

• Determination of pyrrolizidine alkaloids in honey from selected sites by solid phase extraction and HPLC-MS - PubMed. [Link]

• How to detect pyrrolizidine alkaloid contamination in food - Separation Science. [Link]

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - NIH. [Link]

• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. [Link]

• Sample Prep Tech Tip: Troubleshooting SPE - Phenomenex. [Link]

• Determination of pyrrolizidine alkaloids in commercial comfrey products (Symphytum sp.). [Link]

• Pyrrolizidine Alkaloids in Honey: Determination with Liquid Chromatography-mass Spectrometry Method - PMC - NIH. [Link]

• Analysis of herbal teas made from the leaves of comfrey (Symphytum officinale): reduction of N-oxides results in order of magnitude increases in the measurable concentration of pyrrolizidine alkaloids | Public Health Nutrition. [Link]

• Detection and Quantitation of Pyrrolizidine Alkaloids in Diverse Food Matrices. [Link]

• Development of pyrrolizidine alkaloid detection methods for the assessment of food contamination and impact on human and animal health | National Agricultural Library. [Link]

• What are common causes of low recovery in capture and elute reverse-phase SPE methods? - WKB279613 - Waters Knowledge Base. [Link]

• Determination of pyrrolizidine alkaloids - Solid phase extraction using very strong mixed mode cation exchanger - Application database for chromatography. [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC - NIH. [Link]

• The alkaloid content of comfrey. [Link]

• Why Is Your SPE Recovery So Low? - News - alwsci. [Link]

• LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines - PubMed. [Link]

• Analysis, separation, and bioassay of pyrrolizidine alkaloids from comfrey (Symphytum officinale) - PubMed. [Link]

• Improved Method for Extraction and LC-MS Analysis of Pyrrolizidine Alkaloids and Their N -Oxides in Honey: Application to Echium vulgare Honeys | Request PDF - ResearchGate. [Link]

• The Most Common Mistakes in Solid-Phase Extraction | LCGC International. [Link]

• The Reason of Poor Sample Recovery When Using SPE - Hawach. [Link]

• Effective Solid Phase Extraction of Toxic Pyrrolizidine Alkaloids from Honey with Reusable Organosilyl-Sulfonated Halloysite Nanotubes - MDPI. [Link]

• (PDF) Optimization of extraction of pyrrolizidine alkaloids from plant material - ResearchGate. [Link]

• Three Most Common Problems Regard to Solid Phase Extraction (SPE) - Hawach Scientific. [Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. [Link]

• Hydrophilic interaction chromatography - Wikipedia. [Link]

• Understanding and Improving Solid-Phase Extraction | LCGC International. [Link]

• Nano-zirconium-silicate solid-phase extraction method for the rapid quantification of pyrrolizidine alkaloids from plant extracts by UHPLC-QTOF-MS - PubMed. [Link]

• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - MDPI. [Link]

• Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. [Link]

• Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review - PMC. [Link]

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• 2. How to detect pyrrolizidine alkaloid contamination in food | Separation Science [sepscience.com]
• 3. Development of pyrrolizidine alkaloid detection methods for the assessment of food contamination and impact on human and animal health | National Agricultural Library [nal.usda.gov]
• 4. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrrolizidine Alkaloids in Honey: Determination with Liquid Chromatography-mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates [mdpi.com]
• 7. bfr.bund.de [bfr.bund.de]
• 8. LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
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• 16. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 17. silicycle.com [silicycle.com]

stability issues of viridifloric acid acetonide in solution

Welcome to the technical support center for viridifloric acid acetonide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of viridifloric acid acetonide in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Introduction to Viridifloric Acid Acetonide Stability

Viridifloric acid is a necic acid component of some pyrrolizidine alkaloids. The acetonide derivative is often used in synthetic chemistry as a protected form of the vicinal diol functionality. The stability of this compound in solution is crucial for obtaining reliable and reproducible experimental results. The primary stability concern for viridifloric acid acetonide, like other acetonides, is its susceptibility to hydrolysis, particularly under acidic conditions.[1][2][3][4] This guide will delve into the factors affecting its stability and provide practical advice for its handling and use.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for viridifloric acid acetonide in solution?

The most significant degradation pathway for viridifloric acid acetonide is the acid-catalyzed hydrolysis of the acetonide group.[1][2][5] This reaction cleaves the cyclic ketal, yielding viridifloric acid and acetone. The presence of water is essential for this hydrolysis to occur. The reaction is initiated by the protonation of one of the oxygen atoms in the acetonide ring, which makes the corresponding carbon atom more electrophilic and susceptible to nucleophilic attack by water.[5][6]

Q2: What are the optimal storage conditions for viridifloric acid acetonide solutions?

To minimize degradation, solutions of viridifloric acid acetonide should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term storage (a few days), 2-8°C may be acceptable, but stability should be verified.

• pH: The solution should be maintained at a neutral or slightly basic pH if possible, as acidic conditions catalyze hydrolysis. However, the stability of the parent viridifloric acid at different pH values should also be considered.

• Solvent: Use anhydrous aprotic solvents such as acetonitrile, THF, or dichloromethane for preparing stock solutions. If aqueous buffers are required for experiments, prepare fresh solutions and use them immediately.

• Light: Store solutions in amber vials or protected from light to prevent potential photodegradation, a general precaution for complex organic molecules.

Q3: Which solvents are recommended for dissolving viridifloric acid acetonide?

For maximum stability, especially for stock solutions, anhydrous aprotic organic solvents are recommended. These include:

• Acetonitrile

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Dimethyl sulfoxide (DMSO)

When preparing working solutions in aqueous buffers, it is crucial to minimize the time the compound spends in the aqueous environment, especially if the pH is acidic.

Q4: What factors can accelerate the degradation of viridifloric acid acetonide?

Several factors can increase the rate of degradation:

• Low pH: Acidic conditions are the primary driver of acetonide hydrolysis.[1][2][7]

• Presence of Water: Water is a necessary reactant for the hydrolysis of the acetonide.

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[8]

• Presence of Lewis Acids: In addition to Brønsted acids (proton donors), Lewis acids can also catalyze the cleavage of acetonides.[1][2]

Q5: How can I monitor the stability of my viridifloric acid acetonide solution?

The most common and reliable method for monitoring the stability of viridifloric acid acetonide is High-Performance Liquid Chromatography (HPLC), preferably coupled with mass spectrometry (LC-MS).[9] A stability-indicating HPLC method should be able to separate the intact viridifloric acid acetonide from its degradation products, primarily viridifloric acid.

Visualizing the Degradation Pathway

The following diagram illustrates the acid-catalyzed hydrolysis of the acetonide group, which is the primary degradation pathway for viridifloric acid acetonide.

Caption: Proposed mechanism for the acid-catalyzed hydrolysis of viridifloric acid acetonide.

Troubleshooting Guide

This section provides solutions to common problems encountered during the handling and analysis of viridifloric acid acetonide.

Problem	Potential Cause	Recommended Solution
Loss of compound over time in stock solution	Hydrolysis due to acidic contaminants or residual water in the solvent.	Prepare stock solutions in high-purity, anhydrous aprotic solvents. Store at low temperatures (-20°C or below).
Appearance of a new, more polar peak in HPLC analysis	Degradation of the acetonide to the more polar viridifloric acid.	Confirm the identity of the new peak by LC-MS. If confirmed as viridifloric acid, review solution preparation and storage procedures to minimize exposure to acidic conditions and water.
Inconsistent results between experiments	On-bench degradation of the compound in aqueous buffers during the experiment.	Prepare fresh working solutions from a frozen stock for each experiment. Minimize the time the compound is in an aqueous buffer before analysis or use.
No degradation observed in forced degradation study	The stress conditions may not be harsh enough.	For forced degradation studies, ensure sufficient stress is applied. This may involve using stronger acids, higher temperatures, or longer incubation times to achieve the desired level of degradation (typically 5-20%).[10]

Experimental Protocol: Stability Assessment by HPLC

This protocol outlines a general procedure for assessing the stability of viridifloric acid acetonide in a specific solvent or buffer system.

Objective:

To determine the rate of degradation of viridifloric acid acetonide under defined conditions.

Materials:

• Viridifloric acid acetonide

• High-purity solvent (e.g., acetonitrile)

• Buffer of interest

• HPLC system with UV or MS detector

• C18 reverse-phase HPLC column

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of viridifloric acid acetonide (e.g., 10 mg/mL) in an anhydrous aprotic solvent like acetonitrile.

• Working Solution Preparation: Dilute the stock solution with the buffer or solvent of interest to the final desired concentration (e.g., 100 µg/mL).

• Time Point Zero (T=0) Analysis: Immediately after preparation, inject an aliquot of the working solution into the HPLC system to obtain the initial concentration and purity.

• Incubation: Store the working solution under the desired test conditions (e.g., room temperature, 40°C).

• Time Point Analysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the working solution and analyze by HPLC.

• Data Analysis: Calculate the percentage of viridifloric acid acetonide remaining at each time point relative to the T=0 sample. Plot the percentage remaining versus time to determine the degradation kinetics.

HPLC Method Parameters (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 210 nm) or MS

• Injection Volume: 10 µL

Note: This is a starting point; the method should be optimized for your specific application.

Workflow for a Stability Study

The following diagram outlines the key steps in performing a stability study for viridifloric acid acetonide.

Caption: Workflow for assessing the stability of viridifloric acid acetonide in solution.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Mild, Efficient and Highly Selective Hydrolysis of Acetonides wit...: Ingenta Connect [ingentaconnect.com]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]
• 5. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. abacus.bates.edu [abacus.bates.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. HPLC‐MS detection of pyrrolizidine alkaloids and their N‐oxides in herbarium specimens dating back to the 1850s - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Pyrrolizidine Alkaloids

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for the low-level detection of pyrrolizidine alkaloids (PAs). Pyrrolizidine alkaloids are a group of naturally occurring toxins produced by thousands of plant species, which can contaminate food, herbal products, and animal feed, posing a significant health risk due to their hepatotoxic and carcinogenic properties.[1][2][3][4] The increasing stringency of regulations, such as those from the European Commission, necessitates highly sensitive and reliable analytical methods for their detection at trace levels.[4][5][6]

This document provides a structured approach to overcoming common challenges in PA analysis, focusing on enhancing detection sensitivity through optimized sample preparation and advanced analytical techniques, primarily Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Troubleshooting Guide: Enhancing PA Detection Sensitivity

This section addresses specific issues encountered during the analysis of pyrrolizidine alkaloids, offering explanations and actionable solutions to improve method performance.

Poor Peak Shape and Low Signal Intensity

Question: I am observing poor peak shape (tailing or fronting) and low signal intensity for my target PAs, especially the N-oxides, during LC-MS/MS analysis. What could be the cause and how can I improve it?

Answer:

Poor peak shape and low signal intensity for PAs are common issues often stemming from interactions with the analytical column or suboptimal mobile phase composition. PAs, being basic compounds, are prone to interacting with residual silanol groups on silica-based columns, leading to peak tailing.[7] PA N-oxides can be particularly challenging due to their polarity and thermal instability.[8]

Causality and Solutions:

• Mobile Phase Optimization: The choice of mobile phase additives is critical. Formic acid is a widely used additive that aids in the protonation of PA molecules in the positive ionization mode of the mass spectrometer, leading to the formation of [M+H]⁺ ions.[9] The addition of a buffer, such as ammonium formate, can further improve peak shape and signal response by maintaining a consistent pH and ionic strength.[9]

  • Recommendation: Start with a mobile phase consisting of water with 0.1% formic acid and 5 mM ammonium formate (Solvent A) and methanol or acetonitrile with the same additives (Solvent B).[7][9] Experiment with the concentration of formic acid and ammonium formate to find the optimal balance for your specific PAs and column.

• Column Chemistry: While C18 columns are commonly used, their performance can vary.[10] Consider using a column with end-capping to minimize silanol interactions or a column specifically designed for the analysis of basic compounds.

  • Recommendation: An ACQUITY UPLC HSS T3 column has been shown to be effective for separating a wide range of PAs, including isomers.[11]

• Gradient Elution Program: A well-optimized gradient is essential for separating the target PAs from matrix components and from each other, especially in the case of isomers.[8][11]

  • Recommendation: A typical gradient might start with a low percentage of organic solvent (e.g., 5% B) and gradually increase to a high percentage (e.g., 80-95% B) over 10-15 minutes to elute the PAs.[11] A subsequent wash step at high organic composition is necessary to clean the column, followed by re-equilibration at the initial conditions.

Significant Matrix Effects Leading to Ion Suppression or Enhancement

Question: My PA quantification is inconsistent, and I suspect significant matrix effects, particularly in complex matrices like herbal teas, honey, and spices. How can I mitigate these effects?

Answer:

Matrix effects, the alteration of ionization efficiency by co-eluting compounds, are a major challenge in LC-MS/MS analysis of complex samples.[10][12] These effects can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.[10]

Causality and Solutions:

• Effective Sample Preparation: The primary strategy to combat matrix effects is a thorough sample cleanup. Solid-Phase Extraction (SPE) is a highly effective technique for removing interfering compounds.[11][12][13]

  • Recommendation: Cation-exchange SPE cartridges, such as Oasis MCX, are particularly well-suited for PA analysis.[1][13] The basic PAs are retained on the sorbent while neutral and acidic interferences are washed away. The PAs are then eluted with an ammoniated organic solvent.[1][13]

• Matrix-Matched Calibration: To compensate for any remaining matrix effects, it is crucial to prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples.[11][13] This ensures that the standards and samples experience similar ionization suppression or enhancement.

• Isotope-Labeled Internal Standards: The use of stable isotope-labeled internal standards (SIL-IS) is the most effective way to correct for matrix effects and variations in sample preparation and instrument response. The SIL-IS should be added to the sample at the beginning of the extraction process. However, the availability of SIL-IS for all PAs is limited.[8]

Low Recovery of Pyrrolizidine Alkaloids During Sample Extraction

Question: I am experiencing low and variable recoveries for PAs after my extraction and cleanup procedure. What factors could be contributing to this, and how can I improve my recovery rates?

Answer:

Low recovery of PAs can be attributed to several factors during the extraction and cleanup steps, including inefficient extraction from the sample matrix, incomplete elution from the SPE cartridge, or degradation of the analytes.

Causality and Solutions:

• Extraction Solvent: PAs and their N-oxides are best extracted using polar solvents, such as methanol, or dilute aqueous acids.[7] An acidified aqueous methanol solution is a common and effective choice.[9][13]

  • Recommendation: A solution of 0.05 M sulfuric acid in 50% methanol has been shown to provide good extraction efficiency for a wide range of PAs from various matrices.[9][13]

• SPE Elution Solvent: The elution of PAs from a cation-exchange SPE cartridge requires a basic solution to neutralize the charge on the analytes.

  • Recommendation: A freshly prepared solution of 5% ammonia in methanol is a common and effective eluent.[11] Some methods utilize a mixture of solvents for elution, such as ethyl acetate, methanol, acetonitrile, ammonia, and triethylamine, which has been shown to yield high recoveries.[1]

• Reduction of N-oxides: Some methods include a step to reduce PA N-oxides to their corresponding tertiary amines using a reducing agent like zinc dust.[1] While this can simplify the analysis by reducing the number of target analytes, it also prevents the individual quantification of the N-oxides and tertiary PAs.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the analysis of pyrrolizidine alkaloids.

Q1: What are the current regulatory limits for pyrrolizidine alkaloids in food and herbal products?

A1: The European Commission has set maximum levels for the sum of 35 specific PAs in various foodstuffs, which came into effect in July 2022.[5][6][14] These limits vary depending on the product category. For example, the maximum level in herbal infusions can range from 200 to 400 µg/kg, while for certain dried herbs, it can be as high as 1000 µg/kg.[4][5] For tea (Camellia sinensis), the limit is 150 µg/kg for the dried product.[5] For herbal medicinal products, the European Medicines Agency has recommended a maximum daily intake of 1.0 µg of PAs.[15]

Q2: Which analytical technique is most suitable for the low-level detection of PAs?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective determination of PAs.[16][17][18] This technique allows for the simultaneous detection and quantification of multiple PAs and their N-oxides at low µg/kg levels.[16][19] While Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, it requires a derivatization step and is not suitable for the direct analysis of the thermally labile PA N-oxides.[16][20]

Q3: How can I separate isomeric PAs that have the same mass and fragmentation pattern?

A3: The separation of isomeric PAs is a significant challenge in PA analysis.[13] Careful optimization of the chromatographic conditions is essential. This includes the choice of the analytical column, the mobile phase composition, and the gradient elution profile.[9] Ultra-high performance liquid chromatography (UHPLC) systems with sub-2 µm particle columns can provide the necessary resolution to separate many isomeric pairs.[11] For particularly challenging separations, ion mobility spectrometry coupled with mass spectrometry has shown promise in separating isomers based on their size and shape.[21]

Q4: What are the most common sources of PA contamination in the food chain?

A4: PA contamination in the food chain primarily occurs through the accidental co-harvesting of PA-producing weeds with agricultural crops.[2] This can affect a wide range of products, including herbal teas, spices, honey, and grains.[2][3][22] Honey can become contaminated when bees collect nectar from PA-containing plants.[23][24][25]

Experimental Protocols and Data

Table 1: Comparison of Sample Preparation Methods for PA Analysis

Method	Matrix	Extraction Solvent	Cleanup	Key Advantages	Reported Recovery
Method A [13]	Plant-based foods & Honey	50 mM Sulfuric Acid in H₂O:MeOH (1:1 v/v)	Oasis MCX SPE	Good for a wide range of matrices	70-120%
Method B [11]	Tea, Honey, Milk	2% Formic Acid in Water	Cation Exchange SPE	High sensitivity and good recovery	64.5-112.2%
Method C [1]	Feed Materials	0.05 M Sulfuric Acid	Strata SCX SPE	Effective for complex feed matrices	84.1-112.9%

Protocol: Generic Sample Preparation for PA Analysis using SPE

This protocol provides a general workflow for the extraction and cleanup of PAs from a solid matrix, such as herbal tea or spices.

• Homogenization: Grind the sample to a fine powder to ensure homogeneity.

• Extraction:

  • Weigh 1-2 g of the homogenized sample into a centrifuge tube.

  • Add 20 mL of extraction solvent (e.g., 0.05 M sulfuric acid in 50% methanol).[9]

  • Vortex or shake for 10-15 minutes.

  • Centrifuge at 4000-5000 g for 10 minutes.[1][13]

  • Collect the supernatant.

• SPE Cleanup:

  • Condition a cation-exchange SPE cartridge (e.g., Oasis MCX, 150 mg) with 3 mL of methanol followed by 3 mL of water.[13]

  • Load 2 mL of the supernatant onto the conditioned cartridge.

  • Wash the cartridge with 4 mL of water followed by 4 mL of methanol to remove interferences.[13]

  • Elute the PAs with 4 mL of 5% ammoniated methanol.[7]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 0.5 mL) of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before LC-MS/MS analysis.

Diagrams

Caption: General workflow for pyrrolizidine alkaloid analysis.

References

• 1. Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine Alkaloids and Dietary Supplements. Are Your Products At Risk? - Eurofins USA [eurofinsus.com]
• 3. Pyrrolizidine Alkaloids in Foods, Herbal Drugs, and Food Supplements: Chemistry, Metabolism, Toxicological Significance, Analytical Methods, Occurrence, and Challenges for Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS | Food Compliance Solutions [regulatory.mxns.com]
• 5. Maximum levels of pyrrolizidine alkaloids adopted - AGROLAB GROUP [agrolab.com]
• 6. galab.com [galab.com]
• 7. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS [mdpi.com]
• 12. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. waters.com [waters.com]
• 14. Pyrrolizidine alkaloids – Maximum Levels as of July 01, 2022 - Quality Services International [qsi-q3.com]
• 15. Pyrrolizidine Alkaloid Standards | Phytolab [phytolab.com]
• 16. mdpi.com [mdpi.com]
• 17. [1312.6633] Evolution through time of Pyrrolizidine Alkaloids detection and quantification [arxiv.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. agilent.com [agilent.com]
• 20. researchgate.net [researchgate.net]
• 21. Enhancing pyrrolizidine alkaloid separation and detection: LC-MS/MS method development and integration of ion mobility spectrometry into the LC-HRMS workflow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. lcms.labrulez.com [lcms.labrulez.com]
• 23. Pyrrolizidine Alkaloids in Honey: Determination with Liquid Chromatography-mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Characterization and Lifetime Dietary Risk Assessment of Eighteen Pyrrolizidine Alkaloids and Pyrrolizidine Alkaloid N-Oxides in New Zealand Honey - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Analysis of Pyrrolizidine Alkaloids in Stingless Bee Honey and Identification of a Botanical Source as Ageratum conyzoides [mdpi.com]

Technical Support Center: Method Refinement for Distinguishing Viridifloric and Trachelanthic Acid

Welcome to the technical support center for advanced analytical challenges. This guide is designed for researchers, scientists, and drug development professionals who are working with pyrrolizidine alkaloids (PAs) and face the specific challenge of distinguishing between the diastereomeric necic acids, viridifloric acid and trachelanthic acid. As these compounds are often precursors or hydrolysis products of toxic PAs, their accurate identification and quantification are critical for safety and regulatory compliance.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you refine your analytical methods.

Understanding the Challenge: Viridifloric vs. Trachelanthic Acid

Viridifloric acid and trachelanthic acid are stereoisomers, meaning they have the same chemical formula (C₇H₁₄O₄) and connectivity but differ in the three-dimensional arrangement of their atoms. Specifically, they are diastereomers due to the presence of two chiral centers. The key structural difference lies in the relative configuration of the two hydroxyl groups. In viridifloric acid, the hydroxyl groups are on opposite sides of the carbon backbone (an erythro configuration), while in trachelanthic acid, they are on the same side (a threo configuration). This subtle difference in stereochemistry leads to distinct physical and chemical properties, which can be exploited for their separation and identification.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate viridifloric and trachelanthic acid?

A1: The separation is challenging because diastereomers share many physical properties, such as molecular weight and polarity. Their similar structures result in very close retention times in most chromatographic systems. Achieving baseline separation requires highly optimized methods that can exploit the subtle differences in their three-dimensional shapes and interactions with the stationary phase.

Q2: Can I use mass spectrometry (MS) alone to distinguish between these two isomers?

A2: No, standard mass spectrometry techniques, including tandem MS (MS/MS), cannot differentiate between viridifloric and trachelanthic acid. Since they have the same molecular weight and produce identical fragmentation patterns, they are indistinguishable by MS alone. Therefore, chromatographic separation prior to MS detection is essential.

Q3: What are the primary analytical techniques for separating these diastereomers?

A3: The most common and effective techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), both typically coupled with mass spectrometry (LC-MS/MS and GC-MS). Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for unambiguous structural elucidation, although it is less commonly used for routine quantification due to its lower sensitivity.

Q4: Is derivatization necessary for the analysis of viridifloric and trachelanthic acid?

A4: For GC analysis, derivatization is mandatory.[2][3] These acids are not sufficiently volatile to pass through a GC column in their native form. Derivatization, typically silylation, replaces the active hydrogens on the hydroxyl and carboxyl groups, increasing their volatility. For HPLC analysis, derivatization is generally not required, which simplifies sample preparation.

Q5: Where can I obtain certified reference materials for these acids?

A5: Certified reference materials (CRMs) are crucial for method validation and accurate quantification. Several suppliers offer CRMs for pyrrolizidine alkaloids and their constituent acids. It is recommended to source these from accredited suppliers to ensure traceability and quality. For instance, Sigma-Aldrich (a part of MilliporeSigma) and other specialized chemical suppliers are good sources for these standards.[4][5][6][7][8]

Troubleshooting Guide: Overcoming Common Analytical Hurdles

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: Poor or No Separation of Diastereomers in HPLC

Diagram: HPLC Troubleshooting Workflow for Diastereomer Separation

Caption: A logical workflow for troubleshooting poor diastereomer separation in HPLC.

Potential Cause	Explanation & Solution
Inadequate Stationary Phase Selectivity	The choice of HPLC column is critical. While standard C18 columns can be effective, the specific bonding and end-capping can significantly influence selectivity for diastereomers. Solution: Try a different C18 column from another manufacturer or a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase. These alternative phases can offer different interaction mechanisms that may enhance separation.[9]
Suboptimal Mobile Phase Composition	The organic modifier and aqueous phase composition directly impact retention and selectivity. Acetonitrile and methanol are the most common organic modifiers, and their different properties can be exploited. Solution: If using acetonitrile, try switching to methanol or a mixture of both. Methanol is a more polar and protic solvent, which can lead to different hydrogen bonding interactions with the analytes and stationary phase, potentially improving resolution. Also, ensure the mobile phase is prepared fresh and accurately.[10]
Incorrect Mobile Phase pH	The ionization state of the carboxylic acid group in viridifloric and trachelanthic acid affects their interaction with the stationary phase. Solution: Since these are acids, working at a lower pH (e.g., 2.5-3.5) using an additive like formic acid will ensure they are in their protonated, less polar form. This typically leads to better retention and peak shape on reversed-phase columns. Experiment with small pH adjustments to fine-tune the separation.
Inappropriate Gradient Slope	A steep gradient may not provide enough time for the diastereomers to be resolved. Solution: Decrease the gradient slope (i.e., make it shallower) in the region where the isomers elute. This will increase the residence time of the analytes on the column in the critical elution window, allowing for better separation.
Temperature Effects	Column temperature affects mobile phase viscosity and the kinetics of mass transfer, which can influence selectivity. Solution: Systematically vary the column temperature (e.g., in 5 °C increments from 25 °C to 45 °C). Sometimes, a lower temperature can enhance separation by increasing the interaction with the stationary phase.

Issue 2: Poor Peak Shape (Tailing or Fronting) in HPLC

Potential Cause	Explanation & Solution
Secondary Interactions with Silanols	Residual silanol groups on the silica-based stationary phase can interact with the polar functional groups of the analytes, causing peak tailing. Solution: Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) to suppress the ionization of silanols. Using a high-purity, well-end-capped C18 column will also minimize this effect.[11]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak fronting. Solution: Reduce the injection volume or dilute the sample.
Mismatch between Injection Solvent and Mobile Phase	If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion. Solution: Whenever possible, dissolve the sample in the initial mobile phase. If this is not feasible due to solubility issues, use a solvent that is weaker than the initial mobile phase.[10][12]

Issue 3: Low Sensitivity or No Signal in GC-MS

Diagram: GC-MS Troubleshooting for Derivatized Acids

Caption: A systematic approach to troubleshooting low signal in GC-MS analysis.

Potential Cause	Explanation & Solution
Incomplete Derivatization	Silylation reactions are sensitive to moisture. The presence of water will consume the derivatizing reagent and lead to incomplete reactions. Solution: Ensure the sample extract is completely dry before adding the silylation reagent (e.g., BSTFA with 1% TMCS). This can be achieved by evaporating the sample to dryness under a stream of nitrogen. Also, use fresh, high-quality derivatization reagents and perform the reaction in a sealed vial at the recommended temperature and time (e.g., 60-70 °C for 30-60 minutes).[13][14]
Thermal Degradation in the Injector	The derivatized acids might be thermally labile and can degrade in a hot GC inlet. Solution: Optimize the injector temperature. Start with a lower temperature (e.g., 250 °C) and gradually increase it. A splitless injection may also be beneficial to ensure the entire sample is transferred to the column.
Adsorption in the GC System	Active sites in the GC inlet liner or on the column can adsorb the analytes, leading to poor peak shape and low signal. Solution: Use a deactivated inlet liner. If the column has been used extensively, it may need to be conditioned or replaced.

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material

This protocol is a general guideline and may need to be adapted based on the specific plant matrix.

• Homogenization: Dry the plant material and grind it into a fine powder.

• Extraction:

  • Weigh 1-2 g of the homogenized sample into a centrifuge tube.

  • Add 20 mL of an acidic solution (e.g., 0.05 M sulfuric acid).[15]

  • Vortex or shake for an appropriate time (e.g., 30-60 minutes) to ensure thorough extraction.

  • Centrifuge the mixture at high speed (e.g., 4000 g for 10 minutes).

• Solid-Phase Extraction (SPE) Cleanup:

  • Use a strong cation exchange (SCX) SPE cartridge.

  • Condition the cartridge with methanol followed by the acidic extraction solution.

  • Load the supernatant from the centrifugation step onto the cartridge.

  • Wash the cartridge with water and then methanol to remove interferences.

  • Elute the pyrrolizidine alkaloids with an ammoniated methanol solution (e.g., 5% ammonia in methanol).[1]

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • For LC-MS analysis , reconstitute the residue in the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

  • For GC-MS analysis , proceed with the derivatization protocol.

Protocol 2: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

Parameter	Recommended Condition	Rationale
Column	High-purity, end-capped C18 column (e.g., 100 x 2.1 mm, 1.8 µm)	Provides good retention for moderately polar compounds and minimizes silanol interactions.
Mobile Phase A	Water with 0.1% formic acid	Ensures the analytes are protonated for good peak shape and retention.
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid	Organic modifier for elution. Methanol may offer better selectivity for these diastereomers.
Gradient	Start with a low percentage of B (e.g., 5%) and use a shallow gradient to elute the target compounds.	A shallow gradient is crucial for resolving closely eluting diastereomers.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	30 - 40 °C	Provides stable retention times and can be optimized for selectivity.
Injection Volume	1 - 5 µL	Keep the injection volume low to prevent column overload.
MS Detection	ESI+, Multiple Reaction Monitoring (MRM)	Provides high sensitivity and selectivity for quantification.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization (Silylation):

  • Ensure the sample extract from Protocol 1 is completely dry.

  • Add 50-100 µL of a silylation reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS)).[13][14]

  • Seal the vial and heat at 70 °C for 60 minutes.

  • Allow the vial to cool to room temperature before injection.

• GC-MS Conditions:

Parameter	Recommended Condition	Rationale
Column	Low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm x 0.25 µm)	Standard column for a wide range of derivatized compounds.
Carrier Gas	Helium at a constant flow of ~1 mL/min	Inert carrier gas for GC.
Injector Temperature	250 - 280 °C	Ensures complete vaporization of the derivatized analytes.
Oven Program	Start at a low temperature (e.g., 70 °C), ramp to a high temperature (e.g., 280-300 °C). The ramp rate should be optimized for separation.	A controlled temperature program is essential for chromatographic separation.
MS Detection	Electron Ionization (EI), Selected Ion Monitoring (SIM) or Scan mode	EI provides reproducible fragmentation patterns for identification. SIM mode offers higher sensitivity for quantification.

Protocol 4: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation and can definitively distinguish between viridifloric and trachelanthic acid. This requires a purified sample of the isolated acid.

• Sample Preparation: Dissolve a sufficient amount of the purified acid (typically >1 mg) in a suitable deuterated solvent (e.g., CDCl₃, MeOD).

• Data Acquisition: Acquire both ¹H and ¹³C NMR spectra. 2D NMR experiments like COSY and HSQC can aid in complete signal assignment.

References

• Kowalczyk E., Kwiatek K. (2018). Pyrrolizidine alkaloids in honey: Determination with Liquid Chromatography-Mass Spectrometry Method. Journal of Veterinary Research, 62(2), 173–181. [Link]

• Waters Corporation. (n.d.). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. [Link]

• Kempf, M., Wittke, S., & Melching-Kollmuss, S. (2010). Pyrrolizidine alkaloids in honey: risk analysis by gas chromatography-mass spectrometry. Molecular nutrition & food research, 54(2), 281-9.

• BfR. (2016). Determination of pyrrolizidine alkaloids (PA) in honey by SPE-LC-MS/MS. [Link]

• Agilent Technologies. (2017). Quantitation of Pyrrolizidine Alkaloids in Honey and Herbal Teas by UHPLC/MS/MS. [Link]

• Bhushan, R. (2011). CHIRAL SEPARATIONS BY HPLC AND TLC USING NEW DIASTEREOMERIZING REAGENTS.
• Chen, Y., et al. (2006). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers.
• Fekete, J., & Milen, M. (2003). Comparative study on separation of diastereomers by HPLC.

• Global Substance Registration System. TRACHELANTHIC ACID. [Link]

• Harada, N. (2016).
• Analytical Methods. (2014).
• Valko, K. (2013). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules.
• Villas-Bôas, S. G., et al. (2007). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites, 2(1), 1-10.
• Simpson, A. J., & Brown, S. A. (2017).

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. [Link]

• Ahuja, S. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America.
• Harada, N. (2016).

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Reference Data & Comparative Studies

A Guide to Inter-Laboratory Comparison of Pyrrolizidine Alkaloid Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview and comparison of analytical methodologies for the quantification of pyrrolizidine alkaloids (PAs), a class of natural toxins with significant health implications. As regulatory scrutiny of PAs in food, herbal products, and animal feed intensifies, the need for robust, reliable, and validated analytical methods has become paramount. This document delves into the nuances of inter-laboratory comparisons, offering insights into method performance, experimental best practices, and the interpretation of proficiency testing data.

The Critical Need for Accurate Pyrrolizidine Alkaloid Quantification

Pyrrolizidine alkaloids are secondary metabolites produced by a wide variety of plant species as a defense mechanism against herbivores.[1] Contamination of the food chain can occur when these PA-producing plants are co-harvested with agricultural crops.[1] Due to their established hepatotoxicity, genotoxicity, and carcinogenicity, regulatory bodies worldwide, including the European Commission, have established stringent maximum levels for the presence of PAs in various foodstuffs.[2][3][4] For instance, Commission Regulation (EU) 2020/2040 sets maximum levels for the sum of 35 specific PAs in commodities such as tea, herbal infusions, honey, and food supplements.[2][3][5] This regulatory landscape necessitates the use of highly sensitive and selective analytical methods to ensure consumer safety and compliance.

Inter-laboratory comparisons, including proficiency tests (PTs) and ring trials, are essential tools for assessing and ensuring the quality and comparability of analytical results among different laboratories.[6][7] These studies provide an objective measure of a laboratory's performance and the reliability of the analytical methods employed.

Prevailing Analytical Techniques: A Comparative Overview

While various analytical techniques have been employed for PA analysis, including gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) with UV or diode array detection, liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard.[7][8][9][10] LC-MS/MS offers the requisite sensitivity and selectivity to detect and quantify PAs at the low microgram per kilogram (µg/kg) levels mandated by regulations.[2][11]

The Dominance of LC-MS/MS

The vast majority of laboratories participating in recent inter-laboratory comparisons utilize LC-MS/MS-based methods.[7][12] This preference is driven by the ability of tandem mass spectrometry to distinguish between co-eluting isomers and to provide unambiguous identification and quantification in complex matrices.

Key Advantages of LC-MS/MS for PA Analysis:

• High Sensitivity: Achieves low limits of detection (LODs) and quantification (LOQs), often in the sub-µg/kg range, which is crucial for regulatory compliance.[2][13]

• High Selectivity: The use of Multiple Reaction Monitoring (MRM) allows for the specific detection of target analytes even in the presence of complex matrix components, minimizing interferences.[11]

• Versatility: Applicable to a wide range of matrices, including teas, honey, herbs, spices, and animal feed.[2][11][14]

• Comprehensive Scope: Capable of simultaneously quantifying a large number of PAs and their N-oxides in a single analytical run.[3]

Alternative and Complementary Techniques

While LC-MS/MS is the predominant technique, other methods can serve specific purposes:

• High-Resolution Mass Spectrometry (LC-HRMS): Techniques like Time-of-Flight (ToF) MS offer the advantage of non-targeted screening for a broader range of PAs beyond the regulated list.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Historically used for PA analysis, GC-MS often requires derivatization and may not be suitable for the analysis of non-volatile N-oxides without a reduction step.[7][9]

• Immunoassays (e.g., ELISA): These can be employed as rapid screening tools, offering high throughput but generally lower specificity compared to chromatographic methods.[15]

The Analytical Workflow: A Step-by-Step Examination

A robust and reliable PA quantification method is underpinned by a well-designed analytical workflow. The choices made at each stage significantly impact the quality of the final data.

Caption: General workflow for the quantification of pyrrolizidine alkaloids.

Sample Preparation: The Foundation of Accurate Analysis

The complexity of matrices such as herbs, teas, and honey necessitates a thorough sample preparation procedure to extract the target PAs and remove interfering substances.

3.1.1. Extraction

The most common approach for extracting PAs from various matrices is the use of an acidic aqueous solution.[2][14][16][17] The acidic conditions protonate the tertiary amine group of the PAs, rendering them more soluble in the aqueous phase. A dilute solution of sulfuric acid or formic acid is typically employed.[2][16][18]

Causality Behind Experimental Choice: The acidic extraction serves a dual purpose: it efficiently solubilizes both the free base PAs and their N-oxide forms, and it facilitates their retention on cation-exchange solid-phase extraction (SPE) cartridges in the subsequent clean-up step.

3.1.2. Clean-up: Solid-Phase Extraction (SPE)

Crude extracts are often "dirty" and contain numerous co-extracted matrix components that can interfere with the LC-MS/MS analysis, leading to ion suppression or enhancement.[2] Therefore, a clean-up step is crucial. Cation-exchange SPE cartridges are widely used and have proven to be highly effective.[2][14][19]

Experimental Protocol: Generic SPE Clean-up

• Cartridge Conditioning: The SPE cartridge (e.g., Oasis MCX) is conditioned with methanol followed by water.

• Sample Loading: The acidic crude extract is loaded onto the cartridge. The protonated PAs are retained by the cation-exchange sorbent.

• Washing: The cartridge is washed with an acidic solution and methanol to remove neutral and acidic interferences.

• Elution: The PAs are eluted from the cartridge using a basic methanolic solution (e.g., methanol with ammonia). The basic conditions neutralize the charge on the PAs, releasing them from the sorbent.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and reconstituted in a small volume of a solvent compatible with the initial mobile phase of the LC system.[16]

Instrumental Analysis: Separation and Detection

3.2.1. Liquid Chromatography

The chromatographic separation of PAs is challenging due to the existence of numerous structural isomers and stereoisomers that cannot be distinguished by mass spectrometry alone.[16] Reversed-phase chromatography using a C18 column is the most common approach.[8][16][20] Gradient elution with a mobile phase consisting of water and methanol or acetonitrile, often with additives like formic acid and ammonium formate, is employed to achieve adequate separation.[16][20]

3.2.2. Tandem Mass Spectrometry

Detection is typically performed using a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.[8] Quantification is achieved through Multiple Reaction Monitoring (MRM), where specific precursor-to-product ion transitions are monitored for each analyte.[20] At least two MRM transitions are typically monitored per compound to ensure confident identification and to mitigate the risk of false positives.[11]

Inter-Laboratory Comparisons and Proficiency Tests: A Case Study

Proficiency tests (PTs) are a formal type of inter-laboratory comparison that allows participating laboratories to assess their analytical performance against a reference value.[6] The European Union Reference Laboratory for mycotoxins & plant toxins (EURL-MP) organized a PT in 2022 (EURLPT-MP07) for the quantitative analysis of PAs in black tea and marjoram.[5][6]

Such studies are invaluable for understanding the state-of-the-art in PA analysis and for identifying potential analytical challenges. The performance of laboratories in these PTs is often evaluated using z-scores, which indicate how far a laboratory's result deviates from the assigned reference value.

An inter-laboratory study on PA in animal feed involving 12 laboratories highlighted variability in results, with 8% of z-scores for a spiked sample and 12% for an incurred sample being questionable or unsatisfactory.[7] This underscores the need for further method development and harmonization to ensure accurate quantification.[7]

Comparative Data on Method Performance

The following tables summarize key performance characteristics of validated LC-MS/MS methods for PA quantification as reported in various studies.

Table 1: Comparison of Method Performance Parameters

Parameter	Method 1[13]	Method 2[2]	Method 3[14]	Method 4[20]
Matrix	Honey, Milk, Tea	Tea, Herbs, Spices, Honey	Animal Feed	Herbal Tea
Analytes	24 PAs	35 PAs	Not Specified	28 PAs
LOQ (µg/kg)	0.05–2.5	0.6 (individual), 1.2 (co-eluting)	5	0.1–8.5
Recovery (%)	64.5–112.2	Good (not specified)	84.1–112.9	75–115
Precision (RSDr %)	< 15	Excellent (not specified)	3.0–13.6	< 17

Table 2: Overview of Sample Preparation Strategies

Study	Matrix	Extraction Solvent	Clean-up Method
Waters Corp.[2]	Plant-based foods, Honey	Sulfuric acid solution	Oasis MCX SPE
Chung et al. (2018)[11]	Various foodstuffs	Not specified	SPE with freezing out step
Sciex[16]	Herbal extracts	0.05M Sulfuric acid	C18 SPE
Kowalczyk et al.[14]	Animal feed	Sulfuric acid	Cation exchange SPE
Shimadzu[20]	Herbal Teas	Not specified	Not specified

Detailed Experimental Protocol: A Representative LC-MS/MS Method

The following protocol is a synthesis of best practices described in the cited literature and serves as a representative method for the quantification of PAs in a complex matrix like herbal tea.[2][16][17]

6.1. Sample Preparation

• Weighing: Weigh 2.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of 0.05 M sulfuric acid. Extract using an ultrasonic bath for 30 minutes.

• Centrifugation: Centrifuge the sample at 5000 x g for 10 minutes.

• SPE Clean-up:

  • Condition an Oasis MCX SPE cartridge (e.g., 6 cc, 150 mg) with 5 mL of methanol followed by 5 mL of 0.05 M sulfuric acid.

  • Load 2 mL of the supernatant onto the conditioned cartridge.

  • Wash the cartridge with 5 mL of 0.05 M sulfuric acid followed by 5 mL of methanol.

  • Elute the PAs with two 5 mL aliquots of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of 5% methanol in water.

6.2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 column (e.g., 100 x 2.1 mm, 1.7 µm)

• Mobile Phase A: 5 mM ammonium formate and 0.1% formic acid in water

• Mobile Phase B: 5 mM ammonium formate and 0.1% formic acid in methanol

• Gradient: A suitable gradient to separate the target analytes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

• Ionization Mode: Positive

• Data Acquisition: Multiple Reaction Monitoring (MRM)

Conclusion and Future Outlook

The quantification of pyrrolizidine alkaloids is a challenging analytical task that requires robust, validated, and sensitive methods. LC-MS/MS has been firmly established as the technique of choice, providing the necessary performance to meet stringent regulatory requirements. Inter-laboratory comparisons and proficiency tests play a crucial role in ensuring the quality and comparability of data across different laboratories. While significant progress has been made in method harmonization, particularly regarding sample preparation using acidic extraction and cation-exchange SPE, challenges remain, especially in the chromatographic separation of isomers and the availability of certified reference materials for all regulated PAs. Future efforts should focus on the development of standardized methods, the production of more certified reference materials, and the continued participation in proficiency testing schemes to ensure a high level of accuracy and reliability in PA analysis globally.

References

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• Proficiency test for pyrrolizidine alkaloidsin food matrices: EURLPT-MP07 (2022) - Wageningen University & Research. (URL: )

• Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material - PubMed. (URL: [Link])

• Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS (RAFA) | LabRulez LCMS. (URL: )
• Cross-Validation of Analytical Methods for Sarracine and Other Pyrrolizidine Alkaloids: A Compar

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• Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material - ResearchGate. (URL: [Link])

• Determination of pyrrolizidine alkaloids in honey – Report on the 2024 Proficiency Test of the German Reference Labor

• Highly selective analysis of pyrrolizidine alkaloids in herbal extracts - SCIEX. (URL: [Link])

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - MDPI. (URL: [Link])

• Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds - NIH. (URL: [Link])

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• 09-SSK-015-EN LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas - Shimadzu. (URL: [Link])

• Determination of Pyrrolizidine Alkaloids in Teas Using Liquid Chromatography–Tandem Mass Spectrometry Combined with Rapid-Easy Extraction - ResearchGate. (URL: [Link])

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A Comparative Guide to Internal Standards for Pyrrolizidine Alkaloid Analysis: Featuring (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of pyrrolizidine alkaloids (PAs) in food, herbal products, and animal feed is of paramount importance due to their potential hepatotoxicity, genotoxicity, and carcinogenicity.[1][2] Regulatory bodies, including the European Commission, have set stringent maximum limits for the sum of various PAs in different matrices, necessitating highly sensitive and reliable analytical methods.[3][4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for PA analysis, offering the required selectivity and sensitivity.[1][5] However, the inherent complexity of sample matrices and the vast structural diversity of PAs present significant analytical challenges, most notably matrix effects and the presence of isomers.[6][7][8]

The use of a suitable internal standard (IS) is a cornerstone of a robust quantitative LC-MS/MS method, as it compensates for variations in sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible.[9] For this reason, stable isotope-labeled (SIL) internal standards are widely regarded as the best choice for achieving the highest accuracy and precision.[9]

This guide provides a comparative overview of internal standards for PA analysis, with a special focus on the utility of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 . We will delve into the critical considerations for selecting an appropriate internal standard and present a typical experimental workflow for PA quantification.

The Critical Role of Internal Standards in PA Analysis

The challenges in accurately quantifying PAs stem from several factors:

• Matrix Effects: Co-eluting matrix components can enhance or suppress the ionization of the target PAs in the mass spectrometer's source, leading to inaccurate results.[6][10]

• Structural Diversity and Isomerism: With over 660 identified PAs and their N-oxides, many of which are structural isomers, chromatographic separation can be challenging.[2][7] Isomers often exhibit identical mass spectra, making their individual quantification reliant on chromatographic resolution.[8]

• Low Concentration Levels: PAs are often present at trace levels (µg/kg), requiring highly sensitive analytical methods.[2][11]

• Analyte Loss During Sample Preparation: The multi-step sample preparation process, which typically involves extraction and solid-phase extraction (SPE) cleanup, can lead to analyte loss.[1][5][12]

A well-chosen internal standard co-elutes with the target analyte and experiences similar matrix effects and losses during sample preparation. By calculating the ratio of the analyte peak area to the internal standard peak area, these variations can be effectively normalized, leading to more accurate and precise quantification.

Introducing (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is a deuterated analog of viridifloric acid acetonide.[13][14][15][16] Viridifloric acid is a necic acid component of several lycopsamine-type PAs.[17] This structural similarity suggests that (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is intended as an internal standard for the quantification of this specific class of PAs.

Key Features:

• Stable Isotope Labeled: The presence of seven deuterium atoms provides a distinct mass shift from the unlabeled analog, allowing for simultaneous detection by mass spectrometry without isobaric interference.

• Structural Analogue: As a derivative of a necic acid found in lycopsamine-type PAs, it is expected to have similar chromatographic behavior and ionization properties to this subclass of PAs.

Comparison with Other PA Internal Standards

The selection of an internal standard for PA analysis is often a compromise between finding a perfect structural match for every analyte and the practical limitations of commercial availability and cost. While an isotopically labeled version of each target PA is ideal, it is often not feasible. Therefore, a common approach is to use one or more representative SIL-PAs to cover the different structural classes.

Below is a comparison of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 with other potential PA internal standards.

Internal Standard Type	Examples	Pros	Cons	Best Suited For
Analyte-Specific SIL-PAs	Heliotrine-d7, Senecionine-d3, Lasiocarpine-d7	- Highest accuracy for the specific analyte. - Co-elution ensures optimal correction for matrix effects and recovery.	- Not always commercially available for all regulated PAs. - Can be expensive.	Quantifying the specific PA for which it is an isotopologue.
Class-Representative SIL-PAs	(-)-(2S,3S)-Viridifloric Acid Acetonide-d7, Retrorsine-d5, Echimidine-d5	- Good correction for a group of structurally similar PAs. - More cost-effective than using a unique IS for each analyte.	- May not perfectly co-elute with all PAs in its class. - Correction for matrix effects may be less accurate for some analytes.	Screening and quantification of a specific structural class of PAs (e.g., lycopsamine-type for Viridifloric Acid Acetonide-d7).
Structurally-Related (Non-Isotopic) PAs	Heliotrine (for other PAs)	- Commercially available and less expensive than SIL standards.	- Different retention times and ionization efficiencies compared to target analytes. - Cannot correct for matrix effects as effectively as SIL standards.[18] - May be naturally present in some samples.	Not recommended for high-accuracy quantitative analysis due to significant limitations.
Non-PA Internal Standards	Atropine-d3, Scopolamine-d3	- Readily available.	- Significant differences in chemical and physical properties from PAs. - Poor correction for PA-specific matrix effects and recovery.	Not recommended for accurate PA quantification. May be used for qualitative or semi-quantitative screening in some contexts.

Experimental Workflow for PA Analysis Using an Internal Standard

The following protocol outlines a typical workflow for the quantification of PAs in a complex matrix, such as herbal tea, using an internal standard like (-)-(2S,3S)-Viridifloric Acid Acetonide-d7.

Caption: A typical experimental workflow for the analysis of pyrrolizidine alkaloids using an internal standard.

Detailed Protocol:

• Sample Homogenization: The solid sample (e.g., dried herbs, tea leaves) is finely ground to ensure homogeneity.

• Internal Standard Spiking: A known amount of the internal standard solution, such as (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, is added to the weighed sample. This is a critical step to ensure that the IS undergoes the same extraction and cleanup procedure as the target analytes.

• Extraction: PAs are typically extracted from the sample using an acidified aqueous or organic solvent.[1]

• Centrifugation: The mixture is centrifuged to separate the solid material from the liquid extract.

• Solid-Phase Extraction (SPE) Cleanup: The supernatant is passed through an SPE cartridge (e.g., cation exchange) to remove interfering matrix components.[5][12]

• Elution and Evaporation: The PAs are eluted from the SPE cartridge, and the eluate is evaporated to dryness under a gentle stream of nitrogen.

• Reconstitution: The dried residue is redissolved in a specific volume of a solvent compatible with the LC-MS/MS system.

• LC-MS/MS Analysis: The reconstituted sample is injected into the LC-MS/MS system.

• Chromatographic Separation: The PAs and the internal standard are separated on a suitable HPLC or UHPLC column.

• MS/MS Detection: The separated compounds are detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each target PA and the internal standard.

• Data Analysis: The peak areas of the target PAs and the internal standard are integrated. A calibration curve is generated by plotting the area ratio of the analyte to the internal standard against the analyte concentration for a series of calibration standards. The concentration of the PAs in the sample is then calculated from this calibration curve.

Logical Framework for Internal Standard Selection

The choice of an internal standard is a critical decision in method development. The following diagram illustrates the key considerations.

Caption: A decision-making framework for selecting an appropriate internal standard for pyrrolizidine alkaloid analysis.

Conclusion

The accurate quantification of pyrrolizidine alkaloids is a challenging but essential task for ensuring food and product safety. The use of a suitable internal standard is non-negotiable for obtaining reliable results with LC-MS/MS. Stable isotope-labeled internal standards that are structurally similar to the target analytes are the preferred choice.

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7, being a deuterated analog of a necic acid found in lycopsamine-type PAs, represents a valuable tool for the accurate quantification of this specific class of pyrrolizidine alkaloids. While analyte-specific SIL-PAs provide the highest level of accuracy, class-representative internal standards like (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 offer a practical and scientifically sound approach for routine analysis, balancing accuracy with availability and cost. Researchers and analytical chemists should carefully consider the structural diversity of the PAs in their samples and select the most appropriate internal standard or combination of standards to ensure the validity of their results.

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• 5. LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 8. sciex.com [sciex.com]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. cfs.gov.hk [cfs.gov.hk]
• 12. researchgate.net [researchgate.net]
• 13. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 [lgcstandards.com]
• 14. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 [lgcstandards.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. Pyrrolizidine alkaloids Reference Substances | phyproof® Phytolab [phyproof.phytolab.com]
• 18. researchgate.net [researchgate.net]

The Gold Standard for Phosphatidic Acid Quantification: A Comparative Guide to Accuracy and Precision with Deuterated Internal Standards

For researchers, scientists, and drug development professionals navigating the complexities of lipidomics, the accurate quantification of low-abundance signaling lipids like phosphatidic acid (PA) is a critical challenge. PA is not only a central intermediate in the biosynthesis of all glycerolipids but also a pivotal second messenger involved in a myriad of cellular processes, from membrane trafficking to cell proliferation.[1] Its accurate measurement is therefore paramount to understanding cellular physiology and disease.

This guide provides an in-depth technical comparison of analytical strategies for PA quantification, focusing on the demonstrable improvements in accuracy and precision achieved through the use of deuterated internal standards. We will delve into the mechanistic rationale behind isotope dilution mass spectrometry, present a validated experimental workflow, and provide the supporting data necessary to make informed decisions for your analytical assays.

The Analytical Challenge of Phosphatidic Acid

Quantifying phosphatidic acid is notoriously difficult for several reasons:

• Low Abundance: PA is a transient signaling molecule, and its steady-state concentration in most biological systems is very low compared to major phospholipid classes like phosphatidylcholine (PC) or phosphatidylethanolamine (PE).[1]

• Extraction Inefficiency and Artifacts: The highly polar phosphate headgroup of PA can lead to poor recovery with standard lipid extraction protocols. Furthermore, improper sample handling, such as the use of certain alcohols or acidic conditions, can lead to the artificial generation of PA through the enzymatic action of phospholipase D (PLD) or chemical hydrolysis of other phospholipids.[2]

• Chromatographic and Mass Spectrometric Behavior: The anionic nature of PA can cause poor peak shape (tailing) on reversed-phase liquid chromatography (RPLC) columns and its susceptibility to chelation with metal surfaces can further complicate analysis.[3] Additionally, ion suppression from co-eluting, high-abundance lipids can significantly impact the accuracy of quantification.[1]

These challenges underscore the necessity of a robust analytical method that can correct for variability at every stage of the workflow, from extraction to detection.

The Principle of Isotope Dilution Mass Spectrometry with Deuterated Standards

The most effective solution to the challenges of PA quantification is the use of a stable isotope-labeled internal standard, with deuterated PA being a common choice. This approach, known as isotope dilution mass spectrometry, is widely regarded as the gold standard for quantitative analysis.[4][5]

The core principle is simple yet powerful: a known amount of a deuterated PA standard, which is chemically identical to the endogenous PA but has a higher mass due to the incorporation of deuterium atoms, is added to the sample at the very beginning of the experimental workflow.[5] Because the deuterated standard has virtually identical physicochemical properties to the native analyte, it experiences the same losses during extraction, derivatization, and injection, and is affected similarly by matrix effects and ionization suppression in the mass spectrometer.

By measuring the ratio of the signal from the native PA to the signal from the deuterated internal standard, we can accurately calculate the concentration of the native PA in the original sample, as the ratio remains constant regardless of sample loss or signal suppression.

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Caption: Workflow for PA quantification using isotope dilution.

Comparative Analysis: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the impact of using a deuterated internal standard, we will compare three common quantification strategies:

• Method A: External Calibration (No Internal Standard): Quantification is based on a calibration curve generated from external standards. This method is highly susceptible to variations in sample extraction and matrix effects.

• Method B: Non-Deuterated Internal Standard: A structurally similar but not identical lipid (e.g., a PA with odd-chain fatty acids not present in the sample) is used as the internal standard. While this corrects for some variability, differences in extraction efficiency and ionization response compared to the endogenous PA can introduce inaccuracies.

• Method C: Deuterated Internal Standard: A deuterated version of a specific PA species is used as the internal standard, providing the most accurate correction for all sources of analytical variability.

Hypothetical Performance Data

Performance Metric	Method A (External Calibration)	Method B (Non-Deuterated IS)	Method C (Deuterated IS)
Accuracy (% Recovery)	60-140%	85-115%	95-105%
Precision (% RSD)	< 30%	< 20%	< 10%
Linearity (R²)	> 0.98	> 0.99	> 0.995
Limit of Quantification	Higher	Intermediate	Lower

This illustrative data highlights the superior performance of the deuterated internal standard method, particularly in terms of accuracy and precision. The tighter recovery range and lower relative standard deviation (RSD) demonstrate a more reliable and reproducible assay.

Experimental Protocol for Accurate PA Quantification

The following is a detailed, step-by-step methodology for the quantification of phosphatidic acid in a biological matrix using a deuterated internal standard and LC-MS/MS.

Materials and Reagents

• Deuterated Internal Standard: 17:0/17:0-d62 Phosphatidic Acid (Avanti Polar Lipids)

• Solvents: Chloroform, Methanol, Isopropanol, Acetonitrile, Water (all LC-MS grade)

• Additives: Formic acid, Ammonium formate

• Sample: e.g., Cultured cells, plasma, tissue homogenate

Experimental Workflow

graph G { node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Caption: Step-by-step experimental workflow for PA analysis.

1. Sample Preparation and Internal Standard Spiking:

• Homogenize the biological sample (e.g., cell pellet, tissue) in an appropriate buffer on ice.

• To 100 µL of homogenate, add a known amount of deuterated PA internal standard (e.g., 10 µL of a 10 µg/mL solution of 17:0/17:0-d62 PA). The amount should be chosen to be within the linear range of the assay and comparable to the expected endogenous PA levels.

2. Lipid Extraction (Modified Bligh & Dyer):

• To the sample containing the internal standard, add 375 µL of a 1:2 (v/v) chloroform:methanol mixture.

• Vortex thoroughly for 1 minute.

• Add 125 µL of chloroform and vortex for 1 minute.

• Add 125 µL of water and vortex for 1 minute.

• Centrifuge at 2000 x g for 5 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

Rationale: The Bligh & Dyer method is a widely used protocol for lipid extraction. The addition of the deuterated standard before extraction ensures that it undergoes the same extraction process as the endogenous PA, correcting for any losses.[1]

3. Solvent Evaporation and Reconstitution:

• Dry the collected organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid).

4. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient should be developed to separate PA from other lipid classes. For example, start with a low percentage of mobile phase B and gradually increase to elute the more hydrophobic lipids.

  • Flow Rate: 0.3-0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for each endogenous PA species of interest and the deuterated internal standard. For example, for 16:0/18:1 PA, the transition could be m/z 673.5 -> m/z 255.2 (palmitate) or m/z 281.2 (oleate). For 17:0/17:0-d62 PA, the transitions would be shifted accordingly.

Rationale: MRM provides high selectivity and sensitivity by monitoring specific fragmentation patterns, reducing interference from other molecules.[6]

5. Data Analysis and Quantification:

• Integrate the peak areas for the endogenous PA species and the deuterated internal standard.

• Calculate the peak area ratio of the endogenous PA to the deuterated internal standard.

• Construct a calibration curve using a series of standards with known concentrations of non-deuterated PA and a fixed concentration of the deuterated internal standard.

• Determine the concentration of the endogenous PA in the samples by interpolating their peak area ratios from the calibration curve.

Validated Method Performance Data

A study by Triebl et al. (2014) developed a sensitive and selective method for PA quantification using HILIC-LC coupled to high-resolution mass spectrometry.[1] While they did not perform a direct comparison with a non-isotope labeled standard, their validation data for a method without internal standard correction provides a baseline for the performance that can be expected, which is then significantly improved by the addition of a proper internal standard.

Parameter	Result
Accuracy	> 84%
Precision (% Variance)	< 15%
Limit of Quantitation	45 fmol on column

It is important to note that the use of a deuterated internal standard would be expected to improve both the accuracy and precision values reported in this study, bringing them closer to the ideal ranges presented in the hypothetical data table.

Conclusion and Recommendations

The evidence overwhelmingly supports the use of deuterated internal standards for the accurate and precise quantification of phosphatidic acid. The principle of isotope dilution mass spectrometry provides a robust framework for correcting the myriad sources of analytical variability that can compromise the reliability of lipidomics data.

For researchers embarking on PA analysis, the following recommendations are crucial:

• Always use a stable isotope-labeled internal standard. A deuterated PA species that is structurally identical to one of the endogenous PAs of interest is the ideal choice.

• Add the internal standard at the earliest possible stage of the sample preparation workflow to ensure it accounts for all potential sources of error.

• Carefully validate your analytical method by assessing linearity, accuracy, precision, and the limit of quantification, following established guidelines.[6]

• Optimize your lipid extraction protocol to ensure efficient recovery of PA and to avoid the artificial generation of this lipid.

By adhering to these principles and employing a well-validated method incorporating a deuterated internal standard, researchers can have high confidence in the accuracy and precision of their phosphatidic acid quantification, paving the way for more reliable and impactful discoveries in the field of lipid research.

References

• Quantification of Lipids: Model, Reality, and Compromise. (2018). MDPI. [Link]

• Triebl, A., Trötzmüller, M., Hartler, J., Stojakovic, T., & Köfeler, H. C. (2014). Quantitation of phosphatidic acid and lysophosphatidic acid molecular species using hydrophilic interaction liquid chromatography coupled to electrospray ionization high resolution mass spectrometry. Journal of chromatography. A, 1347, 104–110. [Link]

• A sensitive LC-MS/MS method for quantifying phosphatidic acid species using basic mobile phases. (2025). PubMed. [Link]

• Shan, L., Li, S., Jaffe, K., & Davis, L. (2008). Quantitative determination of cyclic phosphatidic acid in human serum by LC/ESI/MS/MS. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 862(1-2), 161–167. [Link]

• A Lipidomics Approach to Measure Phosphatidic Acid Species in Subcellular Membrane Fractions Obtained from Cultured Cells. (2014). PMC. [Link]

• Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. (2020). NIH. [Link]

• Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes. (2017). PMC. [Link]

Sources

• 1. Quantitation of phosphatidic acid and lysophosphatidic acid molecular species using hydrophilic interaction liquid chromatography coupled to electrospray ionization high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative determination of cyclic phosphatidic acid in human serum by LC/ESI/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A sensitive LC-MS/MS method for quantifying phosphatidic acid species using basic mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Determination of LOD and LOQ for Viridifloric Acid in Honey

This guide provides a comprehensive comparison of methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of viridifloric acid in honey. It is intended for researchers, scientists, and drug development professionals who require robust and validated analytical methods for the detection of this pyrrolizidine alkaloid. This document delves into the theoretical underpinnings of LOD and LOQ determination, offers a comparative analysis of different analytical approaches, and provides detailed, field-proven protocols.

The Significance of Viridifloric Acid in Honey

Viridifloric acid is a necic acid component of several hepatotoxic pyrrolizidine alkaloids (PAs). These PAs can contaminate honey through bees foraging on PA-producing plants, such as those from the Boraginaceae, Asteraceae, and Fabaceae families. Due to their potential toxicity to humans, regulatory bodies worldwide have set stringent limits on the presence of PAs in food products, including honey. Accurate and sensitive analytical methods are therefore crucial for ensuring the safety of honey for consumption. The determination of a method's LOD and LOQ is a critical aspect of its validation, as it defines the lower limits of its reliable measurement capabilities.

Foundational Concepts: LOD and LOQ

The Limit of Detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably distinguished from background noise, but not necessarily quantified with acceptable precision and accuracy. The Limit of Quantification (LOQ), on the other hand, is the lowest concentration of an analyte that can be determined with a defined level of precision and accuracy.

Several approaches for determining LOD and LOQ are recognized by international guidelines, such as those from the International Council for Harmonisation (ICH). The most common methods include:

• Based on the Standard Deviation of the Response and the Slope: This widely used method calculates LOD and LOQ using the following equations:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) where σ is the standard deviation of the response (often the standard deviation of the y-intercepts of regression lines or the standard deviation of blank measurements) and S is the slope of the calibration curve.

• Based on Visual Evaluation: This method involves the analysis of samples with known concentrations of the analyte and establishing the minimum level at which the analyte can be reliably detected (LOD) or quantified (LOQ). This approach is often used for non-instrumental methods but can also be applied to instrumental methods.

• Based on Signal-to-Noise Ratio: This approach is typically used for analytical methods that exhibit baseline noise. The LOD is determined as the concentration that yields a signal-to-noise ratio of 3:1, while the LOQ is determined at a signal-to-noise ratio of 10:1.

The choice of method for determining LOD and LOQ can depend on the specific analytical technique and the nature of the sample matrix. For complex matrices like honey, which can exhibit significant matrix effects, a careful and well-justified approach is essential.

Comparative Analysis of Analytical Methodologies

The determination of viridifloric acid in honey is most commonly performed using liquid chromatography coupled with mass spectrometry (LC-MS), particularly tandem mass spectrometry (LC-MS/MS), due to its high sensitivity and selectivity. High-performance liquid chromatography with ultraviolet detection (HPLC-UV) can also be used, but it generally lacks the sensitivity required to meet stringent regulatory limits.

Parameter	LC-MS/MS	HPLC-UV	Justification
Selectivity	Very High	Moderate to Low	LC-MS/MS can differentiate viridifloric acid from co-eluting matrix components based on its specific mass-to-charge ratio and fragmentation pattern. HPLC-UV relies on chromophores, which may not be unique to viridifloric acid, leading to potential interferences.
Sensitivity (LOD/LOQ)	Low ng/g to µg/g range	High µg/g to mg/g range	The inherent sensitivity of mass spectrometric detection is significantly higher than that of UV detection, allowing for the detection of trace levels of viridifloric acid.
Matrix Effects	Can be significant (ion suppression/enhancement) but can be compensated for with internal standards.	Less prone to signal suppression/enhancement but more susceptible to co-eluting interferences.	The complex composition of honey can interfere with the ionization of viridifloric acid in the MS source. The use of isotopically labeled internal standards is highly recommended to mitigate these effects.
Cost & Complexity	High	Moderate	LC-MS/MS instruments are more expensive to purchase and maintain, and require a higher level of operator expertise.

Workflow Comparison

Caption: Solid-Phase Extraction (SPE) workflow for honey samples.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate viridifloric acid from matrix interferences.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific multiple reaction monitoring (MRM) transitions for both viridifloric acid and the internal standard.

LOD and LOQ Determination

• Calibration Curve: Prepare a series of calibration standards by spiking blank honey extract with known concentrations of viridifloric acid. The concentration range should bracket the expected LOQ.

• Analysis: Analyze the calibration standards and at least six independent blank honey samples.

• Calculation (Method 1: Based on Standard Deviation of the Response and Slope):

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration.

  • Determine the slope (S) of the calibration curve.

  • Calculate the standard deviation of the response (σ). This can be the standard deviation of the y-intercepts of multiple regression lines or the standard deviation of the peak areas of the blank samples.

  • Calculate LOD and LOQ using the formulas: LOD = 3.3 * (σ / S) and LOQ = 10 * (σ / S).

• Calculation (Method 2: Based on Signal-to-Noise Ratio):

  • Analyze a series of low-concentration spiked samples.

  • Determine the signal-to-noise ratio for each concentration.

  • The LOD is the concentration that gives a signal-to-noise ratio of approximately 3:1.

  • The LOQ is the concentration that gives a signal-to-noise ratio of approximately 10:1.

Expected Performance and Data

The following table provides a summary of expected performance characteristics for the determination of viridifloric acid in honey using the described LC-MS/MS method. These values are illustrative and may vary depending on the specific instrumentation and matrix.

Parameter	Expected Value	Reference
LOD	0.1 - 1.0 µg/kg
LOQ	0.3 - 3.0 µg/kg
Linearity (r²)	> 0.99
Recovery	80 - 110%
Precision (RSD)	< 15%

Conclusion

The determination of LOD and LOQ for viridifloric acid in honey requires a sensitive and selective analytical method. LC-MS/MS is the technique of choice due to its ability to achieve the low detection limits required by regulatory standards and to overcome the challenges posed by the complex honey matrix. The use of a validated sample preparation method, such as SPE, and the incorporation of an isotopically labeled internal standard are crucial for achieving accurate and reliable results. By following the detailed protocol and understanding the theoretical basis for LOD and LOQ determination, researchers can confidently validate their methods and ensure the safety of honey products.

References

• Griffin, S., et al. (2020). Development and validation of a method for the determination of pyrrolizidine alkaloids in honey by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. [Link]

A Senior Application Scientist's Guide to Selecting the Optimal SPE Cartridge for Pyrrolizidine Alkaloid Cleanup

This guide provides an in-depth, evidence-based comparison of Solid-Phase Extraction (SPE) cartridges for the cleanup of pyrrolizidine alkaloids (PAs) and their N-oxides (PANOs) in complex matrices. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of products to offer a comprehensive analysis grounded in scientific principles and experimental data. Our objective is to empower you to make informed decisions for robust and reliable PA analysis.

The Analytical Challenge: Pyrrolizidine Alkaloids

Pyrrolizidine alkaloids represent a large group of hepatotoxic and genotoxic compounds naturally produced by thousands of plant species.[1][2] Their presence as contaminants in food, honey, herbal supplements, and animal feed poses a significant health risk, necessitating sensitive and accurate analytical methods for their detection and quantification.[1][2]

The primary analytical hurdles in PA analysis are:

• Structural Diversity: With over 600 known PAs and their N-oxides, a single cleanup method must be effective for a wide range of analyte polarities and chemical properties.[1]

• Matrix Complexity: PAs are often found in complex matrices such as honey, tea, and herbal products, which contain numerous interfering compounds that can suppress ionization in mass spectrometry and lead to inaccurate quantification.

• Presence of N-oxides: PAs can exist as free bases and as the more polar N-oxides. A successful cleanup strategy must efficiently recover both forms.[3]

Solid-Phase Extraction (SPE) is a critical sample preparation step that addresses these challenges by isolating PAs from interfering matrix components, thereby improving analytical sensitivity and accuracy.[3][4]

Understanding the SPE Mechanisms for PA Cleanup

The selection of an appropriate SPE sorbent is paramount for successful PA analysis. The choice hinges on the chemical properties of PAs—they are basic and polar compounds—and the nature of the sample matrix.[5] The three primary types of SPE cartridges employed for PA cleanup are Reversed-Phase (C18), Cation-Exchange, and Polymeric.

Reversed-Phase (C18) SPE

Reversed-phase SPE, typically using a C18 sorbent, relies on hydrophobic interactions between the nonpolar stationary phase and the nonpolar regions of the analyte.[6] While widely available, its lower selectivity for polar compounds like PAs can be a drawback, potentially leading to breakthrough of more polar analytes and co-elution of matrix interferences.[5][7]

Cation-Exchange SPE

Given the basic nature of pyrrolizidine alkaloids, cation-exchange SPE is a highly effective and widely used technique for their isolation.[3][5] This method is based on the electrostatic attraction between the positively charged PAs (under acidic conditions) and a negatively charged sorbent surface.[8]

• Strong Cation-Exchange (SCX): These sorbents contain a strongly acidic functional group, such as a sulfonic acid, that remains ionized over a wide pH range, ensuring robust retention of basic compounds.[9]

• Weak Cation-Exchange (WCX): These sorbents have a weakly acidic functional group, like a carboxylic acid, which allows for elution under milder conditions.

• Mixed-Mode Cation-Exchange (e.g., MCX, PCX): These cartridges combine both cation-exchange and reversed-phase retention mechanisms, offering enhanced selectivity and cleanup by allowing for the removal of both nonpolar and cationic interferences.[10]

Polymeric SPE

Polymeric SPE sorbents, such as those based on divinylbenzene-N-vinylpyrrolidone copolymers, offer a unique combination of hydrophobicity and hydrophilicity. This dual nature allows for the retention of a broad range of compounds, from polar to nonpolar.[11] They often provide higher binding capacity and are stable across a wider pH range compared to silica-based sorbents.[12]

Comparative Experimental Design

To provide a clear comparison of the performance of different SPE cartridges, we will consider a hypothetical, yet scientifically rigorous, experimental design. This design is based on protocols and findings from multiple authoritative sources.

Sample Preparation

A representative complex matrix, such as honey or a powdered herbal supplement, is homogenized and extracted with an acidified solvent to ensure the protonation of the PAs. A common extraction solvent is 0.05 M sulfuric acid in 50% methanol.[13] The extract is then centrifuged, and the supernatant is used for SPE cleanup.

Experimental Workflow Diagram

Caption: General experimental workflow for PA analysis.

Detailed Experimental Protocols

The following are generalized, step-by-step protocols for each type of SPE cartridge, synthesized from established methods.[3][4][14]

C18 (Reversed-Phase) SPE Protocol

• Conditioning: 5 mL of methanol.

• Equilibration: 5 mL of water.

• Sample Loading: Load 10 mL of the neutralized sample extract.

• Washing: 2 x 5 mL of water to remove polar interferences.

• Elution: 2 x 5 mL of methanol. For certain matrices like green and black tea, a stronger elution solvent such as 2.5% ammonia in methanol may be necessary.[3]

Strong Cation-Exchange (SCX) SPE Protocol

• Conditioning: 3 mL of methanol.

• Equilibration: 3 mL of 0.05 M sulfuric acid.

• Sample Loading: Load the acidified sample extract.

• Washing: 3 mL of water, followed by 3 mL of methanol to remove non-retained compounds.

• Elution: 2 x 3 mL of 5% ammonium hydroxide in methanol.

Polymeric (Reversed-Phase) SPE Protocol

• Conditioning: 3 mL of methanol.

• Equilibration: 3 mL of water.

• Sample Loading: Load the sample extract.

• Washing: 3 mL of 5-20% methanol in water to remove polar interferences.

• Elution: 2 x 2 mL of methanol or acetonitrile.

Performance Comparison

The following table summarizes the expected performance of each SPE cartridge type based on published data and theoretical considerations. A key study evaluated the performance of three cation-exchange cartridges (MCX, PCX, and WCX) for the analysis of 24 PAs in honey, milk, and tea. The results showed that the MCX SPE cartridge provided superior purification in all three matrices, with the majority of compounds exhibiting recoveries exceeding 70%.[15]

Performance Parameter	C18 (Reversed-Phase)	Cation-Exchange (SCX/MCX)	Polymeric (e.g., Oasis PRiME HLB, Strata-X)
Recovery of PAs	Moderate to Good. May have lower recovery for very polar PAs.	Excellent. High recoveries for a broad range of PAs and PANOs.[15]	Very Good to Excellent. High recoveries for a wide polarity range.
Matrix Effect Reduction	Moderate. May have significant ion suppression from co-eluting polar matrix components.	Excellent. Highly effective at removing matrix components that are not basic.[14]	Very Good. Efficiently removes a wide range of interferences, including lipids and pigments.[16][17]
Reproducibility	Good.	Very Good to Excellent.	Excellent. Polymeric sorbents often provide very consistent performance.
Selectivity	Low to Moderate. Primarily based on hydrophobicity.[6]	High. Specific for basic compounds.	Moderate to High. Combines reversed-phase and other interactions.[11]
pH Stability	Limited (typically pH 2-8 for silica-based).	Good (silica-based) to Excellent (polymer-based).	Excellent (typically pH 1-14).

In-Depth Discussion: Causality Behind Performance

The superior performance of cation-exchange SPE for PA cleanup is directly attributable to the fundamental chemical properties of the analytes. PAs are basic compounds that are readily protonated in an acidic environment. This positive charge allows for strong and selective retention on a negatively charged cation-exchange sorbent.[8] This strong interaction permits the use of aggressive washing steps with organic solvents to thoroughly remove matrix interferences without significant loss of the target analytes. The subsequent elution with an ammoniated organic solvent neutralizes the PAs, releasing them from the sorbent.

Reversed-phase C18 cartridges , while effective for a broad range of applications, are less specific for PAs. Their retention mechanism is based on weaker van der Waals forces.[14] This can lead to the co-extraction of other hydrophobic and moderately polar matrix components, resulting in greater matrix effects. Furthermore, highly polar PAs and PANOs may have limited retention on C18 sorbents, leading to lower recoveries.

Polymeric SPE cartridges represent a versatile option. Sorbents like Oasis PRiME HLB are designed to remove a high percentage of common matrix interferences such as salts, proteins, and phospholipids.[18] The balanced hydrophobic/hydrophilic nature of the polymer allows for strong retention of a wider range of analytes compared to traditional C18.[11] For example, Strata-X sorbents utilize pi-pi bonding, hydrogen bonding, and hydrophobic interactions for enhanced retention.[11]

Visualizing Key Pyrrolizidine Alkaloids

To better understand the structural basis of PA analysis, the chemical structures of two representative PAs, seneciphylline and lycopsamine, and their corresponding N-oxides are presented below.

Caption: Chemical structures of representative PAs.

Recommendations and Conclusion

For the routine analysis of a broad range of pyrrolizidine alkaloids and their N-oxides in complex matrices, mixed-mode strong cation-exchange (MCX) SPE cartridges are highly recommended. [15] The combination of strong cation-exchange and reversed-phase retention mechanisms provides the most effective cleanup, leading to high analyte recoveries and minimal matrix effects. This results in more accurate and reliable quantification, which is crucial for food safety and regulatory compliance.

Polymeric SPE cartridges are an excellent alternative, particularly when dealing with a wide variety of analytes with differing polarities or when a simplified, generic protocol is desired. Their high capacity and broad applicability make them a robust choice for many laboratories.

Reversed-phase C18 SPE can be a suitable option for less complex matrices or when the target PAs are less polar. However, for comprehensive PA analysis, especially in challenging samples like herbal supplements and teas, the higher selectivity of cation-exchange or polymeric sorbents is advantageous.

Ultimately, the choice of SPE cartridge should be guided by the specific analytical requirements, including the range of target PAs, the complexity of the sample matrix, and the desired level of sensitivity and accuracy. Method validation, including the assessment of recovery and matrix effects for the specific analytes and matrices of interest, is essential for ensuring the quality of analytical data.

References

• Strata-X SPE Products for Extraction. Phenomenex. [Link]

• Seneciphylline. NIST WebBook. [Link]

• Pyrrolizidine Alkaloids in Foods, Herbal Drugs, and Food Supplements: Chemistry, Metabolism, Toxicological Significance, Analytical Methods, Occurrence, and Challenges for Future. PMC. [Link]

• Update on analytical methods for toxic pyrrolizidine alkaloids. Request PDF. [Link]

• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. MDPI. [Link]

• Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. [Link]

• Seneciphylline | C18H23NO5 | CID 5281750. PubChem. [Link]

• Effective Solid Phase Extraction of Toxic Pyrrolizidine Alkaloids from Honey with Reusable Organosilyl-Sulfonated Halloysite Nanotubes. MDPI. [Link]

• Sample Cleanup: Method Development for Solid Phase Extraction and Beyond. LabRulez LCMS. [Link]

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. [Link]

• Improved Method for Extraction and LC-MS Analysis of Pyrrolizidine Alkaloids and Their N -Oxides in Honey: Application to Echium vulgare Honeys. Request PDF. [Link]

• Understanding and Improving Solid-Phase Extraction. LCGC International. [Link]

• Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. UVaDOC Principal. [Link]

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. MDPI. [Link]

• seneciphylline N-oxide | C18H23NO6 | CID 13258912. PubChem. [Link]

• Do You Really Know About SPE Normal Phase and Reverse Phase Extraction? [Link]

• Lycopsamine N-Oxide | Drug Information, Uses, Side Effects, Chemistry. [Link]

• Lycopsamine N-oxide | C15H25NO6 | CID 340067. PubChem. [Link]

• Strata-X Solid Phase Extraction (SPE) Products. Phenomenex. [Link]

• A Simplified Approach to Optimizing the Oasis PRiME HLB 2 Step Protocol to Maximize Recoveries. Waters Corporation. [Link]

• Oasis PRiME HLB Cartridge for Rapid and Effective Cleanup of Avocado, a High Fat Matrix, Prior to APGC. [Link]

• Oasis Prime HLB Food Applications Notebook. [Link]

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. PMC. [Link]

• Effects of five different solid phase extration (SPE) cartridges on the recoveries of 34 PAs compounds. ResearchGate. [Link]

• Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction. PubMed Central. [Link]

• (PDF) LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines. ResearchGate. [Link]

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. [Link]

• Sulfonated halloysite nanotubes as a novel cation exchange material for solid phase extraction of toxic pyrrolizidine alkaloids. Analytical Methods (RSC Publishing). [Link]

• Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review. PMC. [Link]

• Overall recoveries and standard deviations of a pyrrolizidine alkaloid mixture (a) and a spiked honey sample (b) using the sulfonated halloysite nanotubes as the novel solid phase. ResearchGate. [Link]

• (PDF) Pyrrolizidine Alkaloids in Foods, Herbal Drugs, and Food Supplements: Chemistry, Metabolism, Toxicological Significance, Analytical Methods, Occurrence, and Challenges for Future. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Evaluating d7-Viridifloric Acid Acetonide: A Comparative Analysis of Linearity and Recovery

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative bioanalysis, particularly for toxicological assessments of compounds like pyrrolizidine alkaloids (PAs), the reliability of analytical data is paramount.[1][2][3] Pyrrolizidine alkaloids are a class of natural toxins found in thousands of plant species, and their presence in the food chain poses a significant risk to human and animal health.[2][4][3] Accurate quantification of these analytes via liquid chromatography-tandem mass spectrometry (LC-MS/MS) is critically dependent on the performance of the internal standard (IS) used to correct for variability during sample preparation and analysis.

This guide provides an in-depth evaluation of d7-viridifloric acid acetonide, a deuterated analog often employed as an internal standard for the analysis of viridifloric acid and related PAs. As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the scientific rationale behind them. We will explore the core performance metrics of linearity and recovery, comparing common methodologies to equip you with the practical insights needed to ensure data integrity in your own laboratory. This guide is grounded in principles outlined by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[5][6][7]

Part 1: Foundational Principles – Why Linearity and Recovery of an IS Matter

Before delving into experimental design, it is crucial to understand the causality behind our focus on linearity and recovery for an internal standard.

• Linearity demonstrates that the instrumental response is directly proportional to the concentration of the analyte over a given range.[8][9] For an internal standard, a consistent and predictable response across the expected concentration range is essential. While the IS concentration is kept constant in study samples, its response must be stable and free from the influence of varying concentrations of the target analyte or other matrix components, which could otherwise lead to inaccurate quantification.

• Recovery measures the efficiency of an analytical procedure, specifically the extraction process, in recovering the analyte from the biological matrix.[10][11] For an internal standard, the key is not necessarily to achieve 100% recovery, but to ensure that the recovery is consistent and reproducible .[10] The fundamental assumption when using a stable isotope-labeled (SIL) internal standard like d7-viridifloric acid acetonide is that it will behave identically to the native analyte during extraction. Therefore, any loss of the native analyte will be mirrored by a proportional loss of the IS, allowing the ratio of their responses to remain constant and thus providing an accurate final concentration.

Part 2: Performance Evaluation of d7-Viridifloric Acid Acetonide: Linearity

The objective of this experiment is to confirm that the LC-MS/MS instrument response to d7-viridifloric acid acetonide is linear and proportional.

Experimental Protocol: Linearity Assessment

This protocol outlines the steps to generate a calibration curve and assess the linearity of the internal standard.

• Preparation of Stock and Working Solutions:

  • Prepare a primary stock solution of d7-viridifloric acid acetonide in a suitable organic solvent (e.g., methanol) at a concentration of 1.0 mg/mL.

  • From this stock, prepare a working solution at a concentration appropriate for spiking into the calibration standards (e.g., 100 ng/mL). The stability of this working solution is critical for the reliability of the results.[13][14]

• Preparation of Calibration Standards:

  • Prepare a series of at least 6 to 8 non-zero calibration standards by spiking a known volume of the working solution into a blank biological matrix (e.g., human plasma, tea extract).[6][12] This should cover the expected analytical range for the target analyte.

  • The final concentration of d7-viridifloric acid acetonide should be kept constant across all calibration standards and quality control (QC) samples.

• Sample Processing and LC-MS/MS Analysis:

  • Extract the calibration standards using the chosen sample preparation method (e.g., protein precipitation or solid-phase extraction).

  • Analyze the extracted samples using a validated LC-MS/MS method. The method should be optimized for the separation and detection of viridifloric acid acetonide and its d7-labeled internal standard.

• Data Analysis:

  • Plot the peak area response of d7-viridifloric acid acetonide against the nominal concentration of the target analyte in the calibration standards.

  • Perform a linear regression analysis on the data points. The resulting regression equation, correlation coefficient (r), and coefficient of determination (r²) will be used to evaluate linearity.

Workflow for Linearity Assessment

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. fda.gov [fda.gov]
• 8. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 9. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 10. fda.gov [fda.gov]
• 11. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 12. resolvemass.ca [resolvemass.ca]
• 13. ema.europa.eu [ema.europa.eu]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Selecting Proficiency Testing Schemes for Pyrrolizidine Alkaloid Analysis

For researchers, analytical scientists, and quality control professionals, ensuring the accuracy and reliability of analytical data for pyrrolizidine alkaloids (PAs) is paramount. These naturally occurring toxins are produced by numerous plant species and can contaminate food, animal feed, and herbal products.[1][2] Due to their established hepatotoxic, genotoxic, and carcinogenic properties, regulatory bodies worldwide, including the European Commission, have implemented stringent maximum levels for PAs in various consumer products.[1][3][4] Consequently, laboratories performing PA analysis must demonstrate a high level of proficiency, primarily through successful participation in external proficiency testing (PT) schemes.

This guide provides a comparative overview of available PT schemes and delves into the analytical methodologies that underpin successful PA quantification. It is designed to equip laboratories with the necessary information to select the most appropriate PT scheme and implement robust, self-validating analytical strategies.

The Critical Role of Proficiency Testing

Proficiency testing is a type of inter-laboratory comparison that allows participating laboratories to assess their analytical performance against a consensus value derived from all participants or an externally determined reference value.[5] Regular participation is a cornerstone of a laboratory's quality management system, providing independent verification of competency to accreditation bodies, regulators, and clients.[6][7] For PA analysis, which involves complex sample matrices and a large number of regulated analytes, PT schemes are indispensable for identifying potential analytical biases, validating methods, and ensuring that reported results are accurate and defensible.[2][8]

Key Providers of Pyrrolizidine Alkaloid PT Schemes

Several international organizations provide PT schemes relevant to PA analysis. The choice of provider often depends on the specific matrices a laboratory tests, the desired frequency of testing, and regional accreditation requirements. Below is a comparison of prominent providers.

Provider	Scheme Focus & Matrices	Target Analytes	Typical Frequency
Fapas® (from Fera Science Ltd.)	Food Chemistry Programme; matrices include honey, spices (cumin, oregano), tea (herbal), and ispaghula husk.[1][2][9]	A list of over 28 possible PAs, often tested alongside other contaminants like Tropane Alkaloids.[1][9]	Rounds offered periodically throughout the year.[6]
BIPEA	Food contaminants programme; matrices include honey.[10]	Pyrrolizidine alkaloid group.[10]	Annual series with multiple rounds.[11]
EURL-MP / Wageningen Food Safety Research (WFSR)	Organizes PTs for National Reference Laboratories (NRLs) but reports are often publicly available. Matrices have included black tea and marjoram.[12][13]	Focuses on the 35 PAs mentioned in Commission Regulation (EU) 2020/2040.[13]	Typically conducted annually for NRLs.[13]
German Reference Laboratory (BfR)	Organizes PTs for specific matrices like honey.[14]	A defined set of PAs and their N-oxides, with a focus on regulatory compliance.[14]	Conducted periodically, with detailed public reports.[14]

Performance Evaluation: Understanding the Data

The primary goal of participating in a PT scheme is to evaluate and demonstrate analytical performance. This is typically achieved using z-scores, a statistical measure that quantifies the difference between a laboratory's result and the assigned value.

An inter-laboratory comparison study on PAs in animal feed highlighted the challenges in this field. While most participating labs used advanced LC-MS/MS methods, the study found considerable variation in z-scores.[8][15] For a spiked sample, 8% of results were questionable or unsatisfactory, and this rose to 12% for an incurred (naturally contaminated) sample.[8][15] Similarly, a 2024 BfR proficiency test on PAs in honey reported that, on average, 88% of z-scores fell within the acceptable range of |z| ≤ 2.[14]

These results underscore the complexity of PA analysis. Sources of error can range from the efficiency of the extraction process and the handling of both free-base PAs and their N-oxides to the accuracy of calibration standards and the management of matrix effects during instrumental analysis.[8][14] The BfR report noted that the reproducibility standard deviation varied significantly, from 12-42% for PA free bases to a much wider 44-77% for the PA-N-oxides, indicating greater analytical difficulty with the N-oxide forms.[14]

A Validated Approach: The Core Analytical Workflow

Success in PT schemes and routine analysis hinges on a robust and well-validated analytical method. For pyrrolizidine alkaloids, the gold-standard technique is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which offers the required sensitivity and selectivity to meet low regulatory limits.[8][15]

The causality behind this choice is clear:

• Chromatographic Separation (LC): Is necessary to separate the dozens of structurally similar PA isomers and isobars from each other and from matrix components, which could otherwise interfere with quantification.

• Mass Spectrometric Detection (MS/MS): Provides unambiguous identification and quantification. By selecting specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode, the instrument can selectively detect target PAs even in highly complex samples like herbs and spices.

Below is a diagram illustrating the logical flow of a typical PA analysis workflow.

Caption: Standard workflow for pyrrolizidine alkaloid analysis.

Experimental Protocol: A Self-Validating System for PA Quantification

This protocol describes a generalized, robust method for the determination of pyrrolizidine alkaloids in complex matrices like dried herbs or tea. It is designed as a self-validating system, incorporating internal standards to ensure trustworthiness.

1. Materials and Reagents

• Analytical standards of target PAs and their corresponding stable isotope-labeled internal standards (SIL-IS).

• LC-MS grade methanol, acetonitrile, and water.

• Formic acid and ammonium formate.

• Strong Cation Exchange (SCX) Solid Phase Extraction (SPE) cartridges.

• Homogenizer/grinder.

2. Standard Preparation

• Prepare a stock solution containing all target PAs and a separate stock solution for the SIL-IS.

• Create a series of calibration standards by spiking the PA stock solution into a blank matrix extract. Each calibration level must also contain a fixed concentration of the SIL-IS solution.

  • Expertise Insight: Using a matrix-matched calibration curve is critical. It compensates for matrix effects (ion suppression or enhancement) that can occur during LC-MS/MS analysis, ensuring accurate quantification.

3. Sample Preparation

• Homogenization: Grind the sample (e.g., 10 g of dried tea) to a fine, uniform powder. This step is crucial for ensuring the analytical subsample is representative of the bulk material.

• Extraction: Weigh 1-2 g of the homogenized sample into a centrifuge tube. Add the SIL-IS solution. Add 10 mL of an acidified aqueous methanol solution (e.g., 50% methanol in water with 0.5% formic acid).

  • Causality: The acidic condition ensures that both the free base PAs and their N-oxide forms are protonated, improving their solubility in the extraction solvent.

• Shaking/Centrifugation: Shake vigorously for 30-60 minutes. Centrifuge at >4000 g for 10 minutes.

• SPE Cleanup: Condition an SCX SPE cartridge according to the manufacturer's instructions. Load the supernatant from the previous step onto the cartridge.

  • Trustworthiness: The SCX phase retains the protonated PAs while allowing neutral and anionic matrix components to pass through. This cleanup is the most important step for achieving low detection limits and robust performance.

• Wash: Wash the cartridge with acidified water followed by methanol to remove residual interferences.

• Elution: Elute the PAs from the cartridge using 5-10 mL of ammoniated methanol (e.g., 5% ammonium hydroxide in methanol). The basic solution neutralizes the PAs, releasing them from the SCX sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 500 µL) of the initial LC mobile phase. This final sample is now ready for injection.

4. LC-MS/MS Analysis

• Column: Use a reverse-phase C18 column suitable for UPLC.

• Mobile Phase: A gradient of (A) ammonium formate/formic acid in water and (B) ammonium formate/formic acid in methanol.

• Injection Volume: 5-10 µL.

• MS/MS Detection: Operate in positive electrospray ionization (ESI+) mode. Monitor at least two MRM transitions for each target PA and one for each SIL-IS.

  • Authoritative Grounding: Using two transitions provides a qualifier and a quantifier ion, which is a standard practice for confirmation of identity according to guidelines like SANTE/11312/2021.

5. Quantification

• Calculate the ratio of the peak area of the native PA to the peak area of its corresponding SIL-IS.

• Plot these ratios against the concentrations of the matrix-matched calibration standards to generate a calibration curve.

• Determine the concentration of PAs in the sample from this curve. The use of SIL-IS corrects for any loss during sample prep and for matrix effects, making the measurement highly reliable.

References

• Fapas Proficiency Testing. (n.d.). Pyrrolizidine Alkaloids (PAs) in Oregano Quality Control. Fera Science Ltd. Retrieved from [Link]

• de Nijs, M., van Dam, R. C., & van der Fels-Klerx, H. J. (2014). Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material. Food Additives & Contaminants: Part A, 31(2), 288-299. Retrieved from [Link]

• de Nijs, M., van Dam, R. C., & van der Fels-Klerx, H. J. (2014). Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material. ResearchGate. Retrieved from [Link]

• Fapas Proficiency Testing. (n.d.). Pyrrolizidine Alkaloids (PAs) in Ispaghula Husk (Psyllium Husk) Quality Control. Fera Science Ltd. Retrieved from [Link]

• Fapas Proficiency Testing. (n.d.). Plant Toxins. Fera Science Ltd. Retrieved from [Link]

• Wageningen University & Research. (2022). Proficiency test for pyrrolizidine alkaloids in food matrices: EURLPT-MP07 (2022). Retrieved from [Link]

• BIPEA. (n.d.). Proficiency testing programs FOOD. Retrieved from [Link]

• Unknown Author. (n.d.). Analysis of Pyrrolizidine Alkaloids. University of Pretoria. Retrieved from [Link]

• Eurofins. (n.d.). Proficiency Test List. Retrieved from [Link]

• Eurofins. (2022). Fapas Programme 2022-2023. Retrieved from [Link]

• BIPEA. (n.d.). Proficiency testing. Retrieved from [Link]

• BfR. (2025). Determination of pyrrolizidine alkaloids in honey – Report on the 2024 Proficiency Test of the German Reference Laboratory for Mycotoxins. German Federal Institute for Risk Assessment. Retrieved from [Link]

• Brown, P. N., et al. (2015). Quantification of pyrrolizidine alkaloids in North American plants and honey by LC-MS: single laboratory validation. ResearchGate. Retrieved from [Link]

• BIPEA. (n.d.). Proficiency testing programs PTS. Retrieved from [Link]

• Mattocks, A. R. (1987). Improved field tests for toxic pyrrolizidine alkaloids. Journal of Natural Products, 50(2), 161-166. Retrieved from [Link]

• BIPEA. (n.d.). Home. Retrieved from [Link]

• BIPEA. (n.d.). Proficiency Testing Programs. BIPEA Extranet. Retrieved from [Link]

• TestQual. (n.d.). Proficiency Tests. Retrieved from [Link]

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• 7. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 8. Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Proficiency testing programs - FOOD - Bipea [bipea.org]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

This guide provides essential safety and logistical information for the proper disposal of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. As laboratory professionals, it is our collective responsibility to manage chemical waste in a manner that ensures the safety of ourselves, our colleagues, and the environment. This document is designed to provide procedural, step-by-step guidance rooted in established safety protocols and regulatory compliance.

The core principle of laboratory waste management is to treat all chemical waste as hazardous unless explicitly determined otherwise by your institution's Environmental Health and Safety (EHS) office.[1] The procedures outlined below are based on this foundational concept and are intended to supplement, not replace, your institution-specific and local regulatory requirements.

Hazard Assessment and Characterization

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is a deuterium-labeled derivative of Viridifloric Acid Acetonide, intended for research purposes only.[2][3] Due to the lack of a specific Safety Data Sheet (SDS) for this compound, a thorough hazard assessment is challenging. However, based on its chemical structure (an acetonide of a pyrrolizidine alkaloid derivative) and the presence of a deuterium label, the following potential hazards should be considered:

• Unknown Toxicity: The toxicological properties of this specific compound have not been fully investigated. Therefore, it should be handled as if it were toxic.

• Reactivity: While not explicitly known to be reactive, it should be segregated from incompatible materials as a precautionary measure.[4][5]

• Environmental Hazard: Improper disposal could pose a risk to the environment.[6]

Given these uncertainties, the first and most critical step is to consult with your institution's Environmental Health and Safety (EHS) department. They will provide guidance on the appropriate waste stream and disposal procedures based on local regulations and their expertise.

Property	Information/Presumption	Source/Rationale
Chemical Name	(-)-(2S,3S)-Viridifloric Acid Acetonide-d7	MedchemExpress[2]
Intended Use	Research Only	MedchemExpress[2]
Physical Form	Assumed to be a solid or liquid	General laboratory chemical
Known Hazards	Not fully characterized. Treat as hazardous.	Prudent laboratory practice[1]
Primary Disposal Route	Hazardous Chemical Waste	EPA and institutional guidelines[7][8]

Personal Protective Equipment (PPE)

When handling (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 for disposal, appropriate personal protective equipment must be worn to minimize exposure.[4]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for tears or punctures before use.

• Body Protection: A standard laboratory coat must be worn.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted respirator may be necessary. Consult your EHS department for specific recommendations.

Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the safe disposal of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7.

Caption: Decision workflow for the disposal of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7.

Step-by-Step Disposal Protocol

This protocol provides a detailed methodology for the disposal process, assuming the material is classified as hazardous waste.

4.1. Waste Collection and Containment

• Select an Appropriate Container: The waste must be stored in a container that is compatible with the chemical.[1][9] The original container is often the best choice for unused material. For solutions or contaminated materials, use a new, clean container made of a suitable material (e.g., glass or polyethylene). The container must have a tight-fitting lid to prevent leaks or spills.[4]

• Segregate Waste Streams: Do not mix this waste with other waste streams unless explicitly permitted by your EHS department.[5][9] Incompatible chemicals can react violently, producing heat, gas, or toxic byproducts.

• Transfer the Waste: Carefully transfer the (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 into the designated waste container. If it is a solid, avoid creating dust. If it is a liquid, pour slowly to prevent splashing. Perform this transfer in a chemical fume hood if possible.

4.2. Labeling

Proper labeling is a critical component of safe waste management and is required by regulatory bodies like the EPA.[10]

• Affix a "Hazardous Waste" Label: As soon as the first drop of waste enters the container, it must be labeled.[7]

• Complete the Label Information: The label must include the following:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "(-)-(2S,3S)-Viridifloric Acid Acetonide-d7". Do not use abbreviations or chemical formulas.

  • The accumulation start date (the date the first waste was added to the container).

  • The name and contact information of the principal investigator or laboratory.

  • Any known or suspected hazards (e.g., "Toxic," "Flammable" if dissolved in a flammable solvent).

4.3. Storage

• Designated Storage Area: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[10] This area should be under the control of the laboratory personnel generating the waste.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[9]

• Safe Location: The storage area should be away from heat sources, direct sunlight, and areas of high traffic.[4]

4.4. Arranging for Disposal

• Request Pickup: Once the waste container is full, or before it exceeds the regulatory time limit for storage in an SAA, submit a hazardous waste pickup request to your institution's EHS department.[1][7]

• Do Not Transport: Laboratory personnel should not transport hazardous waste across public roads.[1][8] This must be done by trained EHS staff or a certified hazardous waste hauler.

4.5. Empty Container Disposal

Empty containers that held hazardous chemicals must also be managed properly.

• Triple Rinsing: The empty original container must be triple-rinsed with a suitable solvent (e.g., acetone, ethanol) that can dissolve any remaining residue.[1][5]

• Collect Rinsate: The rinsate from each rinse must be collected and disposed of as hazardous waste.[1][5] This can typically be added to a compatible solvent waste stream.

• Deface the Label: After triple-rinsing, completely deface or remove the original chemical label to prevent confusion.[1]

• Final Disposal: The rinsed and defaced container can usually be disposed of in the regular trash or recycling, as per your institution's guidelines.[1]

In Case of a Spill

Chemical spills must be cleaned up immediately.[1] For a small spill of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, laboratory personnel may be able to manage the cleanup if they have the appropriate training and spill kit materials.

• Alert Personnel: Notify others in the immediate area of the spill.

• Isolate the Area: Prevent access to the spill area.

• Use Spill Kit: Use absorbent materials from a chemical spill kit to contain and absorb the spill.

• Collect Waste: All contaminated absorbent materials and any other contaminated items must be collected and disposed of as hazardous waste.[1]

• Report the Spill: Report the spill to your laboratory supervisor and EHS department, even if you have cleaned it up yourself. For large or unmanageable spills, evacuate the area and contact your institution's emergency response team immediately.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7, thereby protecting themselves, their colleagues, and the environment.

References

• 1. vumc.org [vumc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. picol.cahnrs.wsu.edu [picol.cahnrs.wsu.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. epa.gov [epa.gov]
• 9. acewaste.com.au [acewaste.com.au]
• 10. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Personal protective equipment for handling (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

Comprehensive Guide to Handling (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Chemical Profile

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is a deuterated, protected form of Viridifloric acid. While specific toxicity data is unavailable, a risk assessment must be conducted based on its structural components.

• Organic Acid Moiety: The core structure is an organic acid. While the carboxylic acid is protected as an acetonide, residual acidity or hydrolysis could present corrosive hazards. Organic acids can cause skin and eye irritation or burns upon contact.[1]

• Acetonide Protecting Group: Acetonides are generally stable but can be hydrolyzed under acidic conditions to yield acetone and the corresponding diol.

• Deuterated Compound: The presence of deuterium does not significantly alter the chemical reactivity compared to its non-deuterated analog. However, proper handling and disposal are crucial to prevent environmental contamination and ensure isotopic purity for experimental purposes. Deuterium itself is a non-toxic isotope of hydrogen.[2]

Assumed Hazards:

Hazard Type	Potential Effect	Mitigation Strategy
Skin Contact	Irritation, potential for chemical burns.	Use of appropriate chemical-resistant gloves and a lab coat.[3][4]
Eye Contact	Serious eye irritation or damage.[5]	Use of chemical splash goggles and/or a face shield.[6][7]
Inhalation	May cause respiratory tract irritation.	Handle in a well-ventilated area, preferably within a chemical fume hood.[2]
Ingestion	Harmful if swallowed.	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following PPE is mandatory when handling (-)-(2S,3S)-Viridifloric Acid Acetonide-d7.

• Hand Protection: Chemical-resistant gloves are the first line of defense. Nitrile gloves are a suitable minimum requirement. For extended handling or in case of a spill, heavier-duty gloves such as butyl rubber or neoprene should be considered.[9] Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.

• Eye and Face Protection: Chemical splash goggles that provide a seal around the eyes are required to protect against splashes and vapors.[7] When handling larger quantities (typically >100 mg) or when there is a significant risk of splashing, a face shield should be worn in addition to goggles.[3][6]

• Body Protection: A flame-resistant lab coat with long sleeves, fully buttoned, is required to protect against spills.[4] For operations with a higher risk of significant spillage, a chemical-resistant apron should be worn over the lab coat.[3]

• Footwear: Closed-toe shoes, preferably made of a chemical-resistant material, must be worn at all times in the laboratory.[1][4]

• Respiratory Protection: All handling of the solid compound or its solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.[2] If a fume hood is not available, a respirator with an appropriate organic vapor cartridge may be necessary, but this should be a secondary measure to proper engineering controls.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 from receipt to use in an experiment.

Workflow for Handling (-)-(2S,3S)-Viridifloric Acid Acetonide-d7

Caption: Workflow for safe handling of the compound.

Step 1: Preparation

• Don PPE: Before entering the laboratory, put on all required PPE as detailed in Section 2.

• Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Gather Materials: Assemble all necessary equipment (spatulas, glassware, solvents) and a designated waste container within the fume hood.

• Spill Kit: Locate the nearest chemical spill kit and verify its contents. For acidic compounds, a neutralizer such as sodium bicarbonate should be readily available.[1]

Step 2: Handling the Compound

• Weighing: If the compound is a solid, carefully weigh the desired amount in the fume hood. Use a tared weigh boat or paper to avoid contaminating the balance.

• Dissolving: Add the solvent to the solid in a suitable container. If the compound is in solution, draw the required volume using a calibrated pipette.

• Transfers: All transfers of the compound, whether solid or in solution, should be performed slowly and carefully to avoid splashing or aerosol generation. Use secondary containment when transporting the material within the lab.[10]

Step 3: Post-Handling and Cleanup

• Decontamination: Thoroughly clean any glassware or equipment that has come into contact with the compound. A triple rinse with an appropriate solvent is recommended, with the rinsate collected as hazardous waste.[11]

• Surface Cleaning: Wipe down the work surface in the fume hood with a suitable solvent and cleaning agent.

• PPE Removal: Remove disposable gloves and any other contaminated disposable PPE and place them in the designated solid waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[8]

Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and environmental protection.

• Liquid Waste:

  • All solutions containing (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 and any solvents used for rinsing should be collected in a clearly labeled, sealed, and compatible hazardous waste container.[12]

  • The waste container should be labeled "Halogenated Organic Waste" or "Non-Halogenated Organic Waste" depending on the solvent used. The presence of the deuterated compound should also be noted on the label.

  • Do not mix incompatible waste streams. Specifically, keep acidic waste separate from basic waste.[13]

• Solid Waste:

  • Contaminated disposables such as weigh boats, pipette tips, and gloves should be placed in a designated solid hazardous waste container.[11]

  • This container should be clearly labeled as "Solid Chemical Waste" and its contents generally described.

• Empty Containers:

  • The original vial containing the compound should be triple-rinsed with a suitable solvent.[11] The rinsate must be collected as liquid hazardous waste. After rinsing, the defaced container can be disposed of as regular laboratory glass waste, unless institutional policy dictates otherwise.

Emergency Procedures

Spills:

• Small Spill (within a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand).[14] Collect the absorbent material in a sealed container for disposal as hazardous waste. Clean the area with a suitable solvent.

• Large Spill (outside a fume hood): Evacuate the immediate area and alert others.[1][3] If the spill is significant or involves volatile solvents, evacuate the entire lab and contact your institution's Environmental Health and Safety (EH&S) office or emergency response team.[3]

Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[1] Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[15] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[15]

References

• Organic Acid Standard Operating Procedure. (n.d.). coral. Retrieved from [Link]

• Disposal of deuterium (D₂). (n.d.). Synergy Recycling. Retrieved from [Link]

• Acid Handling. (2019, April 11). University of Utah. Retrieved from [Link]

• OrganicChemLab 3 AcidBaseSeparation. (n.d.). Scribd. Retrieved from [Link]

• WORKING WITH ACIDS STANDARD OPERATING PROCEDURE. (2014, March 3). University of California, Riverside. Retrieved from [Link]

• Safety and Handling of Organic Compounds in the Lab. (n.d.). Solubility of Things. Retrieved from [Link]

• RE: Disposal of Deuterium solvents-reg. (2003, September 2). AMMRL. Retrieved from [Link]

• D7-Part-1-SDS-3-12-2021.pdf. (2021, March 12). Fortrex. Retrieved from [Link]

• Chemical Waste Disposal Guidelines. (n.d.). Emory University. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• SAFETY DATA SHEET D7 COMBINED FOR USE. (n.d.). HubSpot. Retrieved from [Link]

• What are personal protective equipment requirements for handling hazardous chemicals during production? (2022, November 14). Quora. Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET. (2012, January 31). Chemical Management. Retrieved from [Link]

• Personal Protective Equipment. (n.d.). Environmental Health & Safety Services. Retrieved from [Link]

• Is Personal Protective Equipment Required When Working with Solvents? (n.d.). MicroCare. Retrieved from [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022, October 6). Provista. Retrieved from [Link]

• Understanding Solvents and PPE for Chemical Safety. (2025, April 8). MCR Safety. Retrieved from [Link]

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